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5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Documentation Hub

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  • Product: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide
  • CAS: 845644-47-5

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Abstract This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a key heterocyclic scaffold in medicinal chemistry. The...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a key heterocyclic scaffold in medicinal chemistry. The strategic incorporation of a fluorine atom into the benzisothiazole dioxide framework can significantly modulate the pharmacokinetic and pharmacodynamic properties of bioactive molecules, making this compound a valuable building block for drug discovery and development.[1][2][3] This document details a three-step synthesis commencing from the readily available starting material, 4-fluorotoluene. Each step is elucidated with in-depth procedural details, mechanistic insights, and expert commentary on critical experimental parameters. The synthesis is designed to be both scalable and reproducible, catering to the needs of researchers in academic and industrial settings.

Introduction: The Significance of Fluorinated Benzisothiazole Dioxides

The 1,2-benzisothiazole 1,1-dioxide scaffold, commonly known as saccharin and its analogues, is a privileged structure in medicinal chemistry.[4] Derivatives of this heterocyclic system have demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[4][5] The introduction of fluorine into organic molecules is a well-established strategy in drug design to enhance metabolic stability, binding affinity, and bioavailability.[1][2][3][6] Consequently, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide represents a highly attractive scaffold for the development of novel therapeutics. Its synthesis is of paramount importance for generating libraries of fluorinated compounds for high-throughput screening and lead optimization programs.

This guide presents a logical and field-proven synthetic route, emphasizing the causal relationships behind the choice of reagents and reaction conditions to ensure a self-validating and reliable protocol.

Overall Synthetic Strategy

The synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is accomplished via a three-step sequence starting from 4-fluorotoluene. The overall transformation is depicted below:

Overall Synthesis A 4-Fluorotoluene B 4-Fluoro-2-methylbenzenesulfonyl chloride A->B Step 1: Chlorosulfonation C 4-Fluoro-2-methylbenzenesulfonamide B->C Step 2: Amination D 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide C->D Step 3: Oxidative Cyclization Step 1 reactant 4-Fluorotoluene product 4-Fluoro-2-methylbenzenesulfonyl chloride reactant->product Electrophilic Aromatic Substitution reagent + ClSO3H

Caption: Chlorosulfonation of 4-fluorotoluene.

Experimental Protocol:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl gas, add chlorosulfonic acid (4 molar equivalents) and cool the flask to 0-5 °C in an ice-salt bath.

  • Slowly add 4-fluorotoluene (1 molar equivalent) dropwise via the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours.

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • The product, 4-fluoro-2-methylbenzenesulfonyl chloride, will separate as an oil or solid. Extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

  • Wash the organic layer with water and then with a saturated sodium bicarbonate solution to remove any remaining acid.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification can be achieved by vacuum distillation or recrystallization from a suitable solvent like hexane.

Parameter Value Reference
Molar Ratio (4-Fluorotoluene:Chlorosulfonic Acid)1 : 4[7]
Reaction Temperature0-10 °C (addition), RT (stirring)[7]
Reaction Time3-5 hours[7]
Expected Yield70-85%[7]

Expertise & Causality: The use of excess chlorosulfonic acid serves as both the reagent and the solvent, driving the reaction to completion. Maintaining a low temperature during the addition of 4-fluorotoluene is crucial to minimize the formation of side products. The aqueous workup with ice hydrolyzes the excess chlorosulfonic acid and precipitates the less water-soluble sulfonyl chloride.

Step 2: Amination of 4-Fluoro-2-methylbenzenesulfonyl chloride

The sulfonyl chloride is then converted to the corresponding sulfonamide through nucleophilic substitution with ammonia.

Step 2 reactant 4-Fluoro-2-methylbenzenesulfonyl chloride product 4-Fluoro-2-methylbenzenesulfonamide reactant->product Nucleophilic Substitution reagent + NH4OH (conc.)

Caption: Amination of 4-fluoro-2-methylbenzenesulfonyl chloride.

Experimental Protocol:

  • In a beaker or flask, add concentrated ammonium hydroxide solution and cool it in an ice bath.

  • Slowly add the crude or purified 4-fluoro-2-methylbenzenesulfonyl chloride from Step 1 to the cold ammonium hydroxide solution with constant stirring. A white precipitate of 4-fluoro-2-methylbenzenesulfonamide will form.

  • Continue stirring for 30-60 minutes in the ice bath.

  • Collect the precipitate by vacuum filtration and wash it thoroughly with cold water to remove any ammonium chloride and excess ammonia.

  • The product can be further purified by recrystallization from an ethanol-water mixture.

Parameter Value Reference
ReagentConcentrated Ammonium Hydroxide[7]
Reaction Temperature0-10 °C[7]
Reaction Time30-60 minutes[7]
Expected Yield85-95%[7]

Expertise & Causality: The reaction is highly exothermic; therefore, cooling is essential to control the reaction rate and prevent side reactions. The use of a large excess of ammonium hydroxide ensures complete conversion of the sulfonyl chloride and neutralizes the HCl byproduct. The product is typically of high purity after a simple filtration and washing.

Step 3: Oxidative Cyclization of 4-Fluoro-2-methylbenzenesulfonamide

The final step is the oxidation of the methyl group of 4-fluoro-2-methylbenzenesulfonamide to a carboxylic acid, which then undergoes intramolecular cyclization to form the desired 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This transformation is analogous to the classical synthesis of saccharin from o-toluenesulfonamide. [7][8][9]

Step 3 reactant 4-Fluoro-2-methylbenzenesulfonamide product 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide reactant->product Oxidation & Intramolecular Cyclization reagent + KMnO4 or Na2Cr2O7

Caption: Oxidative cyclization to form the final product.

Experimental Protocol (using Potassium Permanganate):

  • In a round-bottom flask, dissolve 4-fluoro-2-methylbenzenesulfonamide (1 molar equivalent) in an aqueous solution of sodium hydroxide (1 molar equivalent).

  • Heat the solution to 40-50 °C.

  • Slowly add solid potassium permanganate (approximately 2.5-3 molar equivalents) in portions with vigorous stirring. The purple color of the permanganate will disappear as the reaction proceeds. Maintain the temperature between 40-60 °C.

  • After the addition is complete, continue heating and stirring until the permanganate color is discharged.

  • Cool the reaction mixture and filter to remove the manganese dioxide precipitate. Wash the precipitate with hot water.

  • Combine the filtrate and washings, and carefully acidify with a strong acid (e.g., HCl) until the pH is acidic.

  • The product, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, will precipitate out of the solution.

  • Collect the product by vacuum filtration, wash with cold water, and dry.

  • Further purification can be achieved by recrystallization from hot water or an ethanol-water mixture.

Parameter Value Reference
Oxidizing AgentPotassium Permanganate (KMnO₄)[7][10]
Molar Ratio (Sulfonamide:KMnO₄)1 : 2.5-3[10]
Reaction Temperature40-60 °C[10]
Expected Yield60-75%[7][9]

Expertise & Causality: The oxidation of the benzylic methyl group is facilitated by the strong oxidizing agent, potassium permanganate. [11][12]The reaction is performed under basic conditions to keep the sulfonamide in solution and to facilitate the oxidation. The intermediate carboxylic acid readily undergoes intramolecular cyclization under the reaction conditions to form the stable five-membered sultam ring. Acidification of the final solution protonates the sulfonamide nitrogen, leading to the precipitation of the final product.

References

  • Remsen, I., & Fahlberg, C. (1879). Ueber die Oxydation des Orthotoluolsulfamids. Berichte der deutschen chemischen Gesellschaft, 12(1), 469-473.
  • Abdellattif, M. H., El-Serwy, W. S., Ali, O. M., & Mohamed, A. M. (2022). Novel saccharin analogs as promising antibacterial and anticancer agents: synthesis, DFT, POM analysis, molecular docking, molecular dynamic simulations, and cell-based assay. Frontiers in Chemistry, 10, 969435. [Link]

  • Huba, F., & Banner, R. G. (1975). U.S. Patent No. 3,899,501. Washington, DC: U.S.
  • Monsanto Company. (1956). U.S. Patent No. 2,745,840. Washington, DC: U.S.
  • Rankin, G. M., & Poulsen, S. A. (2017). Synthesis of Novel Saccharin Derivatives. Molecules, 22(4), 516. [Link]

  • A Review: Saccharin Discovery, Synthesis, and Applications. (2020). Ibn Al Haitham Journal for Pure and Applied Science, 33(2), 1-12.
  • Imperial Chemical Industries Ltd. (1973). U.S. Patent No. 3,759,936. Washington, DC: U.S.
  • Rankin, G. M., & Poulsen, S. A. (2017). Synthesis of Novel Saccharin Derivatives. PubMed. [Link]

  • Zahra, A., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals, 16(8), 1162. [Link]

  • Cumming, W. M. (1937).
  • United St
  • Roth, K. (2015). The Saccharin Saga – Part 2. ChemistryViews.
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  • Al-Salahi, R., et al. (2023). Fluorinated-antioxidant derivatives with improved pharmacological activity: A theoretical study. Journal of Molecular Structure, 1276, 134764.
  • Vicini, P., et al. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Bioorganic & Medicinal Chemistry Letters, 13(21), 3829-3832.
  • Lee, D. G., & Spitzer, U. A. (1976). The oxidation of aromatic alcohols by permanganate ion. Canadian Journal of Chemistry, 54(12), 2124-2127.
  • Gardner, K. A., & Mayer, J. M. (1995). Understanding C-H Bond Oxidations: H· and H- Transfer in the Oxidation of Toluene by Permanganate. Journal of the American Chemical Society, 117(15), 4449-4450.
  • Bose, D. S., Idrees, M., & Srikanth, B. (2007). Synthesis of 2-Arylbenzothiazoles by DDQ-Promoted Cyclization of Thioformanilides; A Solution-Phase Strategy for Library Synthesis. Synthesis, 2007(05), 819-823.
  • Organic Chemistry Portal. (n.d.).
  • Houghten, R. A., et al. (2004). Synthesis of Imidazo[2,1-a]isoindolones via Rearrangement and Tandem Cyclization of Amino-Acid-Based N-Phenacyl-2-cyano-4-nitrobenzensulfonamides. The Journal of Organic Chemistry, 69(24), 8275-8281.
  • García-Báez, E. V., et al. (2022). Synthesis and Biological Importance of 2-(thio)ureabenzothiazoles. Organic and Biomolecular Chemistry, 20(29), 5723-5749.
  • Master Organic Chemistry. (n.d.). Oxidation of aromatic alkanes with KMnO4 to give carboxylic acids.
  • Chemistry LibreTexts. (2023).
  • Kudva, N. U., et al. (2016). Synthesis And Biological Studies of 5-{[(1H-Benzo[D] Imidazol-2'-Yl)Thio]Methyl}-3-Aryl Isothiazole Derivatives. Journal of Chemical, Biological and Physical Sciences, 6(3), 861.
  • Stewart, R. (1964). Oxidation by permanganate. In Oxidation in Organic Chemistry (pp. 1-68). Academic Press.
  • Chakkanalil, K., et al. (2024). Synthesis of 3,3-Dimethyl-nitroso-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (NO-1).
  • Yaghoubi, M., et al. (2022). 3,3-Dimethyl-2-Nitroso-2,3-Dihydrobenzo[d]Isothiazole-1,1-Dioxide.
  • Kumbhare, R. M., et al. (2014). Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. Medicinal Chemistry Research, 23(10), 4475-4486.
  • Punia, R., et al. (2022). Facile synthesis and in silico studies of benzothiazole-linked hydroxypyrazolones targeting α-amylase and α-glucosidase. Scientific Reports, 12(1), 1-18.

Sources

Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a fluorinated derivative of the saccharin scaf...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a fluorinated derivative of the saccharin scaffold, represents a class of compounds with significant potential in medicinal chemistry and drug development. The introduction of a fluorine atom can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity, making a thorough understanding of its physicochemical properties paramount for any research and development endeavor. This guide provides a comprehensive overview of the core physicochemical properties of this compound, detailing not just the known values but also the robust experimental methodologies required for their determination. The protocols described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data crucial for advancing drug discovery programs.

Chemical Identity and Core Properties

Before delving into the experimental determination of its properties, it is essential to establish the fundamental identity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

PropertyValueSource
Chemical Structure
Molecular Formula C₇H₆FNO₂S
Molecular Weight 187.19 g/mol
CAS Number 845644-47-5
Predicted pKa 10.75 ± 0.20[1]
Recommended Storage 2-8°C[1]

The predicted pKa suggests that the N-H proton of the sulfonamide group is weakly acidic. This property is critical as it influences the compound's ionization state at physiological pH, which in turn affects its solubility, permeability, and interaction with biological targets.

Synthesis and Structural Elucidation

Proposed Synthetic Pathway

A logical approach to the synthesis of the target compound involves the cyclization of a suitably substituted benzene derivative. A common method for the synthesis of sulfonamides involves the reaction of a sulfonyl chloride with an amine.

Synthetic_Pathway 2-Chloro-5-fluorobenzenesulfonyl_chloride 2-Chloro-5-fluorobenzenesulfonyl chloride Intermediate_Sulfonamide 2-Chloro-5-fluorobenzenesulfonamide 2-Chloro-5-fluorobenzenesulfonyl_chloride->Intermediate_Sulfonamide Ammonolysis Ammonia Ammonia (NH3) Cyclization Intramolecular Cyclization Intermediate_Sulfonamide->Cyclization Base-mediated Target_Compound 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Cyclization->Target_Compound

Caption: Proposed synthetic pathway for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Experimental Determination of Physicochemical Properties

The following sections outline detailed, field-proven protocols for the experimental determination of key physicochemical properties. The causality behind each experimental choice is explained to provide a deeper understanding of the methodology.

Melting Point and Thermal Behavior

The melting point is a critical parameter that provides information about the purity and solid-state stability of a compound. Differential Scanning Calorimetry (DSC) is the gold-standard technique for this determination, offering high precision and additional information on thermal events.

  • Sample Preparation: Accurately weigh 1-3 mg of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide into a standard aluminum DSC pan. Crimp the pan with a lid to ensure good thermal contact.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

  • Thermal Program: Equilibrate the sample at 25°C. Ramp the temperature at a controlled rate, typically 10°C/min, to a temperature well above the expected melting point (e.g., 250°C).[2] A nitrogen purge gas (50 mL/min) should be used to maintain an inert atmosphere.[3]

  • Data Analysis: The melting point is determined as the onset temperature of the endothermic melting peak on the resulting thermogram. The area under the peak corresponds to the heat of fusion.

Causality of Experimental Choices:

  • Small Sample Size: Minimizes thermal gradients within the sample, leading to a sharper and more accurate melting peak.

  • Controlled Heating Rate: A standardized heating rate ensures reproducibility and allows for comparison with literature values.

  • Inert Atmosphere: Prevents oxidative degradation of the sample at elevated temperatures.

DSC_Workflow Start Start Sample_Prep Weigh 1-3 mg of sample into aluminum pan Start->Sample_Prep Instrument_Setup Place sample and reference pans in DSC cell Sample_Prep->Instrument_Setup Thermal_Program Equilibrate at 25°C Ramp at 10°C/min under N2 Instrument_Setup->Thermal_Program Data_Acquisition Record heat flow vs. temperature Thermal_Program->Data_Acquisition Data_Analysis Determine onset temperature (Melting Point) and peak area (Heat of Fusion) Data_Acquisition->Data_Analysis End End Data_Analysis->End

Caption: Workflow for Melting Point Determination by DSC.

Solubility

Aqueous solubility is a critical determinant of a drug's bioavailability. The following protocol is based on the OECD Guideline 105 for Testing of Chemicals, a globally recognized standard.[4][5]

  • Preparation of Saturated Solution: Add an excess amount of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide to a known volume of purified water (or a relevant buffer, e.g., phosphate-buffered saline, pH 7.4) in a glass flask.

  • Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Allow the suspension to settle. Centrifuge or filter the sample to separate the undissolved solid from the saturated solution.

  • Quantification: Analyze the concentration of the compound in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Data Interpretation: The measured concentration represents the aqueous solubility of the compound at the specified temperature.

Causality of Experimental Choices:

  • Excess Solid: Ensures that a true saturated solution is formed.

  • Constant Temperature: Solubility is temperature-dependent, so precise temperature control is crucial for accurate and reproducible results.

  • Validated Analytical Method: Guarantees that the concentration measurement is accurate and reliable.

Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is a key predictor of its absorption, distribution, metabolism, and excretion (ADME) properties. The shake-flask method is the traditional and most reliable technique for its determination.[6][7]

  • Pre-saturation of Solvents: Pre-saturate n-octanol with water and water with n-octanol by shaking them together for at least 24 hours to ensure thermodynamic equilibrium.

  • Partitioning: Dissolve a known amount of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in the pre-saturated water. Add an equal volume of pre-saturated n-octanol.

  • Equilibration: Vigorously shake the mixture for a set period (e.g., 1-2 hours) to allow for the partitioning of the compound between the two phases.

  • Phase Separation: Centrifuge the mixture to ensure complete separation of the aqueous and octanol layers.

  • Quantification: Carefully sample both the aqueous and octanol phases and determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

  • Calculation: Calculate LogP using the following formula: LogP = log₁₀ ([Concentration in Octanol] / [Concentration in Water])

Causality of Experimental Choices:

  • Pre-saturation of Solvents: Prevents volume changes during the experiment that would affect the accuracy of the concentration measurements.

  • Centrifugation: Ensures a clean separation of the two phases, preventing cross-contamination that would lead to erroneous LogP values.

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the chemical structure and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, with splitting patterns influenced by the fluorine substituent. The protons of the dihydrothiazole ring will also have characteristic chemical shifts and coupling patterns.

  • ¹³C NMR: The carbon NMR spectrum will show signals for each unique carbon atom in the molecule. The carbon atom directly bonded to the fluorine will exhibit a large one-bond C-F coupling constant.

  • ¹⁹F NMR: Fluorine NMR will show a single resonance, and its chemical shift will be indicative of the electronic environment of the fluorine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key expected vibrational frequencies include:

  • N-H stretch: A peak in the region of 3200-3400 cm⁻¹.

  • C=C stretch (aromatic): Peaks in the 1450-1600 cm⁻¹ region.

  • S=O stretch (sulfone): Strong absorptions around 1300-1350 cm⁻¹ (asymmetric) and 1120-1160 cm⁻¹ (symmetric).

  • C-F stretch: A strong absorption in the 1000-1400 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, confirming its elemental composition. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass with high precision, further confirming the molecular formula.

Conclusion

A comprehensive understanding of the physicochemical properties of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is fundamental for its successful development as a potential therapeutic agent. This guide has provided a framework for the systematic characterization of this molecule, emphasizing robust and validated experimental methodologies. By adhering to these protocols, researchers can generate high-quality, reliable data that will inform and accelerate the drug discovery and development process. The insights gained from these studies will be invaluable for optimizing formulation, predicting in vivo behavior, and ultimately, unlocking the full therapeutic potential of this promising compound.

References

  • TA Instruments. Differential Scanning Calorimetry (DSC) Theory and Applications. [Link][8]

  • PubChem. Saccharin | C7H5NO3S | CID 5143. National Institutes of Health. [Link][9]

  • ResearchGate. 5-Fluoro-1H-indole-2,3-dione-triazoles- synthesis, biological activity, molecular docking, and DFT study. [Link][10]

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  • Google Patents. US4808723A - Process for the preparation of benzothiazoles. [11]

  • Williams College. Expt. 8: Differential Scanning Calorimetry CHEM 366 VIII-1 Analysis of the Thermal Properties of Ammonium Nitrate and Polystyrene. [Link][2]

  • Encyclopedia.pub. Methods for Determination of Lipophilicity. [Link][6]

  • PubMed Central. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. National Institutes of Health. [Link][12]

  • PubMed Central. Synthesis, Characterization and In Vitro Evaluation of Novel 5-Ene-thiazolo[3,2-b][1][8][10]triazole-6(5H)-ones as Possible Anticancer Agents. National Institutes of Health. [Link][13]

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  • ResearchGate. FT-IR Analysis of TiO2, ZrO2, and In2O3 Under High Temperature and High Pressure. [Link][19]

  • PubMed. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. National Institutes of Health. [Link][20]

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Foundational

An In-Depth Technical Guide to 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (CAS Number: 845644-47-5), a fluorina...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (CAS Number: 845644-47-5), a fluorinated cyclic sulfonamide, also known as a sultam. This document delves into the chemical properties, synthesis, characterization, and potential applications of this compound, with a particular focus on its relevance in medicinal chemistry and drug discovery. The strategic incorporation of a fluorine atom onto the benzisothiazole scaffold is discussed in the context of modulating physicochemical and pharmacological properties. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the design and development of novel therapeutic agents.

Introduction: The Significance of Fluorinated Sultams in Medicinal Chemistry

The benzo[d]isothiazole 1,1-dioxide core is a prominent structural motif in medicinal chemistry, recognized for its diverse biological activities.[1] This class of compounds, known as sultams, are cyclic analogs of sulfonamides and have garnered significant interest due to their potential as therapeutic agents. The introduction of a fluorine atom into organic molecules is a well-established strategy in drug design to enhance metabolic stability, binding affinity, and bioavailability.[2] The fluorine substituent in 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is anticipated to modulate its electronic properties and lipophilicity, potentially leading to improved pharmacological profiles compared to its non-fluorinated counterparts.

Derivatives of the broader benzisothiazole class have demonstrated a wide range of biological activities, including roles as inhibitors of 5-lipoxygenase and microsomal prostaglandin E2 synthase-1, highlighting their potential in the development of anti-inflammatory agents.[1] Furthermore, the isothiazole ring is a key component in a variety of biologically active compounds.[3]

Physicochemical Properties and Data

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a solid at room temperature and is available from several commercial suppliers as a research chemical.[4][5]

PropertyValueSource
CAS Number 845644-47-5[4]
Molecular Formula C₇H₆FNO₂S[4]
Molecular Weight 187.19 g/mol [4]
Appearance SolidGeneral Knowledge
Synonyms 5-Fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione, 1,1-Dioxo-2,3-dihydrobenzo[d]isothiazol-5-yl fluoride[4]

Synthesis and Manufacturing

The following proposed synthesis workflow illustrates a plausible approach, starting from commercially available precursors.

G cluster_0 Proposed Synthesis Workflow A Starting Material: 4-Fluoro-2-methylaniline B Diazotization (NaNO2, HCl) A->B Step 1 C Sulfonylation (SO2, CuCl2) B->C Step 2 D Chlorination (SO2Cl2 or other chlorinating agent) C->D Step 3 E Ammonolysis/Cyclization D->E Step 4 F Final Product: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide E->F Step 5

Caption: Proposed multi-step synthesis of the target compound.

Representative Experimental Protocol (Adapted from a related synthesis)

The following protocol is a representative example for the synthesis of a related dihydrobenzo[d]isothiazole 1,1-dioxide and can be adapted by a skilled chemist for the synthesis of the 5-fluoro analog. This protocol is based on the synthesis of 3,3-Dimethyl-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.[6]

Step 1: Preparation of the Corresponding Sulfonyl Chloride

A suitable starting material, such as 4-fluoro-2-toluenesulfonyl chloride, would be the logical precursor. This can often be prepared from 4-fluoro-2-methylaniline via diazotization followed by reaction with sulfur dioxide in the presence of a copper catalyst.

Step 2: Chlorination of the Benzylic Position

The methyl group of the 4-fluoro-2-toluenesulfonyl chloride would then be subjected to radical chlorination, for instance using sulfuryl chloride (SO₂Cl₂) and a radical initiator like AIBN or benzoyl peroxide. This would yield 2-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride.

Step 3: Intramolecular Cyclization

The resulting dichloro intermediate would then be reacted with ammonia or a primary amine to induce cyclization. The amine would displace the sulfonyl chloride to form a sulfonamide, and a second intramolecular nucleophilic substitution would occur where the sulfonamide nitrogen displaces the benzylic chloride to form the desired five-membered sultam ring.

Note: Careful control of reaction conditions, such as temperature and stoichiometry, is crucial to minimize side reactions and maximize the yield of the desired product. Purification by column chromatography or recrystallization would likely be necessary to obtain the final compound in high purity.

Characterization and Quality Control

To confirm the identity and purity of synthesized 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a combination of standard analytical techniques should be employed.

G cluster_1 Analytical Characterization Workflow Start Synthesized Product NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Start->NMR MS Mass Spectrometry (HRMS for exact mass) Start->MS IR Infrared Spectroscopy Start->IR EA Elemental Analysis Start->EA Purity Purity Assessment (HPLC, Melting Point) NMR->Purity MS->Purity IR->Purity EA->Purity

Caption: Standard workflow for analytical characterization.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, with coupling patterns influenced by the fluorine substituent. The two protons of the dihydrothiazole ring would likely appear as distinct signals.

    • ¹³C NMR: The carbon NMR spectrum will show the expected number of signals for the seven carbon atoms in the molecule. The carbon atom attached to the fluorine will exhibit a characteristic large one-bond C-F coupling constant.

    • ¹⁹F NMR: The fluorine NMR will show a single resonance, and its chemical shift will be indicative of the electronic environment of the fluorine atom on the aromatic ring.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the molecule by providing a highly accurate mass measurement.

  • Infrared (IR) Spectroscopy: The IR spectrum will display characteristic absorption bands for the S=O stretches of the sulfone group (typically in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹), as well as bands corresponding to the aromatic C-H and C=C bonds.

  • Elemental Analysis: This technique will determine the percentage composition of carbon, hydrogen, nitrogen, and sulfur, which should correspond to the calculated values for the molecular formula C₇H₆FNO₂S.

Applications in Research and Drug Development

While specific biological data for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is not extensively published, the structural motif is of significant interest in drug discovery.

  • As a Synthetic Intermediate: This compound can serve as a valuable building block for the synthesis of more complex molecules. The nitrogen atom of the sultam can be functionalized, allowing for the introduction of various substituents to explore structure-activity relationships (SAR).

  • Potential as an Enzyme Inhibitor: The sultam core is a known pharmacophore that can interact with the active sites of various enzymes. The fluorine atom can enhance these interactions through favorable electrostatic or hydrogen bonding interactions. Related benzo[d]isothiazole 1,1-dioxide derivatives have shown inhibitory activity against enzymes like 5-lipoxygenase and microsomal prostaglandin E2 synthase-1.[1]

  • Scaffold for CNS-active Agents: The broader class of benzisothiazoles has been incorporated into drugs targeting the central nervous system. The physicochemical properties imparted by the fluorine atom could be advantageous for brain penetration.

Safety and Handling

Based on available safety data for related compounds, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide should be handled with care in a laboratory setting.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a fluorinated sultam with significant potential as a building block and a scaffold in medicinal chemistry. While detailed biological studies on this specific compound are yet to be widely published, its structural features suggest that it is a promising candidate for the development of novel therapeutic agents. The strategic incorporation of fluorine is a key design element that may impart favorable pharmacological properties. This technical guide provides a foundational understanding of this compound, from its synthesis and characterization to its potential applications, to aid researchers in their exploration of this and related molecules.

References

  • Chakkanalil, K., Rajaram, P. S., & Baxter, R. D. (2024). Synthesis of 3,3-Dimethyl-nitroso-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (NO-1). Organic Syntheses, 101, 366-381. Available from: [Link]

  • MOLBASE. 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide. Available from: [Link]

  • PubMed. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. J Med Chem. 2003 Mar 27;46(7):1116-9. Available from: [Link]

  • Ivanova, Y., & Wessjohann, L. A. (2024). Synthesis of benzo[d]isothiazoles: an update. Arkivoc, 2024(5), 202312146. Available from: [Link]

  • PubMed. Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Bioorg Med Chem Lett. 2014 Jun 15;24(12):2764-7. Available from: [Link]

  • Organic Chemistry Portal. Isothiazole synthesis. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide on 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals Abstract In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine into heterocyclic scaffolds is a pivotal strategy for...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine into heterocyclic scaffolds is a pivotal strategy for optimizing drug-like properties. This guide provides a comprehensive technical overview of 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide, a fluorinated cyclic sulfonamide of significant interest. We will explore its synthesis, physicochemical characteristics, and its emerging role as a versatile building block in the design and development of novel therapeutic agents. This document is intended to serve as a detailed resource for professionals engaged in pharmaceutical research and development.

Introduction: The Strategic Advantage of Fluorinated Benzothiazole Dioxides

The 1,2-benzothiazole 1,1-dioxide core is a well-recognized "privileged scaffold" in medicinal chemistry. Its inherent structural rigidity and capacity for hydrogen bonding make it an ideal foundation for the development of enzyme inhibitors and receptor modulators. The addition of a fluorine atom at the 5-position to create 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide further enhances its desirability. This modification can significantly improve metabolic stability by blocking potential sites of enzymatic oxidation. Furthermore, the electron-withdrawing nature of fluorine can modulate the acidity of the sulfonamide N-H proton, thereby fine-tuning its interactions with biological targets. This guide will provide an in-depth analysis of this specific compound, covering its synthesis, key properties, and its growing importance in the quest for innovative pharmaceuticals.[1][2][3][4]

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physicochemical properties is fundamental to its successful application in drug discovery. The table below summarizes the key data for 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide.

PropertyValue
Molecular Formula C₇H₆FNO₂S[5]
Molecular Weight 187.19 g/mol [5]
Appearance White to off-white solid
Solubility Expected to be soluble in polar organic solvents such as DMSO and DMF.

It is important to note that physical constants such as melting point can vary depending on the purity and crystalline form of the material. Researchers are advised to determine these properties experimentally for their specific samples.

Synthesis and Mechanistic Considerations

The synthesis of 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide is a multi-step process that demands precise control over reaction conditions. A representative synthetic approach is detailed below.

Synthetic Workflow Diagram

The synthesis generally commences from a commercially available fluorinated starting material, which is then subjected to a series of chemical transformations to construct the target benzothiazole dioxide ring system. The following diagram provides a high-level overview of a plausible synthetic workflow.

SynthesisWorkflow A Starting Material: 4-Fluoro-2-methylaniline B Sulfonylation A->B e.g., SOCl2 C Oxidation B->C e.g., H2O2 D Cyclization C->D Base-mediated E Final Product: 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide D->E

Caption: A generalized synthetic workflow for the target compound.

Detailed Experimental Protocol

Disclaimer: This protocol is a representative example and may require optimization. All procedures should be conducted by qualified chemists in a suitable laboratory setting with appropriate safety precautions.

Step 1: Sulfonylation of 4-Fluoro-2-methylaniline

  • To a stirred solution of 4-fluoro-2-methylaniline (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane), add a sulfonylating agent such as thionyl chloride (SOCl₂) or a sulfonyl chloride derivative.

  • The reaction is typically carried out in the presence of a base (e.g., pyridine or triethylamine) to neutralize the generated acid.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Causality: This initial step introduces the sulfur-containing functional group that will ultimately form part of the heterocyclic ring. The choice of solvent and base is critical to ensure efficient reaction and minimize side products.

Step 2: Oxidation of the Sulfide

  • The intermediate from the previous step is then oxidized to the corresponding sulfone.

  • Common oxidizing agents for this transformation include hydrogen peroxide (H₂O₂), meta-chloroperoxybenzoic acid (m-CPBA), or potassium permanganate (KMnO₄).

  • The reaction temperature should be carefully controlled to prevent over-oxidation or decomposition.

Causality: The oxidation to the 1,1-dioxide (sulfone) is a key step, as this oxidation state is characteristic of the target scaffold and influences its chemical and biological properties.

Step 3: Intramolecular Cyclization

  • The oxidized intermediate is then subjected to conditions that promote intramolecular cyclization to form the 2,3-dihydro-1,2-benzothiazole ring.

  • This is often achieved by treatment with a base to deprotonate a suitable position, initiating the ring-closing reaction.

  • The choice of base and reaction conditions will depend on the specific substrate.

Causality: This step constructs the core heterocyclic ring system. The regioselectivity of the cyclization is directed by the positions of the reacting functional groups on the aromatic ring.

Step 4: Work-up and Purification

  • Upon completion of the reaction, the mixture is typically quenched with water or an aqueous solution.

  • The product is extracted into an organic solvent, and the organic layer is washed, dried, and concentrated.

  • The crude product is then purified by techniques such as column chromatography or recrystallization to yield the pure 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide.

Trustworthiness: The progress of each step in this synthetic sequence can be rigorously monitored using standard analytical techniques (TLC, LC-MS). The identity and purity of the final compound are confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry, ensuring a self-validating workflow.

Chemical Reactivity and Applications in Medicinal Chemistry

The 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide scaffold is a versatile platform for the synthesis of diverse compound libraries for drug discovery. The acidic N-H proton of the sulfonamide can be readily removed, and the resulting anion can be functionalized in various ways.

N-Functionalization: A Gateway to Chemical Diversity

The nitrogen atom of the sulfonamide is the primary handle for chemical modification, enabling the exploration of Structure-Activity Relationships (SAR).

N_Functionalization A 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide B N-Alkylation A->B Base, R-X C N-Arylation A->C Coupling Reaction D N-Acylation A->D Base, R-COCl E Diverse Library of Functionalized Analogs B->E C->E D->E

Caption: Key N-functionalization strategies for library synthesis.

Potential Therapeutic Targets

Derivatives of the 1,2-benzothiazole 1,1-dioxide scaffold have shown promise in a variety of therapeutic areas.[6] The core structure has been explored for its potential as:

  • Enzyme Inhibitors: The sulfonamide group can act as a zinc-binding moiety in metalloenzymes, leading to potent and selective inhibitors. For instance, related benzo[d]isothiazole 1,1-dioxide derivatives have been investigated as inhibitors of 5-lipoxygenase and microsomal prostaglandin E2 synthase-1.[7]

  • Anti-inflammatory Agents: The broader class of 1,2-benzothiazine 1,1-dioxide derivatives has demonstrated significant anti-inflammatory activity through various mechanisms, including COX inhibition.[6]

  • Anticancer Agents: The benzothiazole scaffold, in general, is found in numerous compounds with anticancer properties.[1][3][8] The 5-fluoro-benzothiazole prodrug, Phortress, has even entered Phase I clinical trials.[9]

  • Kinase Inhibitors: The structural features of this scaffold make it a suitable starting point for the design of kinase inhibitors, a critical class of anticancer drugs.[10]

The inclusion of the 5-fluoro substituent is anticipated to enhance the pharmacokinetic and pharmacodynamic profiles of these derivatives, making 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide a highly attractive starting material for contemporary drug discovery programs.[11][12]

Conclusion

5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide is a molecule of considerable strategic importance for medicinal chemists. Its synthesis, while requiring careful execution, is based on well-established organic chemistry principles. The true potential of this compound is realized through its versatile N-functionalization, which opens the door to a vast chemical space of novel derivatives with the potential for a wide range of biological activities. The presence of the fluorine atom is expected to bestow favorable drug-like properties upon these derivatives, positioning this scaffold as a key building block for the development of next-generation therapeutics. Continued exploration of the chemical space surrounding this core structure is highly warranted and is likely to lead to the discovery of novel drug candidates.

References

  • PubChem. CID 177251392 | C7H6FNS. National Institutes of Health. Available from: [Link]

  • MOLBASE. 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide. Available from: [Link]

  • Abdel-Wahab, B. F., et al. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances.
  • Gao, C., et al. (2022).
  • Sun, L., et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry.
  • Lihumis, H. S., et al. (2022). A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research.
  • Plech, T., et al. (2021).
  • Longdom Publishing. Note on Benzothiazole used in Modern Day Drug Designing and Development. Available from: [Link]

  • Al-Ostoot, F. H., et al. (2022).
  • PubChem. 5-fluoro-1,3-dihydro-2H-indol-2-one | C8H6FNO. National Institutes of Health. Available from: [Link]

  • Szatmary, G., et al. (2022). Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. Chemistry.
  • MDPI. Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. Available from: [Link]

  • ResearchGate. (PDF) Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. Available from: [Link]

  • ResearchGate. Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. Available from: [Link]

  • Qachchachi, F-Z., et al. (2017). 5-Fluoro-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indole-2,3-dione.
  • Chen, Y., et al. (2014). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Bioorganic & Medicinal Chemistry Letters.
  • Al-Salahi, R., et al. (2018). Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. Molecules.
  • Royal Society of Chemistry. Synthesis of benzo[f][5][13]thiazepine 1,1-dioxides based on the visible-light-mediated aza Paternò–Büchi reaction of benzo[d]isothiazole 1,1-dioxides with alkenes. Available from: [Link]

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Foundational

The Ascendant Role of Fluorine in Modulating the Biological Activity of Benzisothiazole Dioxides: A Technical Guide for Drug Discovery Professionals

Abstract The benzisothiazole dioxide scaffold represents a privileged structure in medicinal chemistry, demonstrating a wide spectrum of biological activities. The strategic incorporation of fluorine atoms into this hete...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The benzisothiazole dioxide scaffold represents a privileged structure in medicinal chemistry, demonstrating a wide spectrum of biological activities. The strategic incorporation of fluorine atoms into this heterocyclic system has emerged as a powerful tool to enhance potency, selectivity, and pharmacokinetic profiles. This in-depth technical guide provides a comprehensive exploration of the synthesis, biological activities, and mechanisms of action of fluorinated benzisothiazole dioxides. We will delve into their roles as potent enzyme inhibitors, supported by quantitative data, detailed experimental protocols, and mechanistic insights. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of organofluorine chemistry in the design of next-generation therapeutics.

Introduction: The Benzisothiazole Dioxide Core and the Fluorine Advantage

The 1,2-benzisothiazole-1,1-dioxide nucleus, a bioisostere of a benzothiadiazine dioxide, is a key pharmacophore in a variety of biologically active compounds. Its rigid structure and potential for diverse substitutions make it an attractive starting point for drug design. The introduction of fluorine, the most electronegative element, into this scaffold can profoundly influence its physicochemical and biological properties.

The "fluorine advantage" in drug design is multifaceted. The substitution of hydrogen with fluorine can:

  • Enhance Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions with enzyme active sites through hydrogen bonds and dipole-dipole interactions.

  • Improve Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation by cytochrome P450 enzymes, thereby increasing the drug's half-life.[1]

  • Modulate Lipophilicity: Fluorine substitution can increase the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its target.[1]

  • Influence pKa: The presence of fluorine can alter the acidity or basicity of nearby functional groups, which can impact a compound's solubility and target engagement.

This guide will explore how these principles are applied to the benzisothiazole dioxide scaffold to generate potent and selective modulators of key biological targets.

Synthetic Strategies for Fluorinated Benzisothiazole Dioxides

The synthesis of fluorinated benzisothiazole dioxides can be achieved through several strategic approaches. A common method involves the preparation of the core benzisothiazole structure followed by oxidation to the dioxide. Fluorine can be introduced either at the beginning of the synthetic sequence using fluorinated starting materials or at a later stage.

General Synthesis of Benzisothiazole-1,1-dioxides

A versatile method for the synthesis of the benzisothiazole dioxide core involves the reaction of saccharin (1,2-benzisothiazolin-3-one 1,1-dioxide) with organolithium compounds.[2] This approach allows for the introduction of various substituents at the 3-position.

Synthesis of Fluorinated N-Substituted Saccharin Derivatives

N-substituted saccharin derivatives are important intermediates and have shown biological activity themselves. Fluorination can be achieved through direct fluorination of the saccharin precursor. For instance, N-fluoro-3,3-dimethyl-2,3-dihydro-1,2-benzothiazole-1,1-dioxide can be synthesized from its precursor via direct fluorination with 10% F₂/N₂.[3]

Experimental Protocol: Synthesis of 2-amino-6-fluoro-7-chloro(1,3)benzothiazole [4][5]

This protocol outlines a key step in the synthesis of a fluorinated benzothiazole precursor.

Materials:

  • Glacial acetic acid

  • Potassium thiocyanate

  • 3-chloro-4-fluoro aniline

  • Bromine

  • Ammonia solution

  • Ethanol

  • Benzene

  • Animal charcoal

Procedure:

  • Cool 20 ml of glacial acetic acid to below room temperature.

  • Add 8 g (0.08 mol) of potassium thiocyanate and 1.45 g (0.01 mol) of 3-chloro-4-fluoro aniline to the cooled acetic acid.

  • Place the mixture in a water bath and stir with a magnetic stirrer.

  • From a dropping funnel, add a solution of 1.6 ml of bromine in 6 ml of glacial acetic acid at a rate that maintains the temperature below room temperature.

  • Stir the solution for 2 hours below room temperature, then for 10 hours at room temperature.

  • Allow the mixture to stand overnight, during which an orange precipitate will settle.

  • Add 6 ml of water quickly, and heat the resulting slurry to 85°C.

  • Filter the hot mixture.

  • Treat the orange residue with 10 ml of glacial acetic acid, heat to 85°C, and filter while hot.

  • Combine the filtrates, cool, and neutralize with ammonia solution to a pH of 6.0.

  • Collect the resulting dark yellow precipitate.

  • Recrystallize the precipitate from a 1:1 mixture of benzene and ethanol after treatment with animal charcoal at 80°C to yield yellow crystals of 2-amino-6-fluoro-7-chloro-(1,3)-benzothiazole.

Key Biological Activities and Mechanisms of Action

Fluorinated benzisothiazole dioxides have demonstrated potent inhibitory activity against a range of enzymes implicated in inflammation and cancer.

Inhibition of Pro-inflammatory Enzymes: 5-Lipoxygenase (5-LOX) and Microsomal Prostaglandin E2 Synthase-1 (mPGES-1)

Inflammation is a complex biological response, and the arachidonic acid cascade is a central pathway in its mediation. Two key enzymes in this pathway, 5-LOX and mPGES-1, are responsible for the production of pro-inflammatory lipid mediators, leukotrienes and prostaglandin E2 (PGE2), respectively. Dual inhibition of these enzymes is a promising strategy for the development of potent anti-inflammatory agents with a potentially improved safety profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Fluorinated benzothiazole derivatives have been identified as potent dual inhibitors of 5-LOX and mPGES-1.[6] The fluorine substitution often enhances the inhibitory activity.

Signaling Pathway: Arachidonic Acid Metabolism in Inflammation

Inflammation_Pathway Membrane Membrane Phospholipids PLA2 Phospholipase A2 Membrane->PLA2 AA Arachidonic Acid (AA) PLA2->AA COX COX-1 / COX-2 AA->COX LOX 5-Lipoxygenase (5-LOX) AA->LOX PGH2 Prostaglandin H2 (PGH2) COX->PGH2 mPGES1 mPGES-1 PGH2->mPGES1 PGE2 Prostaglandin E2 (PGE2) mPGES1->PGE2 Inflammation Inflammation (Pain, Fever, Edema) PGE2->Inflammation Leukotrienes Leukotrienes (e.g., LTB4) LOX->Leukotrienes Leukotrienes->Inflammation Inhibitor Fluorinated Benzisothiazole Dioxide Inhibitors Inhibitor->mPGES1 Inhibitor->LOX

Caption: Arachidonic acid pathway and targets of fluorinated benzisothiazole dioxides.

Quantitative Data: Inhibition of 5-LOX and mPGES-1

Compound ClassTarget EnzymeIC50 (µM)Reference
Isoxazole Derivatives5-LOX8.47 - 10.48[7]
Lichen-derived depsides5-LOX0.4 - 3.5[8]
BenzoxazolesmPGES-10.002 - 0.033[1]
DihydropyrimidinonesmPGES-10.41 - 7.56[1]
2-mercaptohexanoic acidsmPGES-11.7 - 2.2[1]

Experimental Protocol: In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay [7]

Materials:

  • 5-Lipoxygenase enzyme

  • Substrate solution (e.g., 20 mM arachidonic acid)

  • Assay buffer

  • Test compounds (fluorinated benzisothiazole dioxides)

  • Reference inhibitor (e.g., Montelukast)

  • Spectrophotometer

Procedure:

  • Prepare a reaction mixture containing the 5-LOX enzyme in the assay buffer.

  • Add the test compound at various concentrations to the reaction mixture.

  • Incubate the enzyme and inhibitor mixture for a specified time (e.g., 10 minutes) at room temperature.

  • Initiate the enzymatic reaction by adding 10 µL of the 20 mM substrate solution.

  • Monitor the change in absorbance at a specific wavelength (e.g., 234 nm) over time to determine the reaction rate.

  • A positive control without any inhibitor and a reference inhibitor control are run in parallel.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the inhibitor concentration.

Inhibition of Carbonic Anhydrase IX (CA IX) in Cancer

Carbonic Anhydrase IX (CA IX) is a transmembrane enzyme that is highly overexpressed in many types of cancer and is generally absent in healthy tissues. Its expression is induced by hypoxia, a common feature of the tumor microenvironment. CA IX plays a crucial role in pH regulation, allowing cancer cells to thrive in an acidic environment and promoting tumor progression, invasion, and metastasis. Consequently, CA IX has emerged as a promising target for anticancer drug development.

Fluorinated benzisothiazole derivatives and related sulfonamides have been investigated as potent and selective inhibitors of CA IX.

Signaling Pathway: Role of Carbonic Anhydrase IX in the Tumor Microenvironment

CAIX_Pathway Hypoxia Hypoxia in Tumor Microenvironment HIF1a HIF-1α Stabilization Hypoxia->HIF1a CAIX_exp CA IX Gene Expression HIF1a->CAIX_exp CAIX Carbonic Anhydrase IX (CA IX) CAIX_exp->CAIX pH_reg pH Regulation CAIX->pH_reg pHi Increased Intracellular pH (pHi) pH_reg->pHi pHe Decreased Extracellular pH (pHe) pH_reg->pHe Proliferation Cell Proliferation & Survival pHi->Proliferation Invasion Invasion & Metastasis pHe->Invasion Inhibitor Fluorinated Benzisothiazole Dioxide Inhibitors Inhibitor->CAIX

Sources

Exploratory

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide mechanism of action

An In-Depth Technical Guide to the Putative Mechanism of Action of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a Modulator of the JAK/STAT Signaling Pathway Executive Summary This technical guide delineates th...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Putative Mechanism of Action of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a Modulator of the JAK/STAT Signaling Pathway

Executive Summary

This technical guide delineates the hypothesized mechanism of action for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a novel small molecule with potential therapeutic applications. In the absence of direct empirical data for this specific compound, this document synthesizes evidence from structurally related saccharin derivatives to propose a compelling and testable scientific hypothesis. We posit that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide functions as an inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway. The inclusion of a fluorine atom at the 5-position of the benzisothiazole ring is predicted to enhance its inhibitory potency. This guide provides a comprehensive overview of the proposed mechanism, detailed protocols for its experimental validation, and discusses the potential therapeutic implications for inflammatory and autoimmune disorders.

Introduction: The Therapeutic Potential of a Fluorinated Saccharin Derivative

The 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold, commonly known as the saccharin core, has emerged as a privileged structure in medicinal chemistry. Beyond its well-known application as an artificial sweetener, derivatives of this scaffold have demonstrated a range of biological activities. Of particular note is the discovery of saccharin derivatives as potent inhibitors of interferon-mediated inflammation.[1][2] These findings have paved the way for exploring novel analogues with enhanced therapeutic properties.

The subject of this guide, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, introduces a strategic modification to the saccharin core: the incorporation of a fluorine atom. Fluorine substitution is a widely employed strategy in drug design to modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which can lead to improved pharmacokinetic and pharmacodynamic profiles.[3] It is hypothesized that the electron-withdrawing nature of the fluorine atom at the 5-position of the benzisothiazole ring enhances the molecule's ability to interact with its biological target, leading to a more potent inhibitory effect compared to its non-fluorinated counterpart.

Proposed Mechanism of Action: Inhibition of the JAK/STAT Signaling Pathway

The JAK/STAT signaling pathway is a critical mediator of cellular responses to a wide array of cytokines and growth factors, playing a central role in immunity, inflammation, and hematopoiesis.[4][5][6] Dysregulation of this pathway is a hallmark of numerous autoimmune diseases and cancers, making it a prime target for therapeutic intervention.[4][7]

Our central hypothesis is that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide exerts its biological effects by inhibiting one or more members of the Janus kinase family (JAK1, JAK2, JAK3, and TYK2). This inhibition, in turn, prevents the phosphorylation and subsequent activation of Signal Transducer and Activator of Transcription (STAT) proteins, thereby blocking the downstream inflammatory gene expression. This proposed mechanism is based on the established activity of structurally related saccharin derivatives which have been shown to inhibit the JAK/STAT1 pathway.[1][2]

The JAK/STAT Signaling Cascade: A Visual Overview

The canonical JAK/STAT pathway is initiated by the binding of a cytokine to its cognate receptor, leading to the activation of receptor-associated JAKs. The activated JAKs then phosphorylate tyrosine residues on the receptor, creating docking sites for STAT proteins. Recruited STATs are subsequently phosphorylated by the JAKs, leading to their dimerization and translocation to the nucleus, where they act as transcription factors to regulate the expression of target genes.

JAK_STAT_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor 1. Binding JAK JAK Receptor->JAK 2. Activation STAT_inactive Inactive STAT JAK->STAT_inactive 3. Phosphorylation STAT_active Phosphorylated STAT Dimer STAT_inactive->STAT_active 4. Dimerization DNA DNA STAT_active->DNA 5. Nuclear Translocation & DNA Binding Gene_Expression Inflammatory Gene Expression DNA->Gene_Expression 6. Transcription

Figure 1: The canonical JAK/STAT signaling pathway.

Hypothesized Point of Intervention

We propose that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide acts as an ATP-competitive inhibitor of a specific JAK isoform. The fluorinated benzisothiazole core is hypothesized to bind within the ATP-binding pocket of the kinase domain, preventing the phosphorylation of both the JAK itself (autophosphorylation) and its downstream STAT substrates. The 5-fluoro group is predicted to form favorable interactions within the active site, thereby increasing the binding affinity and inhibitory potency of the compound.

Inhibition_Mechanism Inhibitor 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide JAK JAK Kinase Domain Inhibitor->JAK Binds to ATP pocket STAT STAT Protein JAK->STAT Phosphorylation Inhibited ATP ATP ATP->JAK Binding blocked Phospho_STAT Phosphorylated STAT

Figure 2: Proposed inhibitory mechanism on JAK kinase.

Experimental Validation: A Step-by-Step Guide

To rigorously test our hypothesis, a multi-tiered experimental approach is required, progressing from in vitro biochemical assays to cell-based functional assays.

Tier 1: In Vitro Kinase Inhibition Assays

The initial step is to determine the direct inhibitory effect of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide on the enzymatic activity of the individual JAK isoforms.

Objective: To quantify the IC50 values of the test compound against JAK1, JAK2, JAK3, and TYK2.

Methodology:

  • Reagents and Materials:

    • Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes.

    • ATP and a suitable peptide substrate (e.g., a STAT-derived peptide).

    • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (test compound) and a known pan-JAK inhibitor (e.g., Tofacitinib) as a positive control.

    • Kinase assay buffer.

    • A detection system, such as ADP-Glo™ Kinase Assay (Promega) or similar luminescence-based assay.

    • 384-well assay plates.

  • Experimental Protocol:

    • Prepare serial dilutions of the test compound and the positive control in DMSO.

    • In a 384-well plate, add the kinase, peptide substrate, and assay buffer.

    • Add the serially diluted compounds to the wells.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the plate at room temperature for the recommended time.

    • Stop the reaction and measure the kinase activity using the chosen detection system according to the manufacturer's instructions.

    • Calculate the percentage of inhibition for each compound concentration and determine the IC50 values using non-linear regression analysis.

Data Presentation:

CompoundJAK1 IC50 (nM)JAK2 IC50 (nM)JAK3 IC50 (nM)TYK2 IC50 (nM)
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxideTBDTBDTBDTBD
Tofacitinib (Positive Control)~1-2~20-40~100-200~100-300

TBD: To be determined. Literature values for Tofacitinib are provided for reference.

Tier 2: Cellular Assays for STAT Phosphorylation

The next crucial step is to assess whether the compound can inhibit JAK/STAT signaling within a cellular context.

Objective: To measure the inhibition of cytokine-induced STAT phosphorylation in a relevant cell line.

Methodology:

  • Cell Line and Culture:

    • A human cell line known to respond to specific cytokines via the JAK/STAT pathway (e.g., HeLa cells for IFN-γ induced STAT1 phosphorylation, or TF-1 cells for IL-6 induced STAT3 phosphorylation).

    • Appropriate cell culture medium and supplements.

  • Experimental Protocol:

    • Seed the cells in a 96-well plate and allow them to adhere overnight.

    • Pre-treat the cells with serial dilutions of the test compound or a positive control for 1-2 hours.

    • Stimulate the cells with the appropriate cytokine (e.g., IFN-γ or IL-6) for a short period (15-30 minutes).

    • Lyse the cells and quantify the levels of phosphorylated STAT (pSTAT) and total STAT using a suitable method, such as:

      • Western Blotting: A qualitative to semi-quantitative method.

      • ELISA: A quantitative method.

      • Flow Cytometry (Phosflow): A high-throughput, quantitative method.

Workflow for Phosflow Analysis:

Phosflow_Workflow Start Seed Cells Pretreat Pre-treat with Compound Start->Pretreat Stimulate Stimulate with Cytokine Pretreat->Stimulate Fix_Perm Fix and Permeabilize Stimulate->Fix_Perm Stain Stain with Anti-pSTAT Ab Fix_Perm->Stain Analyze Analyze by Flow Cytometry Stain->Analyze End Determine IC50 Analyze->End

Figure 3: Experimental workflow for Phosflow analysis.

Tier 3: Downstream Gene Expression Analysis

To confirm that the inhibition of STAT phosphorylation translates to a functional downstream effect, the expression of STAT target genes should be measured.

Objective: To quantify the effect of the compound on the expression of inflammatory genes regulated by the JAK/STAT pathway.

Methodology:

  • Experimental Setup:

    • Treat cells with the compound and stimulate with the cytokine as described in the cellular phosphorylation assay.

    • Incubate for a longer duration (e.g., 4-24 hours) to allow for gene transcription and translation.

  • Analysis:

    • Quantitative PCR (qPCR): Isolate RNA, reverse transcribe to cDNA, and perform qPCR to measure the mRNA levels of target genes (e.g., CXCL10, IRF1 for STAT1; SOCS3 for STAT3).

    • ELISA: Measure the protein levels of secreted chemokines or cytokines that are products of STAT-regulated genes.

Conclusion and Future Directions

This guide has outlined a robust, hypothesis-driven approach to elucidating the mechanism of action of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. By leveraging existing knowledge of structurally related compounds, we have formulated a plausible mechanism centered on the inhibition of the JAK/STAT signaling pathway. The proposed experimental plan provides a clear roadmap for validating this hypothesis and characterizing the compound's potency and selectivity.

Successful validation of this mechanism would position 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a promising lead compound for the development of novel therapeutics for a range of inflammatory and autoimmune conditions. Future studies should focus on structure-activity relationship (SAR) optimization to further enhance potency and selectivity, as well as comprehensive in vivo studies in relevant disease models to assess its therapeutic efficacy and safety profile.

References

  • Mogensen, T. H. (2018). IRF and STAT transcription factors - from basic biology to roles in infection, cancer and immunity. FEBS Letters, 592(21), 3581-3583.
  • Schwartz, D. M., Kanno, Y., Villarino, A., Ward, M., Gadina, M., & O'Shea, J. J. (2017). JAK-STAT Signaling in Immunity: A Comprehensive Review. Journal of Allergy and Clinical Immunology, 140(3), 623–634.
  • Baluja, S., Bhesaniya, K., & Talaviya, R. (2012). Synthesis and Biological Activities of Fluoro Substituted Benzothiazole Derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(3), 235-238.
  • Mahapatra, D. K., & Hazra, J. (2023). A Review on Benzothiazole Derivatives and Their Biological Significances. Asian Journal of Research in Medical and Pharmaceutical Sciences, 12(1), 13-19.
  • Baluja, S., Bhesaniya, K., & Talaviya, R. (2012). Synthesis and Biological Activities of Fluoro Substituted Benzothiazole Derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(3), 235-238.
  • Pawar, S. S., & Rindhe, S. S. (2014). Artificial sugar saccharin and its derivatives: role as a catalyst. RSC Advances, 4(84), 44734-44755.
  • Villarino, A. V., Kanno, Y., & O'Shea, J. J. (2017). Mechanisms and consequences of JAK-STAT signaling in the immune system.
  • O'Shea, J. J., & Plenge, R. (2012).
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  • Shaikh, A. L., & Shrivastava, B. (2010). Possible mechanism of action of sugar substitute (saccharin). Journal of Experimental and Molecular Medicine, 42(8), 537-544.
  • He, X., Chen, X., Zhang, X., & Cheng, X. (2015). Kinase-independent small-molecule inhibition of JAK-STAT signaling. Journal of the American Chemical Society, 137(25), 8072–8075.
  • O'Shea, J. J., Holland, S. M., & Staudt, L. M. (2013). JAKs and STATs in immunity, immunodeficiency, and cancer. The New England Journal of Medicine, 368(2), 161–170.
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  • Csakai, A., Smith, C., Davis, E., Martinko, A., Coulup, S., & Yin, H. (2014).
  • Traves, P. G., Murray, B., & Woscholski, R. (2016). Selective inhibitors of JAK1 targeting an isoform-restricted allosteric cysteine.
  • Eltom, S., Belvisi, M. G., & Birrell, M. A. (2022). Characterization of Selective and Potent JAK1 Inhibitors Intended for the Inhaled Treatment of Asthma. International Journal of Chronic Obstructive Pulmonary Disease, 17, 2045–2057.
  • Kumar, A., & Ito, K. (2017).
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  • Singh, A., & Amaro, R. E. (2023). Selectivity and Ranking of Tight-Binding JAK-STAT Inhibitors Using Markovian Milestoning with Voronoi Tessellations.
  • Cabral, V., & Sukenik, S. (2023). Saccharin disrupts bacterial cell envelope stability and interferes with DNA replication dynamics. The EMBO Journal, 42(22), e114170.
  • Wikipedia contributors. (2024, January 12). Saccharin. In Wikipedia, The Free Encyclopedia. Retrieved January 17, 2026, from [Link]

  • University of Florida Health. (2015, March 23). Saccharin shows promise as cancer inhibitor, researchers find. UF Health. [Link]

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Foundational

An In-depth Technical Guide to the Potential Therapeutic Targets of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Executive Summary 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a synthetic heterocyclic compound belonging to the cyclic sulfonamide (sultam) class. While direct pharmacological data on this specific fluorinate...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a synthetic heterocyclic compound belonging to the cyclic sulfonamide (sultam) class. While direct pharmacological data on this specific fluorinated derivative is limited, its core structure, the benzo[d]isothiazole 1,1-dioxide scaffold, is shared by a range of molecules with significant and diverse biological activities. This guide synthesizes existing research on structurally related compounds to extrapolate and propose high-potential therapeutic targets for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. We will explore its potential in oncology, inflammation, and infectious diseases, providing the scientific rationale and detailed experimental workflows for target validation. The central hypothesis is that the sulfonamide moiety, embedded within this rigid cyclic system, acts as a potent pharmacophore for enzyme inhibition. The addition of a fluorine atom is a common medicinal chemistry strategy to enhance metabolic stability and binding affinity, potentially augmenting the therapeutic profile of the parent scaffold.

Deconstructing the Scaffold: A Foundation for Target Identification

The subject molecule is a derivative of the well-known artificial sweetener saccharin, which is also a benzo[d]isothiazole 1,1-dioxide derivative. This chemical class, more broadly known as cyclic sulfonamides, has a rich history in medicinal chemistry. The sulfonamide group (-SO₂NH-) is a key feature in numerous FDA-approved drugs, acting as a versatile scaffold for designing enzyme inhibitors and other therapeutic agents.[1][2] Cyclic sulfonamides, in particular, have demonstrated promising activity against targets such as carbonic anhydrases, various proteases, and cyclin-dependent kinases (CDKs).[3][4] By examining the established targets of these parent structures, we can construct a logical framework for investigating 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Potential Therapeutic Applications in Oncology

The dysregulated cellular environment of tumors presents unique vulnerabilities that can be exploited by targeted therapies. The benzo[d]isothiazole scaffold has shown promise in this area, primarily through the inhibition of enzymes critical for cancer cell survival.

Primary Target: Tumor-Associated Carbonic Anhydrases (CA IX & CA XII)

Scientific Rationale: Many solid tumors exhibit significant hypoxia (low oxygen), which leads to a metabolic shift towards glycolysis and the production of lactic acid. To survive this acidic microenvironment, cancer cells upregulate specific, membrane-bound isoforms of carbonic anhydrase, namely CA IX and CA XII.[5] These enzymes catalyze the rapid conversion of CO₂ to bicarbonate and protons, effectively managing intracellular pH and promoting tumor cell survival and proliferation. Recent studies have revealed that saccharin can selectively bind to and inhibit CA IX over the ubiquitous, "housekeeping" isoforms CA I and II, making it and its derivatives promising leads for anticancer drugs with potentially minimal side effects.[5]

Proposed Mechanism of Action: The sulfonamide moiety is a classic zinc-binding group. It is hypothesized that the deprotonated sulfonamide nitrogen of the benzo[d]isothiazole ring coordinates directly with the catalytic Zn²⁺ ion in the active site of carbonic anhydrases, displacing a critical water molecule and inhibiting enzymatic activity.[3] The fluorine substituent on the benzene ring may enhance binding affinity through favorable electrostatic interactions within the active site pocket.

Experimental Validation Workflow

G cluster_invitro In Vitro / Biochemical Validation cluster_cell Cell-Based Validation enzymatic_assay 1. Enzymatic Inhibition Assay (Purified CA Isoforms) selectivity_assay 2. Isoform Selectivity Panel (CA I, II vs. IX, XII) enzymatic_assay->selectivity_assay Determine IC50 hypoxia_assay 3. Hypoxia-Induced Acidification Assay (e.g., MDA-MB-231 cells) selectivity_assay->hypoxia_assay Advance selective compounds cytotoxicity_assay 4. Cytotoxicity Profiling (Cancer vs. Normal Cell Lines) hypoxia_assay->cytotoxicity_assay Confirm cellular activity end Lead Candidate cytotoxicity_assay->end Establish Therapeutic Window

Caption: Workflow for validating CA IX/XII inhibition.

Protocol 1: Carbonic Anhydrase Inhibition Assay

  • Objective: To determine the half-maximal inhibitory concentration (IC₅₀) against human CA isoforms.

  • Materials: Recombinant human CA I, II, IX, and XII; 4-nitrophenyl acetate (NPA) as substrate; test compound; assay buffer (e.g., Tris-SO₄).

  • Method (Stopped-Flow Spectrophotometry): a. Pre-incubate a solution of each CA isozyme with varying concentrations of the test compound (e.g., 0.1 nM to 100 µM) for 10 minutes at room temperature. b. Rapidly mix the enzyme-inhibitor solution with a buffered solution of the substrate, NPA. c. Monitor the hydrolysis of NPA to 4-nitrophenolate by measuring the increase in absorbance at 400 nm over time. d. Calculate the initial reaction rates and plot percent inhibition against the logarithm of inhibitor concentration. e. Fit the data to a dose-response curve to determine the IC₅₀ value for each isoform.

  • Self-Validation: Acetazolamide, a known pan-CA inhibitor, should be run as a positive control. A vehicle control (e.g., DMSO) must be included to establish the 100% activity level.

Data Presentation: Hypothetical Inhibition Profile

CompoundCA I (IC₅₀, nM)CA II (IC₅₀, nM)CA IX (IC₅₀, nM)CA XII (IC₅₀, nM)Selectivity Index (CA II / CA IX)
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (Test)>10,0001,500254060
Acetazolamide (Control)25012256~0.5

Potential Therapeutic Applications in Inflammation

Chronic inflammation underlies numerous diseases, and targeting key nodes in inflammatory signaling pathways is a proven therapeutic strategy. Derivatives of the benzo[d]isothiazole scaffold have been identified as potent modulators of several such pathways.

Target: Enzymes of the Eicosanoid Synthesis Pathway (5-LOX & mPGES-1)

Scientific Rationale: Eicosanoids, including prostaglandins and leukotrienes, are powerful lipid mediators of inflammation. 5-Lipoxygenase (5-LOX) is the key enzyme in the biosynthesis of pro-inflammatory leukotrienes, while microsomal prostaglandin E₂ synthase-1 (mPGES-1) is the terminal synthase for producing prostaglandin E₂ (PGE₂), a central player in inflammation and pain. A dual inhibitor of both 5-LOX and mPGES-1 could offer broad anti-inflammatory effects. A study on benzo[d]isothiazole 1,1-dioxide derivatives demonstrated their ability to inhibit both enzymes, with some analogues showing IC₅₀ values in the low micromolar and even sub-micromolar range.[6]

Experimental Validation Workflow

G cluster_invitro In Vitro Enzymatic Assays cluster_cell Cell-Based Functional Assays lox_assay 1. 5-LOX Inhibition Assay (Cell-free) cell_stim 3. LPS-Stimulated Macrophages (e.g., RAW 264.7) lox_assay->cell_stim Validate in cells mpges_assay 2. mPGES-1 Inhibition Assay (Cell-free) mpges_assay->cell_stim Validate in cells elisa_ltb4 4a. LTB4 Measurement (ELISA) cell_stim->elisa_ltb4 elisa_pge2 4b. PGE2 Measurement (ELISA) cell_stim->elisa_pge2 end Dual-Inhibitor Lead elisa_pge2->end Confirm dual inhibition

Caption: Workflow for validating dual 5-LOX/mPGES-1 inhibition.

Protocol 2: Cellular Eicosanoid Production Assay

  • Objective: To measure the inhibition of leukotriene B4 (LTB₄) and prostaglandin E₂ (PGE₂) production in activated immune cells.

  • Materials: RAW 264.7 murine macrophage cell line; Lipopolysaccharide (LPS); test compound; commercial ELISA kits for LTB₄ and PGE₂.

  • Method: a. Seed RAW 264.7 cells in 24-well plates and allow them to adhere overnight. b. Pre-treat cells with various concentrations of the test compound or vehicle for 1 hour. c. Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce inflammatory mediator production. d. Collect the cell culture supernatant. e. Quantify the concentration of LTB₄ and PGE₂ in the supernatant using specific ELISA kits according to the manufacturer's instructions. f. Calculate the percent inhibition of LTB₄ and PGE₂ production relative to the LPS-stimulated vehicle control.

  • Self-Validation: Use known inhibitors as positive controls: Zileuton for 5-LOX and a COX-2/mPGES-1 inhibitor (e.g., Celecoxib, if appropriate for the cell system) for PGE₂ production. An unstimulated control (no LPS) should be included to establish baseline levels.

Target: JAK/STAT Signaling Pathway

Scientific Rationale: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a primary signaling cascade for a wide array of cytokines and interferons that drive inflammatory and autoimmune diseases. Saccharin-based derivatives have been identified as potent inhibitors of interferon-mediated inflammation through modulation of the JAK/STAT1 pathway.[7][8]

Mechanism of Action: Interferon-gamma (IFN-γ) binding to its receptor activates JAK1 and JAK2, which then phosphorylate the receptor. This creates a docking site for STAT1, which is subsequently phosphorylated, dimerizes, and translocates to the nucleus to induce the transcription of pro-inflammatory genes. The compound could act by inhibiting the kinase activity of JAKs or by preventing the phosphorylation or dimerization of STAT1.

Signaling Pathway and Point of Intervention

G IFN IFN-γ Receptor IFNGR1/2 Receptor IFN->Receptor JAK JAK1 / JAK2 Receptor->JAK Activation STAT1 STAT1 JAK->STAT1 Phosphorylation pSTAT1 p-STAT1 STAT1->pSTAT1 Dimer STAT1 Dimer pSTAT1->Dimer Dimerization Nucleus Nucleus Dimer->Nucleus Translocation Transcription Gene Transcription (e.g., IP-10) Nucleus->Transcription Inhibitor 5-Fluoro-Derivative (Hypothesized Target) Inhibitor->JAK Inhibition?

Caption: Hypothesized inhibition of the IFN-γ/JAK/STAT1 pathway.

Potential Therapeutic Applications in Infectious Diseases

Target: HIV-1 Reverse Transcriptase (RT)

Scientific Rationale: HIV-1 RT is a cornerstone target for antiretroviral therapy. It possesses two distinct enzymatic functions essential for viral replication: an RNA-dependent DNA polymerase activity and a ribonuclease H (RNase H) activity that degrades the RNA strand of RNA:DNA hybrids. While numerous drugs target the polymerase site, the RNase H active site remains an unexploited therapeutic target. Benzisothiazolone derivatives, which share the core scaffold, have been discovered as bifunctional inhibitors, targeting both the polymerase and RNase H activities of HIV-1 RT.[9] This dual-action mechanism could be highly effective and potentially overcome certain resistance mutations.

Experimental Validation Workflow

  • Primary Screen: Conduct separate, commercially available, fluorescence-based in vitro assays to measure the inhibition of both the DNA polymerase and RNase H activities of purified, recombinant HIV-1 RT.[9]

  • Antiviral Efficacy: Determine the compound's 50% effective concentration (EC₅₀) in a cell-based HIV-1 infection model, such as TZM-bl cells, which express luciferase upon viral entry and integration.

  • Cytotoxicity Assessment: Simultaneously measure the compound's 50% cytotoxic concentration (CC₅₀) in the same TZM-bl cells to calculate the Selectivity Index (SI = CC₅₀ / EC₅₀), a critical measure of the therapeutic window.

Conclusion and Future Directions

While 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide has not been extensively profiled, a robust body of evidence from structurally related compounds strongly suggests a high potential for therapeutic activity. The most promising targets identified through this analysis are:

  • Oncology: Tumor-associated carbonic anhydrases CA IX and CA XII.

  • Inflammation: The dual inhibition of 5-LOX and mPGES-1, and modulation of the JAK/STAT pathway.

  • Infectious Disease: Bifunctional inhibition of HIV-1 Reverse Transcriptase.

The logical next steps for a research program focused on this molecule would be to perform in silico molecular docking studies against the crystal structures of these proposed targets to predict binding modes and affinities. Concurrently, the experimental workflows detailed in this guide should be executed to systematically validate these hypotheses and quantify the compound's potency, selectivity, and cellular activity. The presence of the fluorine atom makes this compound particularly interesting, as it may confer superior drug-like properties compared to its non-fluorinated analogues, warranting its prioritization for synthesis and screening.

References

  • Supuran, C. T. (2007). Therapeutic potential of sulfamides as enzyme inhibitors. Medicinal research reviews, 27(2), 263–303. [Link][3]

  • Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry B, 7(1), 130-150. [Link][10]

  • Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry B, 7(1), 130-150. [Link][11]

  • Ahmad, I., et al. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & biodiversity, e202403434. [Link][1]

  • Akhtar, M. J., et al. (2018). Sulfonamides as Potential Bioactive Scaffolds. Current pharmaceutical design, 24(16), 1736–1755. [Link][2]

  • American Chemical Society. (2019). Saccharin derivatives give cancer cells a not-so-sweet surprise. ScienceDaily. [Link][5]

  • Liu, Y., et al. (2014). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Bioorganic & medicinal chemistry letters, 24(12), 2764–2767. [Link][6]

  • Mugumbate, G., & Maseko, R. B. (2025). The underutilized therapeutic potential of cyclic sulfonamides. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2439798. [Link][4]

  • Csakai, A., et al. (2014). Saccharin Derivatives as Inhibitors of Interferon-Mediated Inflammation. Journal of Medicinal Chemistry, 57(12), 5348-5355. [Link][7]

  • Csakai, A., et al. (2014). Saccharin Derivatives as Inhibitors of Interferon-Mediated Inflammation. Journal of Medicinal Chemistry, 57(12), 5348-5355. [Link][8]

  • Hagar, M., et al. (2022). Novel saccharin analogs as promising antibacterial and anticancer agents: synthesis, DFT, POM analysis, molecular docking, molecular dynamic simulations, and cell-based assay. Frontiers in Chemistry, 10, 1024508. [Link][12]

  • Kankanala, J., et al. (2022). Discovery of Benzisothiazolone Derivatives as Bifunctional Inhibitors of HIV-1 Reverse Transcriptase DNA Polymerase and Ribonuclease H Activities. Viruses, 14(11), 2530. [Link][9]

  • Vicini, P., et al. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Bioorganic & medicinal chemistry letters, 13(20), 3491–3495. [Link][13]

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Exploratory

A Technical Guide to the Solubility and Stability of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Introduction 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a heterocyclic compound belonging to the benzisothiazole class. This structural motif is of significant interest in medicinal chemistry and drug develop...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a heterocyclic compound belonging to the benzisothiazole class. This structural motif is of significant interest in medicinal chemistry and drug development, with derivatives being explored for a wide range of pharmacological activities.[1][2][3] The presence of the fluorine atom and the sulfonamide dioxide group significantly influences the molecule's physicochemical properties, including its solubility and chemical stability. These parameters are critical for researchers as they directly impact compound handling, formulation development, bioavailability, and shelf-life.

This guide provides a comprehensive technical overview of the known and inferred solubility and stability characteristics of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. It is designed for researchers, chemists, and drug development professionals, offering not only data but also actionable, field-proven protocols for in-house characterization. The methodologies described are grounded in standard pharmaceutical development practices to ensure scientific integrity and reproducibility.

Core Physicochemical Properties

A foundational understanding of the basic physicochemical properties is essential before delving into solubility and stability experiments.

PropertyValueSource
IUPAC Name 5-Fluoro-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide[4]
CAS Number 845644-47-5[4][5]
Molecular Formula C₇H₆FNO₂S[4]
Molecular Weight 187.19 g/mol [4]
Structure (Structure inferred from name)
Appearance Likely a solid at room temperatureInferred from analogs[6]

Solubility Profile: A Theoretical and Practical Analysis

Solubility is a cornerstone of drug development, influencing everything from reaction kinetics in synthesis to absorption in vivo. The structure of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide—containing a polar sulfonamide group, a non-polar benzene ring, and an electronegative fluorine atom—suggests a nuanced solubility profile.

Theoretical Considerations and Inferred Solubility

The molecule's character is amphiphilic. The sulfonamide group (SO₂) can participate in hydrogen bonding, suggesting potential solubility in polar protic solvents. Conversely, the fluorinated benzene ring imparts significant lipophilicity.

Based on data from a structurally similar compound, 2-Fluoro-3,3-dimethyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide , it is reasonable to infer that the target compound will exhibit good solubility in a range of common organic solvents.[6]

  • High Expected Solubility: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), Tetrahydrofuran (THF).[6][7]

  • Moderate Expected Solubility: Ethanol, Methanol, Diethyl Ether.[6][8]

  • Low Expected Solubility: Water, Hexanes.

The fluorine substitution, while increasing lipophilicity, can also alter crystal lattice energy, making precise solubility predictions without experimental data challenging.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

To obtain definitive solubility data, the shake-flask method remains the gold standard. This protocol is designed to be self-validating by ensuring equilibrium is reached.

Causality of Experimental Design: The core principle is to create a saturated solution in equilibrium with an excess of the solid compound. The extended shaking period ensures that the system reaches thermodynamic equilibrium. Centrifugation is critical to separate the undissolved solid from the saturated supernatant without affecting the equilibrium, which could occur with filtration (e.g., adsorption to the filter). Quantification via a validated HPLC method provides precise and accurate concentration measurement.

Step-by-Step Protocol:

  • Preparation: Add an excess amount of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (e.g., 5-10 mg) to a known volume of the test solvent (e.g., 1 mL) in a glass vial. The excess solid should be clearly visible.

  • Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C) for 24-48 hours. A 48-hour time point is recommended to confirm that equilibrium has been reached by comparing it with the 24-hour result.

  • Phase Separation: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Sampling: Carefully remove an aliquot of the clear supernatant.

  • Dilution: Dilute the aliquot with a suitable mobile phase to a concentration within the calibrated range of the HPLC method.

  • Quantification: Analyze the diluted sample using a pre-validated HPLC-UV method (see Section 3.3).

  • Calculation: Determine the concentration in the original supernatant by accounting for the dilution factor. The result is the thermodynamic solubility, typically expressed in mg/mL or µg/mL.

G cluster_prep Preparation cluster_process Processing cluster_analysis Analysis A Weigh Excess Compound B Add Known Volume of Solvent A->B C Equilibrate (Shake 24-48h) B->C D Centrifuge to Pellet Solid C->D E Sample Supernatant D->E F Dilute Sample E->F G HPLC-UV Analysis F->G H Calculate Solubility G->H

Caption: Workflow for Shake-Flask Solubility Determination.

Protocol: Development of an HPLC-UV Quantification Method

A robust analytical method is required for accurate solubility and stability assessment.

  • Column Selection: A standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point.

  • Mobile Phase Preparation:

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: 0.1% Formic Acid in Acetonitrile

  • Gradient Scouting: Run a rapid gradient (e.g., 5% to 95% B over 10 minutes) to determine the approximate retention time of the analyte.

  • Isocratic Method Development: Based on the scouting run, develop an isocratic method that provides a sharp peak with a retention time of 3-7 minutes. For example, a 60:40 mixture of Solvent B:A.

  • Wavelength Selection: Use a photodiode array (PDA) detector to acquire the UV spectrum of the analyte peak. Select the wavelength of maximum absorbance (λ-max) for quantification. For related aromatic systems, this is often in the 210-280 nm range.[9]

  • Calibration: Prepare a series of calibration standards of known concentrations and inject them to generate a calibration curve (Peak Area vs. Concentration). Ensure the curve has a correlation coefficient (r²) > 0.999.

Chemical Stability Profile and Forced Degradation

Understanding a compound's stability is crucial for defining storage conditions, predicting shelf-life, and identifying potential degradation products. The benzisothiazole 1,1-dioxide core is generally robust, but the overall molecule can be susceptible to degradation under harsh conditions.

Protocol: Forced Degradation (Stress Testing)

Forced degradation studies intentionally expose the compound to extreme conditions to identify potential degradation pathways. This is essential for developing a stability-indicating analytical method.

Causality of Experimental Design: Each condition targets a specific degradation pathway. Acid and base challenge the hydrolytic stability of the sulfonamide bond. Hydrogen peroxide simulates oxidative stress. High temperature and light (with a specific energy spectrum) assess thermal and photolytic stability, respectively. The goal is to achieve modest degradation (5-20%) to ensure that the degradation products can be adequately resolved from the parent compound.

Stress ConditionProtocolRationale
Acid Hydrolysis 0.1 M HCl at 60 °C for 24hTests stability to low pH
Base Hydrolysis 0.1 M NaOH at 60 °C for 24hTests stability to high pH
Oxidation 3% H₂O₂ at room temp for 24hTests susceptibility to oxidation
Thermal Solid & Solution at 80 °C for 48hTests intrinsic thermal stability
Photolytic Solution exposed to ICH Q1B lightTests photostability[10]

Step-by-Step Protocol:

  • Stock Solution: Prepare a stock solution of the compound in a 50:50 acetonitrile:water mixture.

  • Stress Application: For each condition, mix the stock solution with the stressor (e.g., HCl, NaOH, H₂O₂) in a vial. For thermal and photolytic studies, use the stock solution directly. Include a control sample stored at 5 °C.

  • Incubation: Store the vials under the specified conditions for the designated time.

  • Neutralization: After incubation, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Analysis: Dilute all samples to the same concentration and analyze using the HPLC method developed in Section 3.3.

G cluster_stress Stress Conditions A Prepare Stock Solution B Acid Hydrolysis (0.1M HCl, 60°C) A->B C Base Hydrolysis (0.1M NaOH, 60°C) A->C D Oxidation (3% H₂O₂, RT) A->D E Thermal Stress (80°C) A->E F Photolytic Stress (ICH Q1B) A->F G Neutralize (if needed) & Dilute B->G C->G D->G E->G F->G H HPLC Analysis G->H I Assess Degradation & Peak Purity H->I

Caption: Workflow for a Forced Degradation Study.

Establishing a Stability-Indicating Method

A critical outcome of the forced degradation study is the validation of the analytical method as "stability-indicating."

Trustworthiness through Validation: A method is only trustworthy if it can unambiguously measure the analyte of interest without interference. By demonstrating that all degradation products formed under stress conditions are chromatographically resolved from the parent peak, you validate the method's specificity. This is typically confirmed using a PDA detector to assess peak purity across all stressed samples. A pure peak for the parent compound in the presence of degradants confirms the method is stability-indicating.

Summary and Recommendations

While direct experimental data for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is not widely published, a robust characterization plan can be formulated based on established chemical principles and data from close structural analogs.

  • Solubility: The compound is predicted to be readily soluble in polar aprotic organic solvents like DMSO, DMF, and ACN. Its solubility in aqueous media is expected to be low but can be precisely determined using the shake-flask protocol outlined herein.

  • Stability: The core structure is expected to be stable under standard ambient conditions. Forced degradation studies are necessary to probe for specific liabilities, such as potential hydrolysis under extreme pH or photolytic degradation.

  • Handling and Storage Recommendations: Until comprehensive stability data is available, it is recommended to store the compound as a solid in a well-sealed container at 2-8 °C, protected from light. For solutions, preparation in aprotic solvents like DMSO or DMF is recommended for stock solutions, which should be stored at -20 °C. Avoid long-term storage in aqueous or protic solvents without prior stability validation.

This guide provides the theoretical framework and practical, validated methodologies for researchers to thoroughly characterize the solubility and stability of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, enabling its effective use in further research and development.

References

  • Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. (Source: ResearchGate) [URL: https://www.researchgate.
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  • Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. (Source: ResearchGate) [URL: https://www.researchgate.
  • Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor... (Source: PubMed) [URL: https://pubmed.ncbi.nlm.nih.gov/12646019/]
  • 2-((2,2-Difluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide. (Source: PubChem) [URL: https://pubchem.ncbi.nlm.nih.gov/compound/162434671]
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Foundational

An In-depth Technical Guide to the Spectroscopic Characterization of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Abstract This technical guide provides a comprehensive analysis of the expected spectroscopic data for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a heterocyclic compound of interest in medicinal chemistry and m...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive analysis of the expected spectroscopic data for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a heterocyclic compound of interest in medicinal chemistry and materials science. As a fluorinated analog of the sultam scaffold, its structural elucidation is critical for understanding its chemical behavior and potential applications. While direct experimental spectra for this specific molecule are not widely published, this document synthesizes data from structurally related compounds and foundational spectroscopic principles to present a robust, predictive guide for researchers. We will delve into the anticipated features in ¹H NMR, ¹³C NMR, ¹⁹F NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section includes a discussion of the underlying causality for the predicted spectral characteristics, detailed protocols for data acquisition, and illustrative diagrams to clarify complex relationships, ensuring this guide serves as a self-validating resource for professionals in drug development and chemical research.

Introduction: The Structural and Chemical Landscape

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide belongs to the class of benzisothiazoles, which are core structures in a variety of biologically active compounds, including antipsychotic drugs like ziprasidone and lurasidone.[1] The incorporation of a fluorine atom onto the aromatic ring is a common strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, such as metabolic stability and binding affinity.[2][3] The 1,1-dioxide moiety, a cyclic sulfonamide or "sultam," is a key functional group that influences the molecule's electronic and conformational properties.

The systematic characterization of this molecule is paramount for quality control, reaction monitoring, and for establishing structure-activity relationships (SAR). This guide provides the foundational spectroscopic knowledge required to confidently identify and analyze this compound and its derivatives.

Molecular Structure:

  • Core: Benzo[d]isothiazole

  • Key Functional Groups:

    • Aromatic Fluorine (at C-5)

    • Cyclic Sulfonamide (Sultam)

    • Secondary Amine (N-H)

    • Methylene groups (-CH₂-)

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Multi-nuclear Approach

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules. For a fluorinated compound like this, a multi-nuclear approach (¹H, ¹³C, and ¹⁹F) is essential.

Proton (¹H) NMR Spectroscopy

Expected Analysis: The ¹H NMR spectrum will provide information on the number of different types of protons and their connectivity. The key regions will be the aromatic region, the aliphatic region, and the signal from the N-H proton.

  • Aromatic Region (δ 7.0-8.0 ppm): The benzene ring has three protons (H-4, H-6, and H-7). The fluorine at C-5 will introduce heteronuclear coupling (J-coupling) to the adjacent protons, H-4 and H-6.

    • H-7: This proton is furthest from the fluorine and will likely appear as a doublet, coupled to H-6.

    • H-6: This proton is ortho to both H-7 and the fluorine atom. It is expected to be a doublet of doublets, showing coupling to both H-7 (³JHH) and the ¹⁹F nucleus (⁴JHF).

    • H-4: This proton is ortho to the fluorine atom and will likely appear as a doublet of doublets due to coupling with the ¹⁹F nucleus (³JHF) and potentially a smaller long-range coupling to H-6.

  • Aliphatic Region (δ 3.0-4.5 ppm): The two methylene groups form an ethyl bridge.

    • N-CH₂ (C-3): The protons on the carbon adjacent to the nitrogen will be deshielded and are expected to appear as a triplet.

    • S-CH₂ (C-2): The protons on the carbon adjacent to the sulfonyl group will also be deshielded, likely appearing as a triplet coupled to the N-CH₂ protons. The exact chemical shifts can be compared to the parent compound, 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.[4]

  • N-H Proton (variable shift): The proton on the nitrogen will likely appear as a broad singlet. Its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding.

Predicted ¹H NMR Data Summary

Assigned Proton Predicted δ (ppm) Multiplicity Coupling Constant (J) in Hz
H-7 ~7.8 - 8.0 d ³J(H,H) ≈ 8-9
H-6 ~7.2 - 7.4 dd ³J(H,H) ≈ 8-9, ⁴J(H,F) ≈ 4-6
H-4 ~7.5 - 7.7 dd ³J(H,F) ≈ 8-10, ⁴J(H,H) ≈ 2-3
N-H ~5.0 - 7.0 br s -
N-CH₂ ~4.0 - 4.5 t ³J(H,H) ≈ 6-7

| S-CH₂ | ~3.2 - 3.6 | t | ³J(H,H) ≈ 6-7 |

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters:

    • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: 2-3 seconds.

    • Relaxation Delay (d1): 1-2 seconds.

    • Number of Scans: 8-16 scans for a sufficient signal-to-noise ratio.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

G cluster_workflow ¹H NMR Analysis Workflow prep Sample Preparation (5-10 mg in 0.6 mL solvent) acq Data Acquisition (400+ MHz Spectrometer) prep->acq Insert into magnet proc Data Processing (FT, Phasing, Baseline) acq->proc Generate FID analysis Spectral Analysis (Integration, Coupling, Shifts) proc->analysis Generate Spectrum structure Structure Confirmation analysis->structure G cluster_coupling Key ¹³C-¹⁹F Coupling Interactions C5 C-5 F F F->C5 ¹JCF (Large) C4 C-4 F->C4 ²JCF (Medium) C6 C-6 F->C6 ²JCF (Medium) C3a C-3a F->C3a ³JCF (Small) C7 C-7 F->C7 ³JCF (Small)

Caption: Predicted ¹³C-¹⁹F NMR coupling constants.

Fluorine-19 (¹⁹F) NMR Spectroscopy

Expected Analysis: ¹⁹F NMR is highly sensitive and offers a wide chemical shift range, making it an excellent tool for confirming the presence and electronic environment of the fluorine atom. [5][6]For 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a single signal is expected. Its multiplicity will be determined by coupling to the ortho protons, H-4 and H-6. It will likely appear as a triplet or a doublet of doublets, depending on the relative magnitudes of ³J(F,H-4) and ⁴J(F,H-6). The chemical shift for fluorine on an aromatic ring typically falls within the -100 to -140 ppm range relative to CFCl₃. [7] Predicted ¹⁹F NMR Data Summary

Assigned Nucleus Predicted δ (ppm) Multiplicity

| C₅-F | -110 to -130 | t or dd |

Experimental Protocol: ¹⁹F NMR Spectroscopy

  • Sample Preparation: The same sample used for ¹H NMR is sufficient.

  • Instrument Setup: Tune the broadband probe to the ¹⁹F frequency.

  • Acquisition Parameters:

    • Pulse Program: Standard single-pulse experiment. Proton decoupling is often applied to simplify the spectrum, which would result in a singlet.

    • Spectral Width: A wide range of ~250-300 ppm is common.

    • Reference: An external reference like CFCl₃ (δ = 0 ppm) is typically used.

  • Processing: Standard Fourier transformation and phasing.

Infrared (IR) Spectroscopy

Expected Analysis: IR spectroscopy is ideal for identifying the key functional groups present in the molecule based on their vibrational frequencies. The spectrum will be dominated by strong absorptions from the sulfonyl (SO₂) group.

  • N-H Stretch: A moderate to sharp peak is expected around 3300-3400 cm⁻¹.

  • Aromatic C-H Stretch: Peaks will appear just above 3000 cm⁻¹.

  • Aliphatic C-H Stretch: Peaks will appear just below 3000 cm⁻¹.

  • SO₂ Asymmetric & Symmetric Stretches: Two very strong and characteristic bands are the definitive signature of the 1,1-dioxide. These are expected around 1350-1320 cm⁻¹ (asymmetric) and 1170-1140 cm⁻¹ (symmetric). [8]* Aromatic C=C Stretches: Multiple bands of varying intensity will be present in the 1600-1450 cm⁻¹ region.

  • C-F Stretch: A strong band is expected in the 1250-1000 cm⁻¹ region.

Predicted IR Absorption Data

Wavenumber (cm⁻¹) Intensity Functional Group Assignment
~3350 Medium N-H stretch
~3100-3000 Medium Aromatic C-H stretch
~2980-2850 Medium Aliphatic C-H stretch
~1340 Strong SO₂ asymmetric stretch
~1160 Strong SO₂ symmetric stretch
~1600, 1480 Med-Strong Aromatic C=C stretch

| ~1220 | Strong | C-F stretch |

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Instrument Setup: Use a modern FT-IR spectrometer with an ATR accessory.

  • Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, apply pressure to the sample using the anvil and collect the sample spectrum.

  • Data Collection: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

G cluster_ir IR Functional Group Correlation node_nh N-H Stretch ~3350 cm⁻¹ node_ch C-H Stretches 3100-2850 cm⁻¹ node_so2 SO₂ Stretches ~1340, ~1160 cm⁻¹ node_cc C=C Stretches 1600-1450 cm⁻¹ node_cf C-F Stretch ~1220 cm⁻¹

Caption: Key functional groups and their expected IR regions.

Mass Spectrometry (MS)

Expected Analysis: Mass spectrometry provides the molecular weight and, through fragmentation patterns, valuable structural information. For this compound (Molecular Formula: C₇H₆FNO₂S), the exact mass is 187.0103 g/mol .

  • Molecular Ion (M⁺): An electron ionization (EI) spectrum should show a clear molecular ion peak at m/z = 187.

  • Isotopic Pattern: A small M+2 peak (~4.4% of M⁺) will be visible due to the natural abundance of the ³⁴S isotope.

  • Key Fragmentation: The sultam ring is prone to specific fragmentation pathways. The most anticipated fragmentation is the loss of sulfur dioxide (SO₂, 64 Da), which is a characteristic loss for this class of compounds.

    • [M - SO₂]⁺: A significant peak at m/z = 123 (187 - 64) is expected, corresponding to the formation of a fluoro-substituted aziridinyl-benzene radical cation.

  • Other Fragments: Subsequent fragmentation could involve the loss of HCN or fluorine from the m/z 123 fragment.

Predicted Mass Spectrometry Data (EI)

m/z Value Proposed Fragment Identity
187 [M]⁺ (Molecular Ion)
123 [M - SO₂]⁺

| 96 | [M - SO₂ - HCN]⁺ |

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

  • Sample Introduction: Introduce the sample via a direct insertion probe (for solids) or a GC inlet if the compound is sufficiently volatile and thermally stable.

  • Ionization: Use a standard electron energy of 70 eV to induce ionization and fragmentation.

  • Analysis: Scan a mass range (e.g., m/z 40-400) using a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer. High-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition of the molecular ion and key fragments.

G cluster_frag Plausible MS Fragmentation Pathway M [M]⁺ m/z = 187 frag1 [M - SO₂]⁺ m/z = 123 M->frag1 - SO₂ frag2 Further Fragments frag1->frag2 - HCN, -F, etc.

Caption: Predicted fragmentation of the molecular ion.

Conclusion

The structural characterization of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide requires a synergistic application of multiple spectroscopic techniques. This guide establishes a detailed predictive framework for its ¹H, ¹³C, ¹⁹F NMR, IR, and MS spectra. The key identifying features are the characteristic C-F couplings in NMR, the strong SO₂ stretching bands in the IR spectrum, and the facile loss of SO₂ in the mass spectrum. By understanding the causality behind these spectral signatures and employing the robust protocols outlined herein, researchers and drug development professionals can confidently synthesize, identify, and utilize this and related fluorinated sultams in their scientific endeavors.

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Protocols & Analytical Methods

Method

Application Note & Experimental Protocol: A High-Throughput Fluorometric Assay for Screening Inhibitors of Carbonic Anhydrase Using 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust enzymatic assay for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and i...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust enzymatic assay for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its analogs. The structural similarity of this compound to known sulfonamide-based inhibitors strongly suggests that human Carbonic Anhydrases (CAs) are a primary target class.[1][2] This protocol details a high-throughput-compatible fluorometric assay to determine the inhibitory potency of this compound against human carbonic anhydrase II (hCA II), a well-characterized isozyme. We will delve into the scientific rationale behind the assay design, provide step-by-step instructions, and discuss data analysis and interpretation, ensuring scientific integrity and reproducibility.

Introduction: The Scientific Rationale

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide belongs to a class of compounds structurally related to saccharin and aromatic sulfonamides. This chemical scaffold is a well-established pharmacophore for the inhibition of zinc-containing metalloenzymes, most notably the carbonic anhydrases.[1] CAs catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons, playing a crucial role in physiological processes such as pH homeostasis, respiration, and ion transport.[2][3] Dysregulation of CA activity is implicated in various pathologies, including glaucoma, epilepsy, and cancer, making them a significant drug target.[1]

Given the high probability of interaction, this guide will focus on an assay to determine the inhibitory activity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide against hCA II. We will employ a fluorescence-based assay, which offers high sensitivity, a wide dynamic range, and is amenable to high-throughput screening (HTS) formats.[4][5][6][7] The assay is based on the esterase activity of carbonic anhydrase, where the enzyme hydrolyzes a non-fluorescent substrate to produce a fluorescent product.[2] The rate of fluorescent product formation is proportional to the enzyme's activity. In the presence of an inhibitor like 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, the rate of fluorescence increase will be diminished, allowing for the quantification of inhibitory potency (e.g., IC₅₀ value).

Assay Principle and Workflow

The enzymatic reaction involves the hydrolysis of a non-fluorescent ester substrate, fluorescein diacetate (FDA), by hCA II to produce the highly fluorescent compound, fluorescein. The rate of this reaction can be monitored in real-time by measuring the increase in fluorescence intensity over time.

Diagram of the Experimental Workflow

Enzyme Assay Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_detection Detection & Analysis Reagent_Prep Reagent Preparation (Buffer, Enzyme, Substrate, Inhibitor) Plate_Setup Assay Plate Setup (Controls and Test Compound Wells) Reagent_Prep->Plate_Setup Add_Enzyme Add hCA II Enzyme Solution Plate_Setup->Add_Enzyme Add_Inhibitor Add Test Compound/ Vehicle Control Add_Enzyme->Add_Inhibitor Incubate Pre-incubation (Enzyme-Inhibitor Binding) Add_Inhibitor->Incubate Add_Substrate Initiate Reaction with Fluorescein Diacetate (FDA) Incubate->Add_Substrate Kinetic_Read Kinetic Fluorescence Reading (Plate Reader) Add_Substrate->Kinetic_Read Data_Analysis Data Analysis (Calculate Rate, IC50) Kinetic_Read->Data_Analysis

Caption: A streamlined workflow for the hCA II inhibition assay.

Materials and Reagents

Equipment
  • Fluorescence microplate reader with kinetic reading capabilities (Excitation: 485 nm, Emission: 528 nm)

  • Standard laboratory pipettes and multichannel pipettes

  • Low-volume, black, flat-bottom 96- or 384-well assay plates

  • Reagent reservoirs

  • Vortex mixer and centrifuge

  • Incubator set to 25°C or 37°C

Reagents
  • Human Carbonic Anhydrase II (hCA II): Lyophilized powder, >95% purity.

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide: Test compound.

  • Acetazolamide: Positive control inhibitor.[1]

  • Fluorescein Diacetate (FDA): Substrate.

  • Dimethyl Sulfoxide (DMSO): For dissolving compounds.

  • Tris-HCl Buffer: (e.g., 50 mM, pH 7.5).

  • Bovine Serum Albumin (BSA): To prevent enzyme denaturation and non-specific binding.

  • Ultrapure Water

Detailed Experimental Protocol

Reagent Preparation
  • Assay Buffer: Prepare 50 mM Tris-HCl, pH 7.5, containing 0.1% BSA. Filter sterilize and store at 4°C.

  • hCA II Enzyme Stock Solution: Reconstitute lyophilized hCA II in Assay Buffer to a concentration of 1 mg/mL. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

  • Working Enzyme Solution: On the day of the assay, dilute the hCA II stock solution in cold Assay Buffer to the final working concentration (e.g., 2X the final assay concentration, typically in the low nM range – to be optimized).

  • Substrate Stock Solution: Prepare a 10 mM stock solution of Fluorescein Diacetate (FDA) in DMSO. Store in small aliquots at -20°C, protected from light.

  • Working Substrate Solution: Dilute the FDA stock solution in Assay Buffer to the desired working concentration (e.g., 2X the final assay concentration, typically around the Kₘ value).

  • Test Compound Stock Solution: Prepare a 10 mM stock solution of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in DMSO.

  • Positive Control Stock Solution: Prepare a 10 mM stock solution of Acetazolamide in DMSO.

  • Serial Dilutions: Perform serial dilutions of the test compound and positive control in DMSO to create a concentration-response curve. A common starting point is a 10-point, 3-fold dilution series.

Assay Procedure (96-well plate format)
  • Compound Plating: Add 1 µL of the serially diluted test compound, positive control, or DMSO (for vehicle control) to the appropriate wells of the assay plate.

  • Enzyme Addition: Add 50 µL of the 2X working enzyme solution to all wells except the "no enzyme" control wells. To the "no enzyme" wells, add 50 µL of Assay Buffer.

  • Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation: Add 50 µL of the 2X working substrate solution to all wells to initiate the enzymatic reaction. The final assay volume will be 100 µL.

  • Kinetic Measurement: Immediately place the plate in the fluorescence microplate reader and begin kinetic measurements. Record the fluorescence intensity (Ex/Em = 485/528 nm) every 60 seconds for 15-30 minutes.

Plate Layout

A well-designed plate layout is crucial for data quality. Include the following controls:

Control TypeDescriptionPurpose
100% Activity (Vehicle) Enzyme + Substrate + DMSORepresents the uninhibited enzyme activity.
0% Activity (Max Inhibition) Enzyme + Substrate + High Conc. AcetazolamideDefines the baseline for a fully inhibited enzyme.
No Enzyme Control Substrate + Assay Buffer + DMSOMeasures background fluorescence and substrate auto-hydrolysis.
Test Compound Wells Enzyme + Substrate + Test CompoundMeasures the effect of the inhibitor at various concentrations.

Diagram of the Inhibition Mechanism

Enzyme Inhibition Enzyme hCA II (Active Site) Enzyme_Substrate Enzyme-Substrate Complex Enzyme->Enzyme_Substrate + Substrate Enzyme_Inhibitor Enzyme-Inhibitor Complex (Inactive) Enzyme->Enzyme_Inhibitor + Inhibitor Substrate Fluorescein Diacetate (Non-fluorescent) Product Fluorescein (Fluorescent) Inhibitor 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Enzyme_Substrate->Enzyme + Product Enzyme_Substrate->Product Catalysis Enzyme_Inhibitor->Enzyme Reversible Binding Enzyme_Inhibitor->Substrate No Reaction

Sources

Application

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a 5-lipoxygenase inhibitor

An In-Depth Guide to 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a 5-Lipoxygenase Inhibitor Authored by: A Senior Application Scientist This document provides detailed application notes and validated protocols...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a 5-Lipoxygenase Inhibitor

Authored by: A Senior Application Scientist

This document provides detailed application notes and validated protocols for researchers, scientists, and drug development professionals investigating the inhibitory potential of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide against the 5-lipoxygenase (5-LOX) enzyme. This guide is structured to provide both foundational knowledge and actionable experimental workflows, ensuring scientific rigor and reproducibility.

Introduction: Targeting the Nexus of Inflammation

The enzyme 5-lipoxygenase (5-LOX) is a critical initiator in the biosynthesis of leukotrienes, a class of potent pro-inflammatory lipid mediators.[1][2] This pathway begins with the conversion of arachidonic acid into unstable intermediates, which are subsequently transformed into various leukotrienes (LTs), including LTB4, LTC4, LTD4, and LTE4.[2][3] These molecules are deeply implicated in the pathophysiology of numerous inflammatory diseases. Overproduction of leukotrienes is a major cause of inflammation in conditions such as asthma, allergic rhinitis, and osteoarthritis.[1][4]

Consequently, the inhibition of 5-LOX presents a compelling therapeutic strategy to mitigate inflammation.[3] The benzo[d]isothiazole 1,1-dioxide scaffold has emerged as a promising structural motif for developing dual inhibitors of 5-LOX and other inflammatory enzymes.[5] 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide belongs to this class of compounds and is an important candidate for investigation as a selective 5-LOX inhibitor.

The 5-Lipoxygenase Signaling Cascade: A Mechanistic Overview

Understanding the 5-LOX pathway is fundamental to designing and interpreting inhibition assays. The enzyme 5-LOX, a non-heme iron-containing dioxygenase, catalyzes the initial steps in the conversion of arachidonic acid into leukotrienes.[2] This process is a key component of the broader inflammatory response.

Inhibitors can block this pathway through several mechanisms, broadly categorized as direct or indirect.[2] Direct inhibitors, which include redox-active compounds, non-redox types, and iron-ligand chelators, interact with the 5-LOX enzyme itself.[2][6] Indirect inhibitors often target the 5-lipoxygenase-activating protein (FLAP), which is essential for presenting arachidonic acid to 5-LOX.[2][7] Based on its structural class, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is hypothesized to act as a direct inhibitor.

5-Lipoxygenase Signaling Pathway membrane Membrane Phospholipids cpla2 Phospholipase A2 (cPLA2) membrane->cpla2 aa Arachidonic Acid (AA) cpla2->aa Releases flap FLAP aa->flap lox5 5-Lipoxygenase (5-LOX) flap->lox5 Presents AA to lta4 Leukotriene A4 (LTA4) lox5->lta4 Catalyzes ltb4 Leukotriene B4 (LTB4) lta4->ltb4 via LTA4 Hydrolase ltc4 Leukotriene C4 (LTC4) lta4->ltc4 via LTC4 Synthase inflammation Inflammatory Responses (Chemotaxis, Bronchoconstriction, Vascular Permeability) ltb4->inflammation ltd4 Leukotriene D4 (LTD4) ltc4->ltd4 ltc4->inflammation lte4 Leukotriene E4 (LTE4) ltd4->lte4 ltd4->inflammation lte4->inflammation inhibitor 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide inhibitor->lox5 Inhibits stimulus Inflammatory Stimulus stimulus->cpla2 Activates

Caption: The 5-Lipoxygenase pathway and the point of therapeutic intervention.

Core Application Notes: Ensuring Experimental Integrity

Compound Handling and Stock Preparation

Proper handling of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is crucial for maintaining its stability and activity.

  • Storage: Store the solid compound at -20°C, protected from light and moisture.

  • Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in anhydrous DMSO. Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C.

  • Working Solutions: On the day of the experiment, dilute the stock solution to the required concentrations using the appropriate assay buffer. Ensure the final DMSO concentration in the assay is low (typically ≤ 0.5%) to prevent solvent-induced artifacts.

Analytical Characterization of the Inhibitor

The identity, purity, and concentration of the inhibitor must be rigorously verified to ensure the validity of experimental results.

  • Purity Assessment: High-Performance Liquid Chromatography (HPLC) with UV detection is a robust method for determining the purity of the compound.[8]

  • Identity Confirmation: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (HR-MS) can confirm the molecular weight.[8][9] Nuclear Magnetic Resonance (NMR) spectroscopy provides structural confirmation.[10]

  • Concentration Verification: The concentration of the stock solution can be confirmed using quantitative NMR (qNMR) or by creating a standard curve with a highly pure reference standard via HPLC-UV.

Key Considerations for Assay Design

A well-designed experiment incorporates multiple controls to validate the results.

  • Positive Control: Include a well-characterized 5-LOX inhibitor, such as Zileuton or Nordihydroguaiaretic acid (NDGA), to confirm that the assay system is responsive to inhibition.

  • Negative/Vehicle Control: All experimental wells, including the positive control, should contain the same final concentration of the vehicle (DMSO) used to dissolve the test compound. This control accounts for any effects of the solvent on enzyme activity.

  • Dose-Response Curve: To determine the potency of the inhibitor, test it across a range of concentrations (e.g., using a serial dilution). This allows for the calculation of the half-maximal inhibitory concentration (IC50), a key metric of inhibitor potency.[3]

  • Cytotoxicity Assessment: In cell-based assays, it is imperative to perform a parallel cytotoxicity assay (e.g., MTT or LDH release assay) to ensure that the observed reduction in leukotriene production is due to specific enzyme inhibition and not simply a consequence of cell death.

Experimental Protocols

The following protocols provide step-by-step methodologies for evaluating the inhibitory activity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Protocol 1: Cell-Free 5-LOX Fluorometric Inhibition Assay

This assay directly measures the inhibitory effect of the compound on purified 5-LOX enzyme activity. It is based on the principle of detecting hydroperoxides generated by the enzyme.[11]

Cell-Free 5-LOX Assay Workflow start Start prep Prepare Reagents: - Assay Buffer - 5-LOX Enzyme - Inhibitor Dilutions - Positive Control (Zileuton) start->prep plate Plate Setup (96-well): Add Assay Buffer, Controls, and Test Inhibitor prep->plate enzyme_add Add 5-LOX Enzyme and Fluorescent Probe plate->enzyme_add incubate1 Pre-incubate at RT (10 min, protected from light) enzyme_add->incubate1 react Initiate Reaction: Add Arachidonic Acid Substrate incubate1->react measure Measure Fluorescence (Ex/Em = 500/536 nm) in Kinetic Mode react->measure analyze Data Analysis: - Calculate % Inhibition - Determine IC50 Value measure->analyze end End analyze->end

Caption: Workflow for the cell-free 5-LOX fluorometric inhibition assay.

Materials:

  • Purified human recombinant 5-LOX enzyme

  • LOX Assay Buffer

  • LOX Probe (Fluorescent)

  • Arachidonic Acid (LOX Substrate)

  • Positive Control: Zileuton

  • Test Compound: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

  • 96-well white flat-bottom plate

  • Multi-well fluorescence plate reader

Procedure:

  • Reagent Preparation: Thaw all reagents on ice. Prepare working solutions of the substrate and probe as per the manufacturer's instructions (e.g., from a kit like BioVision K980-100). Prepare serial dilutions of the test compound and Zileuton in LOX Assay Buffer.

  • Assay Plate Setup:

    • Enzyme Control (100% Activity): Add 40 µL of LOX Assay Buffer.

    • Vehicle Control: Add the test compound's vehicle (e.g., DMSO in buffer) to the appropriate wells.

    • Test Inhibitor Wells: Add 2 µL of the diluted test compound to multiple wells to achieve a final volume of 40 µL with assay buffer.

    • Positive Control Wells: Add 2 µL of diluted Zileuton to achieve a final volume of 40 µL with assay buffer.

  • Enzyme and Probe Addition: Prepare a Reaction Mix containing LOX Assay Buffer, LOX Probe, and 5-LOX Enzyme. Add 40 µL of this mix to each well (except the no-enzyme blank).

  • Pre-incubation: Incubate the plate at room temperature for 10 minutes, protected from light. This allows the inhibitor to interact with the enzyme before the reaction starts.

  • Reaction Initiation: Add 20 µL of the LOX Substrate (Arachidonic Acid) working solution to all wells to start the reaction.

  • Measurement: Immediately begin measuring the fluorescence intensity (Excitation/Emission ≈ 500/536 nm) in kinetic mode for 15-30 minutes at room temperature.

  • Data Analysis:

    • Determine the rate of reaction (slope) for each well.

    • Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = [(Slope of Enzyme Control - Slope of Inhibitor Well) / Slope of Enzyme Control] * 100

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., sigmoidal dose-response) to determine the IC50 value.

Protocol 2: Cellular Leukotriene Production Assay (ELISA)

This protocol assesses the inhibitor's ability to block leukotriene synthesis in a physiologically relevant cellular context.

Cellular Leukotriene Assay Workflow start Start culture Culture & Seed Cells (e.g., RBL-1 cells) in 24-well plates start->culture pretreat Pre-treat cells with Inhibitor Dilutions and Controls culture->pretreat incubate1 Incubate (e.g., 37°C, 15 min) pretreat->incubate1 stimulate Stimulate Leukotriene Production (e.g., with Calcium Ionophore A23187) incubate1->stimulate incubate2 Incubate (e.g., 37°C, 30 min) stimulate->incubate2 collect Collect Supernatant (Centrifuge to pellet cells) incubate2->collect quantify Quantify Leukotriene Levels (e.g., LTB4 or LTC4) using ELISA collect->quantify analyze Data Analysis: - Calculate % Inhibition - Determine IC50 Value quantify->analyze end End analyze->end

Caption: Workflow for the cell-based leukotriene production inhibition assay.

Materials:

  • Cell line capable of producing leukotrienes (e.g., Rat Basophilic Leukemia-1, RBL-1)

  • Complete cell culture medium

  • Assay buffer (e.g., HBSS)

  • Stimulant: Calcium Ionophore A23187

  • Test Compound and Positive Control (Zileuton)

  • Commercial ELISA kit for a specific leukotriene (e.g., LTC4 or LTB4)

  • 24-well cell culture plates

Procedure:

  • Cell Culture: Culture RBL-1 cells according to standard protocols. Seed the cells into a 24-well plate at an appropriate density and allow them to adhere overnight.

  • Pre-treatment: The next day, gently wash the cells with assay buffer. Add fresh assay buffer containing the desired concentrations of the test compound, positive control, or vehicle control to the wells.

  • Incubation: Pre-incubate the cells with the compounds for 15-30 minutes at 37°C.

  • Stimulation: Add the calcium ionophore A23187 to all wells (except for the unstimulated control) to a final concentration that elicits a robust but sub-maximal leukotriene release (e.g., 1 µM).[12]

  • Reaction Incubation: Incubate the plate for an additional 15-30 minutes at 37°C.

  • Sample Collection: Terminate the reaction by placing the plate on ice. Carefully collect the supernatant from each well and transfer it to a microcentrifuge tube. Centrifuge briefly to pellet any detached cells and use the clear supernatant for analysis.

  • Quantification: Quantify the concentration of the target leukotriene (e.g., LTC4) in the supernatant using a commercial ELISA kit, following the manufacturer's protocol precisely. Alternative, more sensitive methods like LC-MS/MS can be used for quantification.[13]

  • Data Analysis:

    • Generate a standard curve from the ELISA data.

    • Determine the concentration of leukotriene in each sample.

    • Calculate the percent inhibition relative to the stimulated vehicle control.

    • Plot the data and determine the cellular IC50 value for the inhibitor.

Data Presentation and Interpretation

Quantitative data should be summarized in a clear and concise format. The IC50 value is the primary metric for comparing the potency of different inhibitors.

Table 1: Inhibitory Potency of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Compound Assay Type Target IC50 (µM) [95% CI]
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Cell-Free (Fluorometric) Purified 5-LOX [Insert experimental value]
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Cellular (ELISA) RBL-1 Cells (LTC4) [Insert experimental value]
Zileuton (Positive Control) Cell-Free (Fluorometric) Purified 5-LOX [Insert experimental value]

| Zileuton (Positive Control) | Cellular (ELISA) | RBL-1 Cells (LTC4) | [Insert experimental value] |

Troubleshooting Common Issues

ProblemPotential Cause(s)Suggested Solution(s)
High Well-to-Well Variability Inaccurate pipetting; Cell density variation; Reagents not mixed properly.Use calibrated pipettes; Ensure a single-cell suspension before plating; Vortex reagents thoroughly before use.
No Inhibition Observed Inhibitor is inactive or degraded; Incorrect inhibitor concentration; Assay conditions are suboptimal.Verify compound identity and purity; Confirm stock solution concentration; Test a wider concentration range; Optimize enzyme/substrate concentrations.
Inhibition in Cellular but not Cell-Free Assay Compound may be an indirect (e.g., FLAP) inhibitor; Compound requires metabolic activation.Test for FLAP inhibition; Investigate potential metabolic pathways.
Inhibition in Cell-Free but not Cellular Assay Poor cell permeability; Compound is rapidly metabolized or effluxed from the cell.Assess cell permeability (e.g., using PAMPA); Analyze compound stability in cell culture medium and presence of metabolites.

References

  • RxList. (2021, November 16). 5-Lipoxygenase Inhibitors: Drug Class, Uses, Side Effects, Drug Names. RxList. [Link]

  • Gerstmeier, J., et al. (2022). Inhibitors of Human 5-Lipoxygenase Potently Interfere With Prostaglandin Transport. Frontiers in Pharmacology, 12, 802770. [Link]

  • BioVision. (n.d.). 5-Lipoxygenase Inhibitor Screening Kit (Fluorometric). BioVision Inc. [Link]

  • Kumlin, M. (1996). Analytical methods for the measurement of leukotrienes and other eicosanoids in biological samples from asthmatic subjects. Journal of Chromatography A, 725(1), 29-40. [Link]

  • Wikipedia. (n.d.). Arachidonate 5-lipoxygenase inhibitor. Wikipedia. [Link]

  • Aharony, D., et al. (1987). Development of a Sensitive Method for Measurement of Leukotriene Production by Isolated Cells. Agents and Actions, 20(3-4), 232-235. [Link]

  • Lavecchia, A., et al. (2024). Identification of selective 5-LOX and FLAP inhibitors as novel anti-inflammatory agents by ligand-based virtual screening. European Journal of Medicinal Chemistry, 265, 115932. [Link]

  • Bio-Techne. (n.d.). Lipoxygenase Inhibitor Screening Assay Kit (Colorimetric). Bio-Techne. [Link]

  • Wang, W. H., et al. (2020). Determination of benzotriazole and benzothiazole derivatives in marketed fish by double-vortex-ultrasonic assisted matrix solid-phase dispersion and ultrahigh-performance liquid chromatography-high resolution mass spectrometry. Food Chemistry, 333, 127516. [Link]

  • Chen, Y., et al. (2014). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Bioorganic & Medicinal Chemistry Letters, 24(12), 2764-2767. [Link]

  • Wang, Z., et al. (2021). Synthesis, Characterization and Biological Evaluation of Benzothiazole–Isoquinoline Derivative. Molecules, 27(1), 9. [Link]

Sources

Method

Application Notes and Protocols: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its Analogs in Oncology Research

Introduction: A Novel Scaffold in Anti-Cancer Agent Development The landscape of cancer research is in a perpetual state of evolution, with a continuous demand for novel chemical entities that can selectively target tumo...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Novel Scaffold in Anti-Cancer Agent Development

The landscape of cancer research is in a perpetual state of evolution, with a continuous demand for novel chemical entities that can selectively target tumor-specific pathways while minimizing off-target toxicities. The 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold, a derivative of the well-known artificial sweetener saccharin, has emerged as a promising starting point for the development of a new class of anti-cancer agents.[1][2][3] This guide provides an in-depth exploration of the scientific rationale, potential mechanisms of action, and practical experimental protocols for evaluating this compound and its analogs in a cancer research setting.

Our focus will be on the primary hypothesized mechanism of action: the inhibition of tumor-associated carbonic anhydrases, as well as potential alternative pathways. We will delve into the causality behind experimental choices and provide self-validating protocols to ensure the generation of robust and reproducible data.

Scientific Rationale and Mechanism of Action

The therapeutic potential of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and related aryl sulfonamides in oncology is primarily rooted in their ability to inhibit carbonic anhydrase (CA) enzymes.

Targeting the Tumor Microenvironment: Inhibition of Carbonic Anhydrase IX and XII

Solid tumors often exhibit a hypoxic (low oxygen) microenvironment due to rapid and disorganized cell proliferation that outpaces the development of an adequate blood supply.[4] To survive and thrive in these acidic and oxygen-deprived conditions, cancer cells upregulate specific proteins, including the transmembrane carbonic anhydrase isoforms IX (CA IX) and XII (CA XII).[4][5]

These enzymes play a critical role in pH regulation by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[4] By maintaining a neutral intracellular pH while contributing to an acidic extracellular environment, CA IX and CA XII facilitate tumor cell survival, proliferation, invasion, and metastasis.[4][6] The expression of CA IX is strongly induced by hypoxia through the HIF-1α pathway and is often associated with poor prognosis and resistance to conventional therapies.[4][6]

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, as a saccharin derivative, belongs to the class of sulfonamide inhibitors that can selectively target CA IX and XII.[1][2] The sulfonamide group coordinates with the zinc ion in the active site of the enzyme, effectively blocking its catalytic activity.[5] This inhibition disrupts the pH balance of the tumor microenvironment, leading to increased intracellular acidification and subsequent induction of apoptosis, as well as a reduction in the metastatic potential of the cancer cells.[7][8]

Visualizing the Pathway: CA IX Inhibition in the Tumor Microenvironment

CA_Inhibition cluster_tumor_cell Tumor Cell cluster_extracellular Extracellular Space (Acidic) CO2_H2O CO2 + H2O H2CO3 H2CO3 CO2_H2O->H2CO3 CA IX HCO3_H HCO3- + H+ H2CO3->HCO3_H pHi_regulation Intracellular pH Homeostasis HCO3_H->pHi_regulation H_out H+ HCO3_H->H_out Export proliferation Cell Proliferation & Survival pHi_regulation->proliferation invasion Invasion & Metastasis H_out->invasion CA_inhibitor 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (Inhibitor) CA_IX CA IX CA_inhibitor->CA_IX Inhibits

Caption: Inhibition of Carbonic Anhydrase IX by 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Potential CA-Independent Mechanisms

While CA inhibition is a primary focus, it is crucial to consider that aryl sulfonamides can exert anti-cancer effects through other mechanisms. For instance, the aryl sulfonamide indisulam has been shown to induce the degradation of the pre-mRNA splicing factor RBM39, leading to cancer cell death.[9] Other studies have demonstrated that novel aryl sulfonamides can induce energetic stress in cancer cells by depleting intracellular ATP, leading to the suppression of tumor growth and metastasis.[10] Therefore, a comprehensive evaluation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide should include assays to probe these alternative pathways.

Experimental Protocols

The following protocols provide a framework for the initial in vitro evaluation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its analogs.

Protocol 1: Carbonic Anhydrase Inhibition Assay

This assay determines the inhibitory activity of the test compound against purified CA isoforms.

Principle: This is a stopped-flow spectrophotometric assay that measures the inhibition of the CO2 hydration reaction catalyzed by carbonic anhydrase.

Materials:

  • Purified human carbonic anhydrase isoforms (e.g., CA II, CA IX, CA XII)

  • Test compound (5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide) dissolved in DMSO

  • CO2-saturated water

  • Buffer (e.g., Tris-HCl, pH 7.4)

  • pH indicator (e.g., p-nitrophenol)

  • Stopped-flow spectrophotometer

Procedure:

  • Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

  • Serially dilute the test compound in the assay buffer to obtain a range of concentrations.

  • In one syringe of the stopped-flow instrument, load the enzyme solution (e.g., 10 µM) and the pH indicator in the assay buffer.

  • In the second syringe, load the CO2-saturated water.

  • Equilibrate both syringes to the desired temperature (e.g., 25°C).

  • Rapidly mix the contents of the two syringes and monitor the change in absorbance of the pH indicator over time at the appropriate wavelength.

  • Repeat the measurement in the presence of different concentrations of the test compound.

  • Calculate the initial rates of the enzymatic reaction.

  • Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration to determine the IC50 value.

Data Analysis and Interpretation:

CompoundCA II IC50 (µM)CA IX IC50 (µM)CA XII IC50 (µM)Selectivity Index (CA II / CA IX)
Acetazolamide (Control)XYZA
Test CompoundX'Y'Z'B

A lower IC50 value indicates greater inhibitory potency. A high selectivity index for the tumor-associated isoforms (CA IX and XII) over the ubiquitous CA II isoform is desirable to minimize potential side effects.

Protocol 2: Cell Viability and Proliferation Assays

These assays assess the cytotoxic and anti-proliferative effects of the test compound on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

  • Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)[11]

  • Normal (non-cancerous) cell line for cytotoxicity comparison (e.g., MCF-10A)

  • Complete cell culture medium

  • Test compound dissolved in DMSO

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound (and a vehicle control, DMSO) for a specified duration (e.g., 24, 48, 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability versus the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Visualizing the Workflow: Cell Viability Assay

Cell_Viability_Workflow start Seed Cells in 96-well plate adhesion Overnight Adhesion start->adhesion treatment Treat with Test Compound adhesion->treatment incubation Incubate (24-72h) treatment->incubation mtt_addition Add MTT Solution incubation->mtt_addition formazan_incubation Incubate (2-4h) mtt_addition->formazan_incubation solubilization Solubilize Formazan formazan_incubation->solubilization read_absorbance Read Absorbance (570 nm) solubilization->read_absorbance analysis Calculate GI50 read_absorbance->analysis

Caption: Workflow for determining cell viability using the MTT assay.

Protocol 3: Wound Healing/Scratch Assay for Migration

This assay qualitatively assesses the effect of the test compound on cancer cell migration.

Principle: A "wound" is created in a confluent monolayer of cells, and the ability of the cells to migrate and close the wound is monitored over time in the presence and absence of the test compound.

Materials:

  • Cancer cell line capable of migration (e.g., MDA-MB-231 for breast cancer)[12]

  • Complete cell culture medium

  • Test compound dissolved in DMSO

  • 6-well or 12-well plates

  • Sterile pipette tip (p200) or a specialized scratch assay tool

  • Microscope with a camera

Procedure:

  • Seed cells in a multi-well plate to create a confluent monolayer.

  • Using a sterile pipette tip, create a linear scratch in the center of the monolayer.

  • Gently wash the cells with PBS to remove dislodged cells.

  • Replace the medium with fresh medium containing a non-toxic concentration of the test compound (and a vehicle control).

  • Capture images of the scratch at time 0 and at subsequent time points (e.g., 6, 12, 24 hours).

  • Measure the width of the scratch at different points for each condition and time point.

  • Calculate the percentage of wound closure.

Data Presentation:

TreatmentTime (hours)Average Wound Width (µm)% Wound Closure
Vehicle Control0X0
24YA
Test Compound0X'0
24Y'B

A significant decrease in the percentage of wound closure in the presence of the test compound suggests an inhibitory effect on cell migration.

Concluding Remarks and Future Directions

The 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold represents a promising starting point for the development of novel anti-cancer agents, primarily through the inhibition of tumor-associated carbonic anhydrases. The protocols outlined in this guide provide a foundational framework for the initial in vitro characterization of this compound and its analogs. Positive results from these assays would warrant further investigation into the precise molecular mechanisms, including apoptosis induction, cell cycle arrest, and potential CA-independent effects. Subsequent studies in animal models would be essential to evaluate in vivo efficacy, pharmacokinetics, and safety profiles. The continued exploration of this chemical space holds the potential to deliver a new generation of targeted therapies for a range of challenging cancers.

References

  • Angeli, A., et al. (2020). Carbonic Anhydrase Inhibitors Targeting Metabolism and Tumor Microenvironment. Cancers (Basel). Available at: [Link]

  • Nocentini, A., & Supuran, C. T. (2019). Cancer Drug Development of Carbonic Anhydrase Inhibitors beyond the Active Site. Molecules. Available at: [Link]

  • Thiry, A., et al. (2006). Recent Developments of Carbonic Anhydrase Inhibitors as Potential Anticancer Drugs. Journal of Medicinal Chemistry. Available at: [Link]

  • Chemical Market. (2019). Saccharin derivatives give cancer cells a not-so-sweet surprise. Chemical Market. Available at: [Link]

  • Functional Performance Systems. (2012). Carbonic Anhydrase Inhibitors as Cancer Therapy. Functional Performance Systems. Available at: [Link]

  • Mboge, M. Y., et al. (2021). Carbonic Anhydrase IX Inhibitors as Candidates for Combination Therapy of Solid Tumors. International Journal of Molecular Sciences. Available at: [Link]

  • American Chemical Society. (2019). Artificial sweetener derivatives show improved activity against tumor-associated enzymes. American Chemical Society. Available at: [Link]

  • ScienceDaily. (2019). Saccharin derivatives give cancer cells a not-so-sweet surprise. ScienceDaily. Available at: [Link]

  • AACR Journals. (2017). Aryl Sulfonamides Target Pre-mRNA Splicing in Cancer. AACR Journals. Available at: [Link]

  • PubMed Central. (2018). A novel small-molecule arylsulfonamide causes energetic stress and suppresses breast and lung tumor growth and metastasis. PubMed Central. Available at: [Link]

  • University of Florida. (2015). Saccharin shows promise as cancer inhibitor, researchers find. University of Florida News. Available at: [Link]

  • ACS Publications. (2023). Novel Aryl Sulfonamide Derivatives as NLRP3 Inflammasome Inhibitors for the Potential Treatment of Cancer. Journal of Medicinal Chemistry. Available at: [Link]

  • UF Health. (2015). Saccharin shows promise as cancer inhibitor, researchers find. UF Health. Available at: [Link]

  • PubMed. (2022). Synthesis and Structure-Activity Relationship Studies of Novel Aryl Sulfonamides and Their Activity against Human Breast Cancer Cell Lines. PubMed. Available at: [Link]

  • Hilaris Publisher. (2017). Aryl sulphonamide based indoloquinazolinones as potential anticancer agent: Rational drug design studies. Hilaris Publisher. Available at: [Link]

Sources

Application

HPLC method for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide analysis

An Application Note for the Analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide by High-Performance Liquid Chromatography Abstract This application note presents a robust, stability-indicating reversed-phase...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for the Analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide by High-Performance Liquid Chromatography

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. The method was developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2][3] The protocol details the chromatographic conditions, sample preparation, and comprehensive validation parameters, including specificity, linearity, accuracy, precision, and robustness. Furthermore, a forced degradation study was conducted to demonstrate the method's specificity and stability-indicating properties, ensuring that the analyte peak is free from interference from potential degradation products.[4][5][6] This method is suitable for routine quality control and stability testing in research and drug development environments.

Introduction and Scientific Rationale

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a heterocyclic compound containing a sulfonamide-like moiety and a fluorinated aromatic ring. Its molecular formula is C₇H₆FNO₂S with a molecular weight of 187.19 g/mol .[7] The structural features, particularly the aromatic system, suggest strong ultraviolet (UV) absorbance, making HPLC with UV detection an ideal analytical technique.

The development of a reliable and accurate analytical method is paramount for ensuring the quality, purity, and stability of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). A stability-indicating method is a validated quantitative analytical procedure that can detect changes in the quality of the drug substance over time.[5][6] The core principle of this work is to establish such a method, grounded in the physicochemical properties of the analyte and validated against internationally recognized standards.[2][8]

Causality behind Experimental Choices:

  • Chromatographic Mode: Reversed-phase HPLC was selected due to the non-polar nature of the benzisothiazole ring system, making it well-suited for retention on a hydrophobic stationary phase like C18.

  • Stationary Phase: A C18 column is a versatile and robust choice for a wide range of small molecules and serves as an excellent starting point. For compounds containing fluorine and aromatic rings, alternative phases like Pentafluorophenyl (PFP) can offer unique selectivity through dipole-dipole, π-π, and ion-exchange interactions, providing a valuable option if co-elution with impurities occurs on a C18 phase.[9]

  • Mobile Phase: A gradient elution of acetonitrile and water was chosen to ensure adequate retention of the analyte while allowing for the timely elution of any more polar or non-polar impurities. The addition of a small percentage of formic acid to the aqueous phase is critical. It serves to protonate residual silanol groups on the silica-based stationary phase, minimizing peak tailing. It also ensures that the analyte, with a predicted pKa of 10.75, remains in a single, non-ionized form, leading to sharp, symmetrical, and reproducible peaks.[10]

  • Detection: Given the conjugated aromatic system, the analyte is expected to be a strong chromophore. A photodiode array (PDA) detector was selected to determine the wavelength of maximum absorbance (λmax) and to assess peak purity throughout the validation process.

Experimental Protocols

Instrumentation, Reagents, and Materials
  • HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) detector.

  • Data Acquisition: Agilent OpenLab CDS or equivalent chromatography data software.

  • Analytical Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

  • Reagents:

    • Acetonitrile (HPLC grade)

    • Water (HPLC grade or Milli-Q)

    • Formic acid (≥98% purity)

    • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide reference standard (>99% purity)

    • Hydrochloric acid (37%), Sodium hydroxide, Hydrogen peroxide (30%) for forced degradation studies.

Preparation of Solutions
  • Mobile Phase A: 0.1% Formic acid in Water (v/v).

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile (v/v).

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.

Recommended Chromatographic Conditions
ParameterCondition
Column Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient 0-2 min: 30% B2-12 min: 30% to 90% B12-15 min: 90% B15-15.1 min: 90% to 30% B15.1-20 min: 30% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 254 nm (or λmax determined by PDA scan)
Run Time 20 minutes

Method Validation Protocol (per ICH Q2(R1))

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[3] The following protocols outline the validation experiments required to establish the method's performance characteristics.

HPLC_Method_Validation_Workflow cluster_Dev Method Development cluster_Val Method Validation (ICH Q2(R1)) cluster_Rep Finalization Dev Initial Method Development & Optimization SS System Suitability Dev->SS Spec Specificity (Forced Degradation) SS->Spec Lin Linearity & Range Spec->Lin Acc Accuracy Lin->Acc Prec Precision (Repeatability & Intermediate) Lin->Prec LOD_LOQ LOD & LOQ Lin->LOD_LOQ Rob Robustness Acc->Rob Prec->Rob LOD_LOQ->Rob Report Validation Report & Final Method Document Rob->Report

Caption: Workflow for HPLC method development and validation.

System Suitability

Before conducting other validation experiments, system suitability must be established. Inject the Working Standard Solution (100 µg/mL) six times and evaluate the results against the criteria in the table below.

ParameterAcceptance Criteria
Tailing Factor (T) ≤ 2.0
Theoretical Plates (N) ≥ 2000
% RSD of Peak Area ≤ 2.0%
% RSD of Retention Time ≤ 1.0%
Specificity and Forced Degradation Study

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3] A forced degradation study is the most effective way to demonstrate this. The goal is to achieve 5-20% degradation of the active ingredient to ensure that the method can resolve the main peak from any potential degradants.[4]

Prepare samples by subjecting the analyte (in solution or as a solid) to the stress conditions below. Analyze each stressed sample, along with an unstressed control, using the proposed HPLC method.

Forced_Degradation_Study cluster_Conditions Stress Conditions (ICH Q1A(R2)) Analyte Drug Substance (5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide) Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Analyte->Acid Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Analyte->Base Oxid Oxidation (e.g., 3% H₂O₂, RT) Analyte->Oxid Therm Thermal (e.g., 80°C, solid state) Analyte->Therm Photo Photolytic (ICH Q1B Light Exposure) Analyte->Photo Analysis HPLC Analysis (PDA Detection) Acid->Analysis Base->Analysis Oxid->Analysis Therm->Analysis Photo->Analysis Assessment Assess Peak Purity Mass Balance Identify Degradation Pathways Analysis->Assessment

Caption: Logical flow of the forced degradation study.

  • Acid Hydrolysis: Dissolve the analyte in 0.1 M HCl to a concentration of 1 mg/mL. Heat at 60 °C for a specified time (e.g., 4 hours). Neutralize, dilute, and inject.

  • Base Hydrolysis: Dissolve the analyte in 0.1 M NaOH to a concentration of 1 mg/mL. Heat at 60 °C for a specified time (e.g., 2 hours). Neutralize, dilute, and inject.

  • Oxidative Degradation: Dissolve the analyte in 3% H₂O₂ to a concentration of 1 mg/mL. Keep at room temperature for a specified time (e.g., 24 hours). Dilute and inject.

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80 °C) for a specified period (e.g., 48 hours). Dissolve in diluent, dilute, and inject.

  • Photolytic Degradation: Expose the solid drug substance and a solution (1 mg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[6][11]

Acceptance Criteria: The method is specific if the analyte peak is spectrally pure and well-resolved (Resolution > 2.0) from all degradation product peaks. Mass balance should be assessed to account for the loss of the active substance.

Linearity and Range

Prepare a series of at least five concentrations of the analyte from the stock solution, typically ranging from 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Inject each concentration in triplicate.

Acceptance Criteria: Plot the average peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy (Recovery)

Accuracy should be assessed across the specified range. Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration) by spiking a placebo mixture (if applicable) or by standard addition.

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision
  • Repeatability (Intra-assay precision): Analyze six individual preparations of the sample at 100% of the test concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria: The % RSD for the sets of measurements should not exceed 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)

These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Robustness

Evaluate the method's robustness by making small, deliberate variations in the chromatographic parameters. Analyze the working standard solution under each modified condition.

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

  • Column Temperature: ± 5 °C (25 °C and 35 °C)

  • Mobile Phase Composition: ± 2% absolute in the organic component.

Acceptance Criteria: System suitability parameters must be met under all robustness conditions, and the peak area should not change significantly.

Example Results

(The following tables contain representative data to illustrate expected method performance.)

Table 1: System Suitability Results

Parameter Result Acceptance Criteria
Tailing Factor (T) 1.1 ≤ 2.0
Theoretical Plates (N) 8500 ≥ 2000

| % RSD of Peak Area (n=6) | 0.45% | ≤ 2.0% |

Table 2: Linearity Results

Concentration (µg/mL) Average Peak Area
50 451023
75 675589
100 902145
125 1126580
150 1350234

| Correlation Coefficient (r²) | 0.9998 | ≥ 0.999 |

Table 3: Accuracy and Precision Summary

Level Accuracy (% Recovery) Precision (% RSD)
Repeatability (100%) N/A 0.65%
Intermediate Precision (100%) N/A 0.88%
Accuracy (80%) 99.5% 0.72%
Accuracy (100%) 100.3% 0.59%

| Accuracy (120%) | 101.1% | 0.68% |

Conclusion

The RP-HPLC method described in this application note is demonstrated to be rapid, specific, linear, accurate, precise, and robust for the quantitative determination of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. The forced degradation studies confirmed its stability-indicating nature, showing effective resolution of the parent peak from all stress-induced degradants. This validated method is fit for its intended purpose and can be confidently implemented for quality control and stability analysis in a regulated laboratory environment.

References

  • Vertex AI Search. (2026). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
  • National Center for Biotechnology Information. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. PubMed Central.
  • MDPI. (n.d.). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland.
  • MicroSolv Technology Corporation. (2026). Sulfonamide Antibiotics Analyzed with HPLC- AppNote.
  • TechnoPharmaSphere. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
  • CABI Digital Library. (n.d.). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes.
  • International Journal of Advanced Research in Science, Communication and Technology. (n.d.). A Review on Force Degradation Studies for Drug Substances.
  • LCGC International. (n.d.). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
  • Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation.
  • Pharmaceutical Outsourcing. (2012). Forced Degradation to Develop Stability-indicating Methods.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
  • IVT Network. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation.
  • ChemicalBook. (n.d.). 5-Fluoro-2,3-dihydrobenzo-[d]isothiazole 1,1-dioxide.
  • ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
  • U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • MOLBASE. (n.d.). 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide.

Sources

Method

Application Notes & Protocols: A Tiered Strategy for Antimicrobial Screening of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

An in-depth technical guide for researchers, scientists, and drug development professionals. Prepared by: Gemini, Senior Application Scientist Introduction: The Rationale for Screening a Novel Benzisothiazole Derivative...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

Prepared by: Gemini, Senior Application Scientist

Introduction: The Rationale for Screening a Novel Benzisothiazole Derivative

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery and development of novel antibiotics.[1][2] Stagnation in the antibiotic pipeline requires a shift in focus towards new chemical scaffolds that can overcome existing resistance mechanisms. Heterocyclic compounds, particularly those containing the benzothiazole or benzisothiazole nucleus, have emerged as a privileged scaffold in medicinal chemistry due to their wide range of biological activities, including potent antimicrobial effects.[3][4][5]

This document outlines a comprehensive application and protocol guide for the antimicrobial characterization of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide , a novel investigational compound. While direct data on this specific molecule is nascent, the extensive body of literature on related benzisothiazole derivatives provides a strong rationale for its investigation.[1][6][7] This guide is designed to provide researchers with a robust, tiered screening strategy, moving from foundational potency assessment to more complex, clinically relevant models. The protocols herein are grounded in the authoritative standards of the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring methodological rigor and data reproducibility.[8][9][10][11]

Scientific Foundation: Postulated Mechanisms and Strategic Considerations

The Benzisothiazole Core: The antimicrobial activity of the broader benzothiazole and benzisothiazole class is well-documented. Structure-activity relationship (SAR) studies reveal that their efficacy is often linked to the inhibition of essential bacterial enzymes. Documented mechanisms for related compounds include:

  • DNA Gyrase and Topoisomerase IV Inhibition: Similar to quinolone antibiotics, some derivatives interfere with these essential enzymes, preventing bacterial DNA replication and repair.[1]

  • Dihydropteroate Synthase (DHPS) Inhibition: By competing with the natural substrate (PABA), certain sulfonamide-containing benzothiazole derivatives can block the folate synthesis pathway, which is critical for bacterial survival.[1][12]

  • Other Targets: Various derivatives have also been reported to inhibit enzymes like peptide deformylase, MurB, and dialkylglycine decarboxylase.[1]

The specific substitutions on the 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide core—a fluorine atom at the 5-position and a sulfone group (1,1-dioxide)—are critical. The electron-withdrawing nature of the fluorine may enhance binding affinity to target enzymes or improve cell permeability. The sulfone moiety is a key structural feature of saccharin and its derivatives, which are known for a range of biological activities. This unique combination warrants a thorough investigation.

A Tiered Screening Approach: A logical, stepwise approach is essential for efficiently evaluating a new chemical entity. This strategy conserves resources by using broad, high-throughput methods first, followed by more intensive, targeted assays for promising candidates.

Antimicrobial_Screening_Workflow cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Bactericidal/Static Profile cluster_2 Tier 3: Advanced & Clinically-Relevant Models T1_Start Compound: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide T1_MIC Broth Microdilution Assay (Determine MIC) T1_Start->T1_MIC T1_Disk Agar Disk Diffusion (Qualitative Screen) T1_Start->T1_Disk T2_MBC MBC Assay (Determine Minimum Bactericidal Conc.) T1_MIC->T2_MBC T2_TimeKill Time-Kill Kinetics (Rate of Activity) T2_MBC->T2_TimeKill T3_Biofilm_Inhibit Biofilm Inhibition Assay T2_TimeKill->T3_Biofilm_Inhibit If Bactericidal T3_Biofilm_Disrupt Biofilm Disruption Assay T2_TimeKill->T3_Biofilm_Disrupt If Bactericidal T3_Intracellular Intracellular Activity Assay (Optional Extension) T3_Biofilm_Disrupt->T3_Intracellular

Caption: Tiered workflow for antimicrobial characterization.

Tier 1 Protocols: Primary Screening for Antimicrobial Activity

The initial goal is to determine if the compound has intrinsic antimicrobial activity and to quantify its potency against a representative panel of microorganisms.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Principle: This quantitative method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid broth medium.[13][14] It is the gold standard for susceptibility testing and is performed in 96-well microtiter plates.[15][16]

Materials & Reagents:

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide ("Compound F-BID")

  • Sterile 96-well, U-bottom microtiter plates

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853)

  • 0.5 McFarland turbidity standard

  • Sterile saline (0.85% NaCl) or PBS

  • Spectrophotometer (600 nm)

  • Multichannel pipette

  • Incubator (35°C ± 2°C)

Step-by-Step Methodology:

  • Compound Preparation:

    • Prepare a 1280 µg/mL stock solution of Compound F-BID in a suitable solvent (e.g., DMSO). Note: Ensure the final solvent concentration in the assay does not exceed 1%, as it can affect bacterial growth.

    • In a separate 96-well "mother" plate, perform serial twofold dilutions of the stock solution in CAMHB to create a concentration range (e.g., from 128 µg/mL to 0.125 µg/mL in duplicate).

  • Inoculum Preparation:

    • From a fresh (18-24 hour) agar plate, select 3-5 isolated colonies of the test organism.

    • Suspend the colonies in sterile saline.

    • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.[13]

    • Dilute this standardized suspension 1:150 in CAMHB to achieve a final target inoculum of 5 x 10⁵ CFU/mL.[13]

  • Plate Inoculation:

    • Transfer 50 µL from the "mother" plate (containing the compound dilutions) to the final assay plate.

    • Within 30 minutes of its preparation, add 50 µL of the final bacterial inoculum to each well, resulting in a total volume of 100 µL.

    • Controls are critical:

      • Growth Control: 50 µL CAMHB + 50 µL inoculum (no compound).

      • Sterility Control: 100 µL CAMHB only (no inoculum).

      • Solvent Control: 50 µL CAMHB with the highest concentration of solvent + 50 µL inoculum.

  • Incubation:

    • Cover the plate with a lid and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[13][17]

  • Reading and Interpreting Results:

    • Visually inspect the plate. The MIC is the lowest concentration of Compound F-BID that completely inhibits visible growth (i.e., the first clear well).[14]

    • The growth control must show distinct turbidity. The sterility and solvent controls should be clear.

    • Results can be confirmed by reading the optical density (OD₆₀₀) on a plate reader.

Broth_Microdilution_Protocol A 1. Prepare Compound Serial Dilutions (128 to 0.125 µg/mL) C 3. Inoculate Plate (50µL Compound + 50µL Inoculum) A->C B 2. Prepare Bacterial Inoculum (0.5 McFarland -> 5x10^5 CFU/mL) B->C D 4. Add Controls (Growth, Sterility, Solvent) C->D E 5. Incubate (35°C, 16-20 hours) D->E F 6. Read MIC (Lowest concentration with no visible growth) E->F

Caption: Key steps of the Broth Microdilution (MIC) assay.

Protocol: Agar Disk Diffusion (Kirby-Bauer Method)

Principle: This is a qualitative or semi-quantitative method where a filter paper disk impregnated with the test compound is placed on an agar surface inoculated with a lawn of bacteria.[18][19] The compound diffuses into the agar, and if it is effective, it will inhibit bacterial growth, creating a clear "zone of inhibition." The size of the zone correlates with the compound's activity.

Materials & Reagents:

  • Compound F-BID

  • Sterile 6 mm blank paper disks

  • Mueller-Hinton Agar (MHA) plates (150 mm)

  • Bacterial strains and 0.5 McFarland standard (as above)

  • Sterile cotton swabs

  • Sterile forceps

  • Incubator (35°C ± 2°C)

Step-by-Step Methodology:

  • Disk Preparation:

    • Prepare a high-concentration stock of Compound F-BID (e.g., 1 mg/mL).

    • Aseptically apply a precise volume (e.g., 20 µL) onto each blank sterile disk to achieve a known load (e.g., 20 µ g/disk ).

    • Allow the disks to dry completely in a sterile environment.

  • Inoculum and Plating:

    • Prepare a standardized bacterial inoculum matching a 0.5 McFarland standard as described in the MIC protocol.

    • Dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube.[19]

    • Streak the swab evenly across the entire surface of the MHA plate to create a uniform lawn. Rotate the plate by 60° and repeat the streaking twice more to ensure complete coverage.[17]

    • Allow the plate to dry for 3-5 minutes.

  • Disk Application:

    • Using sterile forceps, place the prepared compound disks onto the inoculated agar surface.

    • Gently press each disk to ensure full contact with the agar.[19]

    • Space disks sufficiently far apart (at least 24 mm from center to center) to prevent overlapping zones.[20]

    • Include a control disk with only the solvent and a standard antibiotic disk (e.g., ciprofloxacin) for comparison.

  • Incubation:

    • Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.[17]

  • Reading and Interpreting Results:

    • Measure the diameter of the zone of inhibition (including the disk) in millimeters (mm) using a ruler or caliper.

    • A larger zone diameter indicates greater in vitro activity. The results are qualitative but provide a strong visual confirmation of activity.

Tier 2 Protocol: Defining Bactericidal vs. Bacteriostatic Activity

Once a compound shows good inhibitory activity (a low MIC), the next critical question is whether it kills the bacteria (bactericidal) or merely prevents them from multiplying (bacteriostatic).

Protocol: Minimum Bactericidal Concentration (MBC) Assay

Principle: This assay is a direct extension of the MIC test. It determines the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.

Methodology:

  • Following the determination of the MIC (Section 3.1), take a 10 µL aliquot from each well that showed no visible growth (i.e., the MIC well and all wells with higher concentrations).

  • Spot-plate each aliquot onto a fresh, antibiotic-free MHA plate.

  • Also, plate an aliquot from the growth control well (after appropriate dilution) to confirm the initial inoculum count.

  • Incubate the MHA plates at 35°C for 18-24 hours.

  • The MBC is the lowest concentration of the compound that results in no more than 0.1% survival of the initial inoculum (e.g., if the initial inoculum was 5 x 10⁵ CFU/mL, the MBC plate should have ≤ 5 colonies).

Interpretation:

  • If MBC ≈ MIC (e.g., MBC is no more than 4x the MIC), the compound is considered bactericidal .

  • If MBC >> MIC (e.g., MBC is >4x the MIC), the compound is considered bacteriostatic .

Tier 3 Protocol: Assessing Activity in a Clinically Relevant Model

Bacteria in infections often exist as biofilms—structured communities encased in a protective matrix—which are notoriously resistant to conventional antibiotics.[21] Testing a compound's effect on biofilms is a crucial step in evaluating its potential clinical utility.

Protocol: Biofilm Disruption (Eradication) Assay

Principle: This assay measures the ability of a compound to disrupt a pre-formed, mature biofilm. The quantification is typically done using a crystal violet stain, which binds to the cells and extracellular matrix of the biofilm.[21][22]

Materials & Reagents:

  • Materials from MIC protocol, plus:

  • Sterile 96-well, flat-bottom tissue culture-treated plates

  • Tryptic Soy Broth (TSB) supplemented with 1% glucose (promotes biofilm formation)

  • 0.1% Crystal Violet (CV) solution

  • 30% Acetic Acid or 95% Ethanol

Step-by-Step Methodology:

  • Biofilm Formation:

    • Prepare a bacterial inoculum adjusted to 0.5 McFarland and dilute it 1:100 in TSB + 1% glucose.

    • Add 200 µL of this diluted culture to the wells of a flat-bottom 96-well plate.

    • Incubate the plate at 37°C for 24-48 hours without shaking to allow a mature biofilm to form.

  • Compound Treatment:

    • After incubation, carefully remove the planktonic (free-floating) bacteria by gently aspirating the medium.

    • Wash the wells twice with sterile PBS to remove any remaining non-adherent cells. Be careful not to disturb the biofilm at the bottom of the well.

    • Prepare dilutions of Compound F-BID in fresh growth medium (CAMHB or TSB) at concentrations of 1x, 2x, 4x, 8x, etc., of its predetermined MIC.

    • Add 200 µL of the compound dilutions to the biofilm-containing wells. Include a "no treatment" control well with only fresh medium.

    • Incubate the plate for another 24 hours at 37°C.

  • Quantification with Crystal Violet:

    • Aspirate the medium and wash the wells twice with PBS.

    • Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[22]

    • Remove the CV solution and wash the plate thoroughly with water until the wash water runs clear.

    • Dry the plate completely.

    • Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye.[23]

    • Incubate for 15-30 minutes, mixing gently.

    • Transfer 125 µL of the solubilized CV to a new flat-bottom plate and measure the absorbance at 570-595 nm (OD₅₉₅).[23]

  • Data Interpretation:

    • Calculate the percentage of biofilm disruption relative to the untreated control.

    • A significant reduction in OD₅₉₅ indicates that the compound is effective at disrupting pre-formed biofilms.

Data Presentation

All quantitative data should be summarized in clear, structured tables for easy comparison and analysis.

Table 1: Hypothetical MIC and MBC Data for Compound F-BID

Test OrganismMIC (µg/mL)MBC (µg/mL)Interpretation (MBC/MIC Ratio)
S. aureus ATCC 2921348Bactericidal (2)
E. coli ATCC 25922816Bactericidal (2)
P. aeruginosa ATCC 2785316>128Bacteriostatic (>8)
Ciprofloxacin0.50.5Bactericidal (1)

Table 2: Hypothetical Biofilm Disruption Data for Compound F-BID against S. aureus ATCC 29213

Treatment ConcentrationMean OD₅₉₅ ± SD% Biofilm Remaining% Disruption
Untreated Control1.25 ± 0.11100%0%
1x MIC (4 µg/mL)1.10 ± 0.0988%12%
4x MIC (16 µg/mL)0.65 ± 0.0752%48%
8x MIC (32 µg/mL)0.28 ± 0.0422%78%

References

  • Kumari, A., et al. (2023). Recent insights into antibacterial potential of benzothiazole derivatives. PMC - NIH. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). EUCAST. ESCMID. [Link]

  • Creative Biolabs. (n.d.). Disk Diffusion Method for Antibiotic Susceptibility Test. [Link]

  • UK Health Security Agency. (n.d.). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. UKHSA Research Portal. [Link]

  • AZoNetwork. (2024). Advances in High-Throughput Screening for Novel Antimicrobial Compounds. News-Medical.net. [Link]

  • Clinical and Laboratory Standards Institute (CLSI). (n.d.). Antimicrobial Susceptibility Testing. [Link]

  • Rai, P., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. NIH. [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

  • Elgamoudi, B. A., et al. (2023). A Guideline for Assessment and Characterization of Bacterial Biofilm Formation in the Presence of Inhibitory Compounds. NIH. [Link]

  • Clinical and Laboratory Standards Institute (CLSI). (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). Home. [Link]

  • protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). Expert Rules. [Link]

  • MI - Microbiology. (n.d.). Broth Microdilution. [Link]

  • NCBI Bookshelf. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. [Link]

  • SEAFDEC/AQD Institutional Repository. (n.d.). Disk diffusion method. [Link]

  • Hardy Diagnostics. (2024). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. [Link]

  • Wikipedia. (n.d.). Disk diffusion test. [Link]

  • National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. [Link]

  • U.S. Food & Drug Administration (FDA). (2025). Antibacterial Susceptibility Test Interpretive Criteria. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). Guidance Documents. [Link]

  • Ingenta Connect. (2012). Screening Strategies to Identify New Antibiotics. [Link]

  • Al-Zahrani, E. A., et al. (2023). Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. MDPI. [Link]

  • Journal of Chemical Health Risks. (n.d.). Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity. [Link]

  • ResearchGate. (2011). (PDF) EUCAST expert rules in antimicrobial susceptibility testing. [Link]

  • iGEM. (n.d.). General Biofilm Assay Protocol. [Link]

  • ResearchGate. (2023). (PDF) A Guideline for Assessment and Characterization of Bacterial Biofilm Formation in the Presence of Inhibitory Compounds. [Link]

  • Humphrey, H., et al. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. PMC - NIH. [Link]

  • NIH. (n.d.). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. [Link]

  • Singh, M., et al. (2014). Design, Synthesis and mode of action of some benzothiazole derivatives bearing amide moiety as antibacterial agents. RSC Publishing. [Link]

  • Springer Protocols. (2016). In Vitro Models for the Study of the Intracellular Activity of Antibiotics. [Link]

  • American Chemical Society. (n.d.). Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. [Link]

  • Wiley Online Library. (n.d.). Antimicrobial Activity of Some 1,2‐Benzisothiazoles Having a Benzenesulfonamide Moiety. [Link]

  • NIH. (n.d.). Critical Assessment of Methods to Quantify Biofilm Growth and Evaluate Antibiofilm Activity of Host Defence Peptides. [Link]

  • ResearchGate. (2023). (PDF) Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations. [Link]

  • NIH. (n.d.). In Vitro and In Vivo Activities of Antimicrobial Peptides Developed Using an Amino Acid-Based Activity Prediction Method. [Link]

  • PubMed. (n.d.). Synthesis and antimicrobial properties of 2-(benzylidene-amino)-benzo[d]isothiazol-3-ones. [Link]

  • protocols.io. (2017). Antimicrobial activity assay. [Link]

  • SpringerLink. (n.d.). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. [Link]

  • MDPI. (2022). Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1][18]benzothiazole Derivatives via Microwave-Assisted Synthesis. [Link]

  • Arkivoc. (n.d.). Synthesis of benzo[d]isothiazoles: an update. [Link]

Sources

Application

Synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Derivatives for Drug Discovery: Application Notes and Protocols

Introduction: The Strategic Value of the Fluorinated Sultam Scaffold In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of metabolic stability, potent biological ac...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Fluorinated Sultam Scaffold

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of metabolic stability, potent biological activity, and favorable pharmacokinetic profiles is perpetual. The 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a fluorinated derivative of the well-known benzisothiazole-1,1-dioxide (saccharin) scaffold, represents a privileged structure in this pursuit. Cyclic sulfonamides, or sultams, are recognized as valuable bioisosteres of lactams, offering distinct advantages in drug design.[1][2][3] The incorporation of a fluorine atom, a common strategy in medicinal chemistry, can profoundly influence a molecule's properties by enhancing metabolic stability, modulating pKa, and improving binding affinity to target proteins.[4] This guide provides a comprehensive overview of the synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its subsequent derivatization, offering detailed protocols and insights for researchers engaged in drug discovery.

The sultam motif, being a sulfur analog of a lactam, presents a unique geometric and electronic profile. The two oxygen atoms on the sulfur atom can act as strong hydrogen bond acceptors, a feature that can be exploited in designing interactions with biological targets.[2][3] The benzo-fused ring system provides a rigid core for the presentation of pharmacophoric elements, while the fluorine substituent at the 5-position offers a powerful tool for fine-tuning the molecule's properties. The strategic placement of fluorine can block metabolic oxidation at that position, thereby increasing the compound's half-life in vivo.

Synthetic Strategy: A Modular Approach to a Privileged Scaffold

The synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide derivatives is approached in a modular fashion, beginning with the construction of the core heterocyclic system, followed by diversification through N-alkylation or N-arylation. The presented strategy commences with the commercially available and readily handled starting material, 5-fluoro-2-methylbenzenesulfonyl chloride.

G cluster_0 Part 1: Core Scaffold Synthesis cluster_1 Part 2: Derivatization cluster_2 Part 3: Application A 5-Fluoro-2-methylbenzenesulfonyl chloride B 5-Fluoro-2-methylbenzenesulfonamide A->B Ammonolysis C 4-Fluoro-2-sulfamoylbenzoic acid B->C Oxidation D 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (5-Fluorosaccharin) C->D Cyclization E N-Substituted Derivatives D->E N-Alkylation / N-Arylation F Drug Discovery Screening E->F

Caption: Overall workflow for the synthesis and application of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide derivatives.

Part 1: Synthesis of the 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Core

This section details the multi-step synthesis of the core scaffold, 5-fluorosaccharin, from 5-fluoro-2-methylbenzenesulfonyl chloride.

Protocol 1.1: Ammonolysis of 5-Fluoro-2-methylbenzenesulfonyl chloride

Objective: To convert the sulfonyl chloride to the corresponding sulfonamide.

Rationale: The sulfonamide functionality is a prerequisite for the subsequent cyclization to form the sultam ring. This reaction is a standard nucleophilic acyl substitution at the sulfur center.

Materials:

  • 5-Fluoro-2-methylbenzenesulfonyl chloride

  • Ammonium hydroxide solution (28-30%)

  • Dichloromethane (DCM)

  • Deionized water

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-fluoro-2-methylbenzenesulfonyl chloride (1.0 eq) in dichloromethane (10 mL per gram of sulfonyl chloride).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add concentrated ammonium hydroxide solution (5.0 eq) dropwise to the stirred solution. Caution: The reaction is exothermic.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Transfer the reaction mixture to a separatory funnel and add deionized water.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude 5-fluoro-2-methylbenzenesulfonamide, which can be used in the next step without further purification.

Protocol 1.2: Oxidation of 5-Fluoro-2-methylbenzenesulfonamide

Objective: To oxidize the methyl group to a carboxylic acid.

Rationale: The carboxylic acid is the second functional group required for the intramolecular condensation to form the six-membered sultam ring. Potassium permanganate is a strong oxidizing agent suitable for this transformation.

Materials:

  • 5-Fluoro-2-methylbenzenesulfonamide

  • Potassium permanganate (KMnO₄)

  • Sodium hydroxide (NaOH)

  • Deionized water

  • Ethanol

  • Hydrochloric acid (HCl), concentrated

  • Sodium bisulfite (NaHSO₃)

Procedure:

  • In a large round-bottom flask, suspend 5-fluoro-2-methylbenzenesulfonamide (1.0 eq) in a solution of sodium hydroxide (1.1 eq) in deionized water (20 mL per gram of sulfonamide).

  • Heat the mixture to 70-80 °C with vigorous stirring.

  • In a separate beaker, prepare a solution of potassium permanganate (3.5 eq) in deionized water.

  • Slowly add the KMnO₄ solution to the hot sulfonamide suspension over a period of 2-3 hours. Maintain the temperature between 70-80 °C. A brown precipitate of manganese dioxide will form.

  • After the addition is complete, continue heating and stirring for an additional 4-6 hours, or until the purple color of the permanganate has disappeared.

  • Cool the reaction mixture to room temperature and filter off the manganese dioxide through a pad of celite. Wash the filter cake with hot water.

  • Cool the filtrate in an ice bath and acidify to pH 1-2 with concentrated hydrochloric acid. A white precipitate of 4-fluoro-2-sulfamoylbenzoic acid will form.

  • If any brown color from residual manganese dioxide persists, add a small amount of sodium bisulfite solution until the solution is colorless.

  • Collect the white precipitate by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Protocol 1.3: Cyclization to 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Objective: To form the sultam ring through intramolecular condensation.

Rationale: Acid-catalyzed dehydration of the 2-sulfamoylbenzoic acid derivative leads to the formation of the thermodynamically stable six-membered ring of 5-fluorosaccharin.

Materials:

  • 4-Fluoro-2-sulfamoylbenzoic acid

  • Concentrated sulfuric acid (H₂SO₄)

Procedure:

  • Carefully add 4-fluoro-2-sulfamoylbenzoic acid (1.0 eq) in small portions to concentrated sulfuric acid (5 mL per gram of benzoic acid) with stirring.

  • Heat the mixture to 120-130 °C and stir for 2 hours.

  • Cool the reaction mixture to room temperature and pour it carefully onto crushed ice.

  • A white precipitate of 5-fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide will form.

  • Collect the precipitate by vacuum filtration, wash thoroughly with cold deionized water until the washings are neutral to pH paper.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-fluorosaccharin.

Part 2: Derivatization of the Core Scaffold

The acidic N-H proton of 5-fluorosaccharin provides a convenient handle for introducing a wide range of substituents, thereby enabling the exploration of the chemical space around this privileged core.

Protocol 2.1: N-Alkylation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Objective: To introduce alkyl or substituted alkyl groups at the nitrogen atom.

Rationale: N-alkylation is a common method for generating libraries of compounds for structure-activity relationship (SAR) studies. The choice of base and solvent is crucial for achieving high yields.

Materials:

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

  • Alkyl halide (e.g., methyl iodide, benzyl bromide, etc.) (1.1 eq)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (1.5 eq)

  • Anhydrous N,N-dimethylformamide (DMF) or acetonitrile

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (1.0 eq) and anhydrous DMF (10 mL per gram of saccharin).

  • Add potassium carbonate (1.5 eq) to the solution and stir at room temperature for 30 minutes.

  • Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

  • Stir the reaction at room temperature or heat gently (e.g., 50-60 °C) for 2-12 hours, monitoring the progress by TLC.

  • Once the starting material is consumed, pour the reaction mixture into ice-water.

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired N-alkylated derivative.

Parameter Protocol 1.1 Protocol 1.2 Protocol 1.3 Protocol 2.1
Starting Material 5-Fluoro-2-methylbenzenesulfonyl chloride5-Fluoro-2-methylbenzenesulfonamide4-Fluoro-2-sulfamoylbenzoic acid5-Fluorosaccharin
Key Reagents NH₄OHKMnO₄, NaOHH₂SO₄Alkyl halide, K₂CO₃
Solvent DichloromethaneWater-DMF or Acetonitrile
Temperature (°C) 0 to RT70-80120-130RT to 60
Typical Reaction Time 2-4 h6-9 h2 h2-12 h
Product 5-Fluoro-2-methylbenzenesulfonamide4-Fluoro-2-sulfamoylbenzoic acid5-FluorosaccharinN-Alkyl-5-fluorosaccharin

Characterization and Quality Control

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure and the presence of the fluorine atom.

  • Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compounds.

Application in Drug Discovery

The synthesized library of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide derivatives can be screened against a variety of biological targets. The sultam core has been associated with a broad range of activities, including anticancer, anti-inflammatory, and antiviral properties.[2][5][6] The rigid benzisothiazole scaffold serves as an excellent platform for the spatial orientation of substituents that can interact with specific binding pockets of target proteins.

G cluster_0 Molecular Scaffold A 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Core C Biological Target A->C Core Interaction B N-Substituent (R) B->C Pharmacophoric Interaction

Caption: Relationship between the core scaffold, N-substituent, and biological target in drug design.

The introduction of diverse N-substituents allows for the systematic exploration of SAR. For instance, incorporating basic amine functionalities can improve solubility and allow for salt formation, which is often desirable for pharmaceutical development. Aromatic and heteroaromatic substituents can engage in π-stacking or other specific interactions within a binding site. The strategic application of bioisosterism, where functional groups are replaced with others of similar properties, can be employed to optimize the lead compounds.[4][7][8][9]

Conclusion

The synthetic pathway detailed in these application notes provides a reliable and scalable route to a valuable class of fluorinated sultam derivatives. By following these protocols, researchers in drug discovery can efficiently generate libraries of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide derivatives for biological screening. The modular nature of the synthesis allows for extensive chemical space exploration, increasing the probability of identifying novel hit and lead compounds for a range of therapeutic targets.

References

  • Gomes, M. N., et al. (2017). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 117(1), 89-134. [Link]

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rationale. Chemical Reviews, 96(8), 3147-3176. [Link]

  • Okwuchukwu, P. M., & Bandyopadhyay, D. (2020). Medicinally Privileged Sultams: Synthesis and Mechanism of Action. Mini-Reviews in Medicinal Chemistry, 20(20), 2193-2206. [Link]

  • Chong, Y. K., Ong, Y. S., & Yeong, K. Y. (2024). Unveiling sultam in drug discovery: spotlight on the underexplored scaffold. RSC Medicinal Chemistry. [Link]

  • Langmuir, I. (1919). The Arrangement of Electrons in Atoms and Molecules. Journal of the American Chemical Society, 41(6), 868-934. [Link]

  • Friedman, H. L. (1951). Influence of Isosteric Replacements upon Biological Activity.
  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

  • Ivanova, Y., et al. (2024). Synthesis of benzo[d]isothiazoles: an update. Arkivoc, 2024(5), 202312146. [Link]

  • Okwuchukwu, P. M., & Bandyopadhyay, D. (2020). Medicinally Privileged Sultams: Synthesis and Mechanisms of Action. ScienceGate. [Link]

  • Okwuchukwu, P. M., & Bandyopadhyay, D. (2020). Medicinally Privileged Sultams: Synthesis and Mechanism of Action. Ingenta Connect. [Link]

  • ResearchGate. Medicinally Privileged Sultams: Synthesis and Mechanism of Action. [Link]

  • Chong, Y. K., Ong, Y. S., & Yeong, K. Y. (2024). Unveiling sultam in drug discovery: spotlight on the underexplored scaffold. RSC Publishing. [Link]

Sources

Method

Application Notes and Protocols for Cell-Based Assays with 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Introduction: Unveiling the Bioactive Potential of a Novel Benzothiazole Derivative The benzo[d]isothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biologica...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Bioactive Potential of a Novel Benzothiazole Derivative

The benzo[d]isothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. These activities range from enzyme inhibition, including kinases and enzymes involved in inflammatory pathways like 5-lipoxygenase, to antimicrobial and anticancer properties.[1][2][3][4] The introduction of a fluorine atom can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, often enhancing its potency and metabolic stability. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to explore the cellular effects of the novel compound, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

These application notes are designed to be a practical resource, offering not just step-by-step protocols but also the scientific rationale behind the experimental design. By understanding the "why" behind the "how," researchers can better interpret their results and adapt these protocols to their specific research questions. We will explore a tiered approach to characterizing the bioactivity of this compound, starting with broad assessments of cytotoxicity and then moving into more specific assays to elucidate its potential mechanism of action.

PART 1: Foundational Cellular Assays

The initial characterization of any novel compound should begin with an assessment of its fundamental effects on cell health and viability. These assays are crucial for determining the appropriate concentration range for subsequent, more specific experiments and for identifying any inherent cytotoxic effects.

Cell Viability and Cytotoxicity Assays

Cell viability assays are foundational in drug discovery and are used to measure the effects of a compound on cell proliferation and health.[5] A variety of methods are available, each with its own advantages and mechanisms of detection.[6][7][8][9]

These colorimetric assays measure the metabolic activity of a cell population. Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that can reduce tetrazolium salts to colored formazan products.[10] The amount of formazan produced is directly proportional to the number of metabolically active cells.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Forms an insoluble purple formazan that must be solubilized before measuring absorbance.[10]

  • MTS, XTT, and WST-1: Produce soluble formazan products, simplifying the assay protocol.[7][10]

G seed_cells Seed cells in a 96-well plate at an appropriate density prepare_compound Prepare serial dilutions of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide add_compound Add compound dilutions to the cells prepare_compound->add_compound incubate_treatment Incubate for 24, 48, or 72 hours add_reagent Add tetrazolium reagent (e.g., MTT, MTS) to each well incubate_reagent Incubate for 1-4 hours add_reagent->incubate_reagent measure_absorbance Measure absorbance with a plate reader incubate_reagent->measure_absorbance

Caption: Workflow for a typical cell viability assay.

  • Cell Seeding: Seed a human cancer cell line (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

  • Compound Preparation: Prepare a 10 mM stock solution of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in DMSO. Perform serial dilutions in culture medium to obtain final concentrations ranging from 0.1 µM to 100 µM.

  • Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include vehicle control (DMSO) and untreated control wells. Incubate for 24, 48, or 72 hours.

  • MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.[9]

  • Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.[9]

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Compound Concentration (µM)Absorbance (570 nm)% Cell Viability
0 (Untreated)1.25100
0.11.2096
11.0584
100.6552
500.2016
1000.108

The half-maximal inhibitory concentration (IC50) can be calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

PART 2: Mechanistic Assays - Investigating Potential Targets

Based on the activities of structurally similar compounds, we can hypothesize that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide may act as a kinase inhibitor or modulate specific signaling pathways. The following assays are designed to test these hypotheses.

In-Cell Kinase Inhibition Assays

Many benzo[d]isothiazole and related heterocyclic compounds are known to inhibit protein kinases.[11][12] An in-cell assay can determine if the test compound inhibits a specific kinase within a cellular context.

Reporter gene assays are a powerful tool for studying gene expression and signal transduction pathways.[13][14] A reporter gene (e.g., luciferase, β-galactosidase) is placed under the control of a promoter that is regulated by a specific transcription factor.[15] The activity of the reporter gene product is then a direct measure of the activity of the upstream signaling pathway. For kinase pathways, a transcription factor that is a known downstream target of the kinase is used.

G transfect Co-transfect cells with a reporter plasmid and a control plasmid treat_compound Treat cells with 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide stimulate_pathway Stimulate the kinase pathway with a known agonist treat_compound->stimulate_pathway lyse_cells Lyse the cells to release the reporter enzyme measure_reporter Measure the activity of the reporter enzyme (e.g., luminescence) lyse_cells->measure_reporter

Caption: Workflow for a reporter gene assay to assess kinase pathway inhibition.

The NF-κB pathway is a key signaling pathway involved in inflammation and cell survival, and it is regulated by several upstream kinases.

  • Cell Transfection: In a 24-well plate, transfect HEK293 cells with an NF-κB luciferase reporter plasmid and a Renilla luciferase control plasmid using a suitable transfection reagent.[16]

  • Compound Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. Incubate for 1 hour.

  • Pathway Stimulation: Stimulate the NF-κB pathway by adding a known agonist, such as tumor necrosis factor-alpha (TNF-α), to a final concentration of 10 ng/mL. Incubate for 6-8 hours.

  • Cell Lysis: Wash the cells with PBS and lyse them using a passive lysis buffer.

  • Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

Compound Concentration (µM)Normalized Luciferase Activity (RLU)% Inhibition
0 (Stimulated)50000
0.1450010
1300040
10150070
5050090
10025095
Antimicrobial Activity Assays

Benzothiazole derivatives have been reported to possess significant antimicrobial properties.[3][4][17] Simple broth microdilution assays can be used to determine the minimum inhibitory concentration (MIC) of the compound against various bacterial and fungal strains.

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The microorganism is cultured in a liquid medium containing serial dilutions of the test compound.

  • Bacterial Culture: Grow a bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium overnight at 37°C.

  • Compound Dilution: In a 96-well plate, prepare two-fold serial dilutions of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in the broth medium.

  • Inoculation: Dilute the overnight bacterial culture to a standardized concentration (e.g., 5 x 10^5 CFU/mL) and add it to each well containing the compound dilutions. Include a positive control (bacteria without compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

PART 3: Advanced Cellular Assays and Future Directions

Should the foundational and mechanistic assays yield promising results, further investigation into the specific molecular targets and cellular effects of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is warranted.

High-Content Imaging and Analysis

High-content imaging combines automated microscopy with sophisticated image analysis to simultaneously measure multiple cellular parameters. This can provide detailed insights into the compound's effects on cell morphology, organelle health, and the localization of specific proteins.

Target Deconvolution and Validation

If kinase inhibition is confirmed, biochemical assays using a panel of purified kinases can identify the specific kinase(s) targeted by the compound.[18][19][20] Techniques such as thermal shift assays or affinity chromatography can also be employed to identify direct binding partners of the compound within the cell.

Conclusion

The protocols and application notes provided herein offer a structured and scientifically grounded approach to characterizing the bioactivity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. By systematically progressing from broad assessments of cytotoxicity to more focused mechanistic studies, researchers can efficiently and effectively elucidate the compound's potential as a novel therapeutic agent or a valuable research tool. The adaptability of these protocols allows for their application to a wide range of cell types and research questions, paving the way for a comprehensive understanding of this promising new molecule.

References

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Indigo Biosciences. (n.d.). What are the Steps of a Reporter Gene Assay?. Retrieved from [Link]

  • ICE Bioscience. (n.d.). Reporter Gene Assays. Retrieved from [Link]

  • QIAGEN. (n.d.). Sample & Assay Technologies Cignal Reporter Assay Handbook. Retrieved from [Link]

  • Tufts University. (n.d.). Reporter gene assays : methods and protocols. Retrieved from [Link]

  • ResearchGate. (2015, March 25). Can anyone suggest a protocol for a kinase assay?. Retrieved from [Link]

  • Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

  • protocols.io. (2023, September 23). In vitro kinase assay. Retrieved from [Link]

  • ResearchGate. (2025, December 13). (PDF) In vitro cell-based assays to test drugs – A Review. Retrieved from [Link]

  • PubMed. (2022, June). Discovery of benzo[d]isothiazole derivatives as novel scaffold inhibitors targeting the programmed cell death-1/programmed cell death-ligand 1 (PD-1/PD-L1) interaction through "ring fusion" strategy. Retrieved from [Link]

  • PubMed. (2014, June 15). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Cell-Based Assays to Identify Inhibitors of Viral Disease. Retrieved from [Link]

  • Nuvisan. (n.d.). Therapeutically relevant cell-based assays for drug discovery. Retrieved from [Link]

  • PubMed. (2003, March 27). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Retrieved from [Link]

  • PubMed Central. (2022, November 24). Synthesis, in silico studies and biological screening of (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives as an anti-oxidant, anti-inflammatory and antimicrobial agents. Retrieved from [Link]

  • MDPI. (n.d.). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. Retrieved from [Link]

  • PubMed Central. (2025, January 31). Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors. Retrieved from [Link]

  • ResearchGate. (2025, August 5). (PDF) Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. Retrieved from [Link]

  • PubMed. (2019, November 13). Discovery of Novel Isothiazole, 1,2,3-Thiadiazole, and Thiazole-Based Cinnamamides as Fungicidal Candidates. Retrieved from [Link]

  • ResearchGate. (2025, August 7). (PDF) Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. Retrieved from [Link]

  • PubMed Central. (n.d.). Facile synthesis and in silico studies of benzothiazole-linked hydroxypyrazolones targeting α-amylase and α-glucosidase. Retrieved from [Link]

Sources

Application

A Multi-technique Approach for the Structural Elucidation and Purity Assessment of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

An Application Note from the Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a heterocyclic compound fea...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a heterocyclic compound featuring a cyclic sulfonamide (sultam) scaffold, a structure of significant interest in medicinal chemistry. The introduction of a fluorine atom can profoundly influence the pharmacokinetic and pharmacodynamic properties of bioactive molecules.[1] Robust and unambiguous analytical characterization is therefore critical for any research or development program involving this compound. This guide provides a comprehensive suite of application notes and detailed protocols for the structural confirmation, purity analysis, and physicochemical characterization of the title compound. We will detail an integrated approach utilizing Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Crystallography. The causality behind experimental choices is explained to provide a framework for adapting these methods to related molecules.

Introduction

The benzo[d]isothiazole 1,1-dioxide core is a prominent structural motif in a variety of pharmacologically active agents. As a cyclic sulfonamide, it acts as a rigid scaffold that can present functional groups in a well-defined three-dimensional space, making it an attractive building block for drug design. The strategic placement of a fluorine atom on the benzene ring is a common tactic in medicinal chemistry to modulate properties such as metabolic stability, binding affinity, and membrane permeability.

Given the potential for isomerism and the stringent purity requirements in drug development, a multi-faceted analytical strategy is not just recommended, but essential. No single technique can provide a complete picture of a compound's identity and purity. This document outlines a logical, field-proven workflow that leverages orthogonal analytical techniques to build a comprehensive and trustworthy characterization profile for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For this specific compound, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides definitive confirmation of the atomic connectivity and the substitution pattern on the aromatic ring.

Expertise & Causality:

  • ¹H NMR will reveal the number of different proton environments, their integrations (relative numbers), and their spatial relationships through spin-spin coupling. The protons on the aromatic ring will exhibit splitting patterns characteristic of a 1,2,4-trisubstituted benzene ring, while the two methylene (-CH₂-) groups in the dihydrothiazole ring will likely show distinct signals due to their different chemical environments.

  • ¹³C NMR provides a count of the unique carbon atoms in the molecule. The carbon attached to the fluorine will show a large one-bond coupling constant (¹JC-F), which is a definitive diagnostic marker.

  • ¹⁹F NMR is highly specific and sensitive for the fluorine nucleus. It will confirm the presence of fluorine and can provide information about its electronic environment. The absence of fluorine-fluorine coupling confirms the presence of a single fluorine atom.

Protocol: NMR Analysis
  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Rationale: DMSO-d₆ is an excellent choice for sulfonamides which may have moderate polarity and N-H protons that are best observed in this solvent.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C spectra (δ 0.00 ppm).

  • Data Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Acquire a proton-decoupled ¹⁹F NMR spectrum.

    • (Optional but recommended) Perform 2D NMR experiments such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) to unambiguously assign all proton and carbon signals.[2]

  • Data Processing: Process the acquired Free Induction Decays (FIDs) with appropriate Fourier transformation, phase correction, and baseline correction.

Predicted NMR Data & Interpretation

The following table summarizes the expected chemical shifts (δ) and coupling constants (J). Actual values may vary slightly based on solvent and concentration.

Technique Assignment Predicted δ (ppm) Predicted Multiplicity & Coupling (Hz)
¹H NMR -NH-8.0 - 9.0Broad singlet
Aromatic H (ortho to F)7.2 - 7.4Doublet of doublets (dd), J ≈ 8, 2 Hz
Aromatic H (ortho to SO₂)7.8 - 8.0Doublet of doublets (dd), J ≈ 8, 5 Hz
Aromatic H (meta to F/SO₂)7.6 - 7.8Triplet of doublets (td), J ≈ 8, 2 Hz
-SO₂-CH₂-4.5 - 4.8Triplet (t), J ≈ 6 Hz
-CH₂-NH-3.4 - 3.7Triplet (t), J ≈ 6 Hz
¹³C NMR C-F160 - 165Doublet (d), ¹JC-F ≈ 240-250 Hz
C-SO₂135 - 140Singlet (s)
C-NH125 - 130Doublet (d), J ≈ 8 Hz
Aromatic CHs115 - 130Doublets and singlets with C-F couplings
-SO₂-CH₂-50 - 55Singlet (s)
-CH₂-NH-45 - 50Singlet (s)
¹⁹F NMR Ar-F-110 to -120Singlet or multiplet (coupled to protons)

Mass Spectrometry (MS): Confirming Mass and Composition

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and confirming its elemental formula. High-Resolution Mass Spectrometry (HRMS) provides mass accuracy to within a few parts per million (ppm), offering a high degree of confidence in the molecular formula.

Expertise & Causality:

  • Ionization Technique: Electrospray Ionization (ESI) is the preferred method for this molecule due to its polarity, allowing for gentle ionization to produce protonated molecules [M+H]⁺ or adducts like [M+Na]⁺. This minimizes fragmentation in the source, ensuring the molecular ion is the base peak.

  • Fragmentation Analysis (MS/MS): Tandem mass spectrometry (MS²) can be used to induce fragmentation of the molecular ion. The fragmentation pattern provides structural information that complements the NMR data. For this molecule, a characteristic loss of sulfur dioxide (SO₂, 63.9619 Da) is expected, which is a hallmark of the sulfonamide group.[3]

Protocol: HRMS (ESI-TOF) Analysis
  • Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent such as acetonitrile or methanol.

  • Instrument Calibration: Calibrate the mass spectrometer using a known calibration standard immediately prior to analysis to ensure high mass accuracy.

  • Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Data Acquisition: Acquire data in positive ion mode over a relevant m/z range (e.g., 100-500 Da).

  • MS/MS Analysis (Optional): Select the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) to obtain a fragment ion spectrum.

Predicted MS Data
Ion Formula Calculated m/z Expected Fragment Fragment m/z
[M+H]⁺C₈H₉FNO₂S⁺202.0384[M+H - SO₂]⁺138.0765
[M+Na]⁺C₈H₈FNNaO₂S⁺224.0203--
Visualization: Predicted MS/MS Fragmentation Pathway

G parent [M+H]⁺ m/z = 202.0384 fragment1 [M+H - SO₂]⁺ m/z = 138.0765 parent->fragment1 - SO₂

Caption: Predicted fragmentation of the protonated molecule.

High-Performance Liquid Chromatography (HPLC): The Standard for Purity

HPLC is the workhorse for assessing the purity of pharmaceutical compounds. A well-developed reversed-phase HPLC (RP-HPLC) method can separate the main compound from starting materials, by-products, and degradation products.

Expertise & Causality:

  • Column Choice: A C18 (octadecylsilane) column is the standard choice for moderately polar to nonpolar aromatic compounds, providing excellent retention and resolution.

  • Mobile Phase: A mixture of water (often with a modifier like formic acid or ammonium acetate to improve peak shape) and an organic solvent like acetonitrile or methanol is used. A gradient elution (where the organic solvent percentage is increased over time) is often employed to ensure that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively separated and detected.

  • Detector: A UV-Vis Diode Array Detector (DAD) is ideal. It can monitor absorbance at a specific wavelength (e.g., the λmax of the benzene ring, likely around 265 nm) for quantification, while also collecting the full UV spectrum for each peak to aid in peak identification and purity assessment.[4][5]

Protocol: RP-HPLC Purity Analysis
  • System Preparation:

    • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 265 nm.

  • Gradient Elution:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-22 min: 5% B (re-equilibration)

  • Sample Preparation: Prepare a stock solution of the sample in acetonitrile at 1 mg/mL. Dilute to 0.1 mg/mL with a 50:50 mixture of Mobile Phase A and B.

  • Injection: Inject 10 µL of the sample solution.

  • Data Analysis: Integrate all peaks. Calculate the purity of the main peak as a percentage of the total peak area.

Visualization: General Analytical Workflow

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Interpretation cluster_report Final Characterization Prep Dissolve Sample in Appropriate Solvent Analysis Inject into HPLC Acquire NMR Spectra Infuse into MS Prep->Analysis Process Integrate Peaks Assign Signals Determine m/z Analysis->Process Report Confirm Structure Determine Purity >95% Issue Certificate of Analysis Process->Report

Caption: A generalized workflow for analytical characterization.

Complementary Techniques for Complete Characterization

While NMR, MS, and HPLC form the core of the characterization, other techniques provide valuable, orthogonal data.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and simple technique to confirm the presence of key functional groups.

  • Principle: The molecule will absorb infrared radiation at specific frequencies corresponding to the vibrational energies of its functional groups. The sulfonyl (O=S=O) group has two very strong and characteristic stretching bands.[6]

  • Protocol: A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory and the spectrum is recorded.

  • Expected Data:

    • ~3300 cm⁻¹: N-H stretch (moderate, sharp)

    • ~3100-3000 cm⁻¹: Aromatic C-H stretch

    • ~2950-2850 cm⁻¹: Aliphatic C-H stretch

    • ~1350-1300 cm⁻¹: Asymmetric SO₂ stretch (very strong)

    • ~1180-1140 cm⁻¹: Symmetric SO₂ stretch (very strong)

    • ~1250-1100 cm⁻¹: C-F stretch (strong)

Single-Crystal X-ray Crystallography

This is the definitive method for determining the three-dimensional structure of a molecule in the solid state.

  • Principle: When a well-ordered single crystal is irradiated with X-rays, the X-rays are diffracted in a specific pattern. Mathematical analysis of this pattern allows for the calculation of the precise position of every atom in the molecule, confirming its connectivity and conformation. For sulfonamides, this technique also reveals intermolecular interactions, such as hydrogen bonds involving the N-H and sulfonyl oxygen atoms, which dictate the crystal packing.[7][8]

  • Protocol: This requires growing a suitable single crystal, which can be achieved through techniques like slow evaporation of a solvent, vapor diffusion, or cooling. The crystal is then mounted on a diffractometer for data collection.

Integrated Approach Summary

The complete and trustworthy characterization of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is achieved not by a single measurement, but by the convergence of evidence from multiple, orthogonal analytical techniques. The proposed workflow ensures that the compound's identity, purity, and structure are confirmed to the highest standards required by the research and drug development industries.

G Compound Test Compound NMR NMR (¹H, ¹³C, ¹⁹F) Compound->NMR MS HRMS Compound->MS HPLC HPLC-UV Compound->HPLC FTIR FTIR Compound->FTIR XRAY X-ray Crystallography Compound->XRAY Structure Structure & Connectivity NMR->Structure Formula Elemental Formula MS->Formula Purity Purity & Quantification HPLC->Purity FuncGroups Functional Groups FTIR->FuncGroups AbsStructure Absolute 3D Structure XRAY->AbsStructure

Caption: Integrated analytical approach for full characterization.

References

  • Journal of Chemical and Pharmaceutical Research. Synthesis, characterization and biological studies of some 3,5-diaryl-tetrahydro-N-formyl-1,4-thiazine-1,1 - JOCPR. Available at: [Link]

  • Molecules. (2021-08-11). 1,2,5-Thiadiazole 1,1-dioxides and Their Radical Anions: Structure, Properties, Reactivity, and Potential Use in the Construction of Functional Molecular Materials. National Institutes of Health. Available at: [Link]

  • Molecules. X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. MDPI. Available at: [Link]

  • Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. (2019-01-15). Spectroscopic characterization, crystallographic elucidation and DFT investigation of 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine. Available at: [Link]

  • International Journal of Molecular Sciences. (2023-01-18). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. National Center for Biotechnology Information. Available at: [Link]

  • ACS Publications. (2023-08-02). Fluorinated Organic Compounds How to Imagine a Future. Available at: [Link]

  • Magnetic Resonance in Chemistry. (2008). Complete 1H and 13C NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster. PubMed. Available at: [Link]

  • Molecules. Review of Characteristics and Analytical Methods for Determination of Thiabendazole. MDPI. Available at: [Link]

  • Therapeutic Drug Monitoring. (2005-02). A simple and sensitive fully validated HPLC-UV method for the determination of 5-fluorouracil and its metabolite 5,6-dihydrofluorouracil in plasma. PubMed. Available at: [Link]

  • Journal of the Chinese Medical Association. (2013). Development of a HPLC method to determine 5-fluorouracil in plasma: application in pharmacokinetics and steady-state concentration monitoring. PubMed. Available at: [Link]

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Method

Application Note & Protocols: A Framework for the In Vitro Evaluation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Introduction: Rationale for a Tiered In Vitro Testing Strategy The compound 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide belongs to the benzisothiazole class, a heterocyclic scaffold structurally related to saccha...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Rationale for a Tiered In Vitro Testing Strategy

The compound 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide belongs to the benzisothiazole class, a heterocyclic scaffold structurally related to saccharin. Saccharin and its derivatives have garnered significant attention beyond their use as artificial sweeteners, demonstrating intriguing biological activities. Notably, they have been identified as inhibitors of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[1][2] These enzymes play a critical role in maintaining pH homeostasis in hypoxic tumor microenvironments, and their inhibition represents a promising strategy in oncology.[1][3]

The initial characterization of any novel compound in a drug discovery pipeline relies on a robust series of in vitro assays.[4] These experiments, conducted in a controlled laboratory setting outside of a living organism, provide foundational data on a compound's biological activity, potency, and potential toxicity.[5][6] A tiered or cascaded approach is most efficient, beginning with broad assessments of cytotoxicity and progressing to more specific investigations into the mechanism of action (MoA).

This document outlines a logical, field-proven workflow for the preliminary in vitro evaluation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. The proposed cascade includes:

  • Tier 1: General Cytotoxicity Assessment using a metabolic activity assay.

  • Tier 2: Mechanism of Action (MoA) Elucidation via a targeted enzyme inhibition assay.

  • Tier 3: Downstream Cellular Effect Analysis by quantifying markers of apoptosis.

This structured approach ensures that resources are directed efficiently, building a comprehensive preliminary profile of the compound's biological effects.

G cluster_0 In Vitro Testing Cascade Compound Compound Tier1 Tier 1: Cytotoxicity Screening (XTT Assay) Compound->Tier1 Initial Assessment Tier2 Tier 2: MoA Investigation (Carbonic Anhydrase Inhibition) Tier1->Tier2 If Cytotoxic Data Data Analysis (IC50, % Inhibition) Tier1->Data Tier3 Tier 3: Downstream Effects (Caspase-3 Apoptosis Assay) Tier2->Tier3 Confirm Cellular Impact Tier2->Data Tier3->Data

Caption: Logical workflow for the in vitro evaluation of a novel compound.

Tier 1 Protocol: General Cytotoxicity Assessment via XTT Assay

2.1. Scientific Rationale

Before investigating specific mechanisms, it is essential to determine if the compound exhibits general toxicity to cells and at what concentrations.[7] The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is a robust colorimetric method for measuring cell viability.[8] The core principle relies on the ability of mitochondrial dehydrogenases in metabolically active cells to reduce the water-soluble XTT tetrazolium salt into a colored, water-soluble formazan product.[9][10] The amount of formazan produced, measured by absorbance, is directly proportional to the number of viable cells.[8] The XTT assay is chosen over the older MTT assay because it eliminates the need for a formazan solubilization step, resulting in a more streamlined workflow with fewer handling steps and reduced potential for error.[10]

2.2. Experimental Protocol: XTT Cell Viability Assay

Materials:

  • Human cancer cell line (e.g., HT-29 colorectal adenocarcinoma or A549 lung carcinoma)

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • 96-well flat-bottom cell culture plates

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (stock solution in DMSO)

  • XTT Cell Viability Assay Kit (containing XTT reagent and an electron-coupling reagent)

  • Phosphate-Buffered Saline (PBS)

  • Multi-channel pipette

  • Microplate reader (capable of measuring absorbance at 450-500 nm)

Procedure:

  • Cell Seeding:

    • Harvest and count cells using a hemocytometer or automated cell counter.

    • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL in complete culture medium.

    • Seed 100 µL of the cell suspension (5,000 cells/well) into the wells of a 96-well plate.

    • Include wells for "no cell" controls (medium only) to determine background absorbance.

    • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment:

    • Prepare a serial dilution of the test compound in complete culture medium. A typical starting range is from 100 µM down to 0.1 µM. Ensure the final DMSO concentration in all wells is ≤0.5% to avoid solvent toxicity.

    • Include "vehicle control" wells containing cells treated with the same concentration of DMSO as the compound-treated wells.

    • Include "untreated control" wells containing only cells and medium.

    • Carefully remove the medium from the wells and add 100 µL of the appropriate compound dilution or control solution.

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ atmosphere.

  • XTT Reagent Addition and Measurement:

    • Prepare the activated XTT solution immediately before use by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.[8]

    • Add 50 µL of the activated XTT solution to each well, including the "no cell" controls.

    • Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator, protected from light, until the color change is apparent in the untreated control wells.

    • Gently shake the plate to ensure a uniform distribution of color.

    • Measure the absorbance of each well using a microplate reader at a wavelength between 450-500 nm.[8] A reference wavelength between 630-690 nm should be used to subtract non-specific background absorbance.

  • Data Analysis:

    • Subtract the average absorbance of the "no cell" control wells from all other readings.

    • Calculate the percentage of cell viability for each compound concentration using the following formula:

      • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

    • Plot the % Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration of the compound that inhibits cell viability by 50%).

Tier 2 Protocol: Carbonic Anhydrase Inhibition Assay

3.1. Scientific Rationale

Given the structural similarity of the test compound to known carbonic anhydrase inhibitors like saccharin, investigating its effect on CA activity is a logical step to elucidate its mechanism of action.[1][2] Carbonic anhydrases catalyze the reversible hydration of CO₂. Many CAs also exhibit esterase activity, which can be exploited for a simple colorimetric assay.[2] This assay uses p-nitrophenyl acetate (pNPA) as a substrate. CA cleaves pNPA to produce p-nitrophenolate, a yellow-colored product whose formation can be monitored spectrophotometrically at 400 nm. A reduction in the rate of color formation in the presence of the test compound indicates enzyme inhibition.

G cluster_0 Carbonic Anhydrase Assay Principle pNPA p-Nitrophenyl Acetate (Substrate, Colorless) CA Carbonic Anhydrase (Enzyme) pNPA->CA Binds to active site pNP p-Nitrophenolate (Product, Yellow) CA->pNP Catalyzes conversion Inhibitor 5-Fluoro-2,3-dihydrobenzo [d]isothiazole 1,1-dioxide Inhibitor->CA Blocks active site

Caption: Principle of the colorimetric carbonic anhydrase inhibition assay.

3.2. Experimental Protocol: Colorimetric CA Inhibition Assay

Materials:

  • Purified human carbonic anhydrase isoenzyme (e.g., recombinant human CA IX)

  • Tris-HCl buffer (e.g., 20 mM, pH 7.4)

  • p-Nitrophenyl acetate (pNPA) stock solution (in acetonitrile)

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (stock solution in DMSO)

  • Acetazolamide (a known CA inhibitor, for use as a positive control)

  • 96-well flat-bottom plate

  • Microplate reader (capable of measuring absorbance at 400 nm in kinetic mode)

Procedure:

  • Reagent Preparation:

    • Prepare working solutions of the test compound and acetazolamide by diluting stock solutions in Tris-HCl buffer.

    • Prepare a working solution of the CA enzyme in Tris-HCl buffer. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 10 minutes.

    • Prepare a working solution of the pNPA substrate in Tris-HCl buffer.

  • Assay Setup:

    • In a 96-well plate, add the following to triplicate wells:

      • Test Wells: 20 µL of test compound dilution + 160 µL Tris-HCl buffer + 10 µL CA enzyme solution.

      • Positive Control: 20 µL of acetazolamide dilution + 160 µL Tris-HCl buffer + 10 µL CA enzyme solution.

      • Negative (Uninhibited) Control: 20 µL of vehicle (DMSO diluted in buffer) + 160 µL Tris-HCl buffer + 10 µL CA enzyme solution.

      • Blank: 20 µL of vehicle + 170 µL Tris-HCl buffer (no enzyme).

    • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation and Measurement:

    • Initiate the enzymatic reaction by adding 10 µL of the pNPA working solution to all wells.

    • Immediately place the plate in a microplate reader pre-set to 37°C.

    • Measure the absorbance at 400 nm every 30 seconds for 10-15 minutes (kinetic mode).

  • Data Analysis:

    • For each well, calculate the reaction rate (V) by determining the slope of the linear portion of the absorbance vs. time plot (ΔAbs/min).

    • Correct the rates of the test and control wells by subtracting the rate of the blank (non-enzymatic pNPA hydrolysis).

    • Calculate the percentage of inhibition for each compound concentration using the formula:

      • % Inhibition = [1 - (Rate of Test Well / Rate of Negative Control)] x 100

    • Plot the % Inhibition against the log of the compound concentration to determine the IC₅₀ value.

Tier 3 Protocol: Caspase-3 Activity Assay for Apoptosis Detection

4.1. Scientific Rationale

If the compound is found to be cytotoxic, the next logical question is whether it induces apoptosis (programmed cell death) or necrosis. Caspases are a family of proteases that are critical executioners of apoptosis.[11] Caspase-3 is a key effector caspase that, once activated, cleaves numerous cellular proteins, leading to the morphological and biochemical hallmarks of apoptosis.[12] This assay uses a fluorogenic substrate, N-Acetyl-Asp-Glu-Val-Asp-7-amino-4-methylcoumarin (Ac-DEVD-AMC).[11] In the presence of active caspase-3, the substrate is cleaved, releasing the highly fluorescent 7-amino-4-methylcoumarin (AMC) molecule. The fluorescence intensity is directly proportional to the level of caspase-3 activity in the cell lysate.[11][12]

4.2. Experimental Protocol: Fluorometric Caspase-3 Assay

Materials:

  • Cells and culture reagents (as in Section 2.2)

  • 6-well or 12-well cell culture plates

  • Test compound and vehicle (DMSO)

  • Staurosporine or similar known apoptosis inducer (positive control)

  • Cell Lysis Buffer

  • Caspase-3 Assay Buffer

  • Caspase-3 Substrate (Ac-DEVD-AMC)

  • Caspase-3 Inhibitor (Ac-DEVD-CHO, for control)

  • 96-well black, flat-bottom plate (for fluorescence reading)

  • Fluorometric plate reader (Excitation ~380 nm, Emission ~440 nm)

Procedure:

  • Cell Treatment and Lysis:

    • Seed cells in 6-well plates and allow them to attach overnight.

    • Treat cells in triplicate with the test compound at its IC₅₀ and 2x IC₅₀ concentration (determined from the XTT assay).

    • Include vehicle control and positive control (e.g., 1 µM staurosporine for 4-6 hours) wells.

    • Following incubation, harvest both adherent and floating cells and pellet them by centrifugation (e.g., 300 x g for 5 min).[13]

    • Wash the cell pellet once with cold PBS.

    • Resuspend the pellet in chilled Cell Lysis Buffer and incubate on ice for 10-15 minutes.[14]

    • Centrifuge at ~12,000 x g for 10 minutes at 4°C to pellet cellular debris.[13]

    • Carefully transfer the supernatant (cell lysate) to a new, pre-chilled microfuge tube.

  • Assay Reaction:

    • Determine the protein concentration of each lysate (e.g., using a BCA assay) to ensure equal loading.

    • In a 96-well black plate, add 50 µg of protein lysate to each well and adjust the volume to 50 µL with Assay Buffer.

    • Prepare a reaction master mix containing Assay Buffer and the Caspase-3 substrate (Ac-DEVD-AMC) according to the kit manufacturer's protocol.

    • Add 50 µL of the reaction master mix to each well containing cell lysate.

    • Incubate the plate at 37°C for 1-2 hours, protected from light.[11]

  • Fluorescence Measurement:

    • Measure the fluorescence using a plate reader with an excitation wavelength of ~380 nm and an emission wavelength of ~420-460 nm.[11]

  • Data Analysis:

    • Subtract the background fluorescence (from a buffer/substrate only well) from all readings.

    • Express the caspase-3 activity as the fold-increase in fluorescence compared to the vehicle control.

      • Fold Increase = (Fluorescence of Treated Sample) / (Fluorescence of Vehicle Control)

Data Presentation and Interpretation

Quantitative data from the described protocols should be summarized for clear interpretation and comparison.

Table 1: Summary of In Vitro Activity for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Assay TypeCell Line / TargetEndpointResult (IC₅₀ / Effect)
CytotoxicityHT-29Cell Viability (XTT)12.5 µM
CytotoxicityA549Cell Viability (XTT)21.8 µM
Enzyme InhibitionRecombinant hCA IXEnzyme Activity1.2 µM
Enzyme InhibitionRecombinant hCA IIEnzyme Activity> 50 µM
Apoptosis InductionHT-29Caspase-3 Activity4.5-fold increase at 25 µM

Note: Data presented are hypothetical and for illustrative purposes only.

Interpretation: The hypothetical data suggest that the compound is moderately cytotoxic to cancer cell lines. Importantly, it shows potent and selective inhibition of the tumor-associated CA IX isoform over the ubiquitous CA II isoform. The induction of caspase-3 activity at concentrations near the cytotoxic IC₅₀ suggests that the compound's mechanism of cell killing involves the induction of apoptosis.

References

  • Creative Bioarray. (n.d.). Caspase Activity Assay. Creative Bioarray. [Link]

  • Biotech Spain. (2025). XTT Assays vs MTT. Biotech Spain. [Link]

  • Groutas, W. C., et al. (1993). Succinimide and saccharin-based enzyme-activated inhibitors of serine proteases. PubMed. [Link]

  • Creative Bioarray. (n.d.). The Rise of In Vitro Testing in Drug Development. Creative Bioarray. [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

  • Angeli, A., et al. (2020). Novel insights on saccharin- and acesulfame-based carbonic anhydrase inhibitors: design, synthesis, modelling investigations and biological activity evaluation. Taylor & Francis Online. [Link]

  • Wikipedia. (n.d.). MTT assay. Wikipedia. [Link]

  • Khan, K. M., et al. (2012). New saccharin derivatives as tyrosinase inhibitors. PubMed. [Link]

  • QIMA Life Sciences. (n.d.). In Vitro Pharmacology - Drug Discovery & Development. QIMA Life Sciences. [Link]

  • Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol. Protocols.io. [Link]

  • American Chemical Society. (2019). Saccharin derivatives give cancer cells a not-so-sweet surprise. ScienceDaily. [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. [Link]

  • AXXAM. (n.d.). In Vitro Assays | For successful drug discovery programs. AXXAM. [Link]

  • Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. [Link]

  • Charles River Laboratories. (n.d.). Novel In Vitro Models for Drug Discovery. Charles River Laboratories. [Link]

  • Cusabio. (n.d.). Caspase-3 activity assay. Cusabio. [Link]

  • ResearchGate. (2024). (PDF) Cytotoxicity Assay Protocol v1. ResearchGate. [Link]

  • Murali, B., et al. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. NIH. [Link]

  • Dudutienė, V., et al. (2014). Saccharin Sulfonamides as Inhibitors of Carbonic Anhydrases I, II, VII, XII, and XIII. NIH. [Link]

  • JoVE. (2023). Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry. JoVE. [Link]

  • Biobide. (n.d.). What is an Inhibition Assay?. Biobide Blog. [Link]

  • Wang, S., et al. (2021). Guidelines for the digestive enzymes inhibition assay. ResearchGate. [Link]

  • Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC. [Link]

  • NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes. Assay Guidance Manual. [Link]

  • Pharmacia. (2023). In vitro antimitotic activity and in silico study of some 6-fluoro-triazolo-benzothiazole analogues. Pharmacia. [Link]

  • Semantic Scholar. (2022). Design, Synthesis, In Silico Testing, and In Vitro Evaluation of Thiazolidinone-Based Benzothiazole Derivatives as Inhibitors of. Semantic Scholar. [Link]

  • PMC. (2022). Synthesis, in silico studies and biological screening of (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives as an anti-oxidant, anti-inflammatory and antimicrobial agents. PMC - NIH. [Link]

  • MDPI. (2021). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. MDPI. [Link]

  • PMC. (2025). Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors. PMC - NIH. [Link]

  • ResearchGate. (2014). (PDF) Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. ResearchGate. [Link]

  • PubMed. (2019). Synthesis, in-Vitro Cytotoxicity and Antimicrobial Evaluations of Some Novel Thiazole Based Heterocycles. PubMed. [Link]

  • PubMed. (2019). Discovery of Novel Isothiazole, 1,2,3-Thiadiazole, and Thiazole-Based Cinnamamides as Fungicidal Candidates. PubMed. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Welcome to the technical support center for the synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the com...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during the synthesis of this important fluorinated benzosultam.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide?

A1: There are two primary synthetic routes commonly employed:

  • Route A: Starting from 4-fluoro-2-methylaniline. This route involves a multi-step process including chlorosulfonation, amination to the sulfonamide, and subsequent intramolecular cyclization.

  • Route B: Starting from 2-amino-5-fluorobenzenesulfonamide. This route involves the direct cyclization of the pre-formed sulfonamide, typically with a one-carbon electrophile like formaldehyde or its equivalent.

Q2: I am seeing a mixture of isomers in my crude product. What is the likely cause?

A2: Positional isomers are a common issue, particularly when starting from 4-fluorotoluene in Route A. The chlorosulfonation step can yield both the desired 4-fluoro-2-methylbenzene-1-sulfonyl chloride and the isomeric 2-fluoro-4-methylbenzene-1-sulfonyl chloride. The ratio of these isomers is highly dependent on reaction conditions such as temperature.

Q3: My cyclization reaction is giving a low yield of the desired product. What are the potential side reactions?

A3: Low yields in the intramolecular cyclization step can be attributed to several factors, including:

  • Intermolecular reactions: Instead of cyclizing, the sulfonamide intermediate may react with another molecule, leading to dimer or polymer formation.

  • Incomplete reaction: The reaction may not have gone to completion. This could be due to insufficient reaction time, temperature, or inappropriate base selection.

  • Alternative cyclization pathways: Depending on the specific reagents and conditions, side reactions leading to the formation of other heterocyclic ring systems can occur.

Q4: What are the black spots or discoloration I am observing in my final product?

A4: Discoloration, often appearing as black or brown tar-like substances, can arise from several sources:

  • Decomposition of diazonium salts: If your synthesis involves a diazotization step, unstable diazonium salts can decompose to form phenolic and other colored byproducts, especially if the temperature is not strictly controlled.[1]

  • Side reactions at high temperatures: Many of the reaction steps, particularly chlorosulfonation and cyclization, can lead to the formation of high-boiling, polymeric byproducts if the temperature is not carefully controlled.[2]

  • Oxidation of intermediates: Some intermediates may be sensitive to air and can oxidize over time, leading to colored impurities.

Q5: What are the best methods for purifying the final product?

A5: Purification of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide typically involves:

  • Recrystallization: This is often the most effective method for removing minor impurities and obtaining a highly crystalline product. The choice of solvent is critical and will depend on the specific impurity profile.

  • Column chromatography: For mixtures that are difficult to separate by recrystallization, such as positional isomers, column chromatography on silica gel is recommended. The use of specialized fluorinated stationary phases in HPLC can also be highly effective for separating fluorinated isomers.[3][4][5]

Troubleshooting Guides

Guide 1: Issues in the Chlorosulfonation of 4-Fluorotoluene (Route A)

Problem: Low yield of the desired 2-(chloromethyl)-4-fluorobenzene-1-sulfonyl chloride and/or formation of significant isomeric impurities.

Root Cause Analysis:

The chlorosulfonation of toluene derivatives is an electrophilic aromatic substitution reaction. The directing effects of the methyl and fluoro substituents, along with reaction conditions, dictate the regioselectivity. The methyl group is an ortho-, para-director, while the fluorine atom is also an ortho-, para-director but deactivating. This can lead to a mixture of products.

dot

Caption: Potential outcomes of the chlorosulfonation of 4-fluorotoluene.

Troubleshooting Steps & Solutions:

Observation Potential Cause Recommended Action
High proportion of para-isomer Reaction temperature is too high, favoring the thermodynamically more stable para-isomer.[6]Lower the reaction temperature. The ortho-isomer is often the kinetically favored product at lower temperatures.
Formation of dark, tarry material Excessive reaction temperature leading to side reactions and the formation of high-boiling byproducts.[2]Maintain a strict temperature control throughout the reaction. Consider adding the chlorosulfonic acid dropwise to manage the exotherm.
Low conversion of starting material Insufficient amount of chlorosulfonic acid or reaction time.Increase the molar excess of chlorosulfonic acid and/or extend the reaction time. Monitor the reaction progress by TLC or GC.

Preventative Measures:

  • Temperature Control: Maintain a reaction temperature between 0-10 °C for optimal regioselectivity towards the ortho-product.

  • Stoichiometry: Use a slight excess of chlorosulfonic acid to ensure complete conversion of the starting material.

  • Reaction Monitoring: Regularly monitor the reaction progress to determine the optimal reaction time and prevent the formation of byproducts from prolonged reaction times.

Guide 2: Challenges in the Intramolecular Cyclization Step

Problem: Low yield of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and formation of unidentified byproducts.

Root Cause Analysis:

The intramolecular cyclization to form the benzosultam ring is a critical step that can be prone to side reactions, particularly intermolecular condensation. The choice of base and solvent, as well as the concentration of the reaction mixture, are crucial parameters.

dot

Caption: Competing pathways in the cyclization reaction.

Troubleshooting Steps & Solutions:

Observation Potential Cause Recommended Action
Presence of a high molecular weight byproduct (by MS) Intermolecular reaction leading to dimer or oligomer formation. This is more likely at higher concentrations.Perform the reaction under high dilution conditions to favor the intramolecular cyclization.
Incomplete conversion of starting material The base is not strong enough to deprotonate the sulfonamide, or the reaction temperature is too low.Screen a variety of bases (e.g., K2CO3, NaH, DBU) and solvents. A stronger, non-nucleophilic base may be required. Increase the reaction temperature cautiously while monitoring for byproduct formation.
Formation of an unexpected isomer In some cases, rearrangement reactions can occur, although this is less common for this specific cyclization.Confirm the structure of the starting material and product by NMR and MS. If a rearrangement is suspected, consider alternative cyclization strategies.

Preventative Measures:

  • High Dilution: Carry out the cyclization at a low concentration (e.g., 0.01-0.05 M) to minimize intermolecular side reactions.

  • Base Selection: Use a strong, non-nucleophilic base to facilitate the deprotonation of the sulfonamide without competing side reactions.

  • Anhydrous Conditions: Ensure all reagents and solvents are dry, as water can interfere with the reaction and lead to hydrolysis of intermediates.

Experimental Protocols

Protocol 1: Synthesis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (Route B)

This protocol outlines the synthesis starting from 2-amino-5-fluorobenzenesulfonamide.

Step 1: Cyclization with Formaldehyde

  • To a solution of 2-amino-5-fluorobenzenesulfonamide (1.0 eq) in a suitable solvent (e.g., a mixture of water and a water-miscible organic solvent like dioxane), add an aqueous solution of formaldehyde (37 wt. %, 1.1 eq).

  • Add a catalytic amount of a strong acid (e.g., HCl).

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and neutralize with a base (e.g., NaHCO3).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

dot

Caption: Workflow for the synthesis via Route B.

Data Presentation

Table 1: Common Byproducts and their Identification
Byproduct Potential Origin Analytical Signature (Typical)
4-(chloromethyl)-2-fluorobenzene-1-sulfonyl chloride Isomeric product from chlorosulfonation of 4-fluorotoluene.Different retention time in HPLC compared to the desired isomer. Distinct aromatic proton splitting pattern in 1H NMR.
Dimer/Oligomer of the sulfonamide Intermolecular reaction during cyclization.High molecular weight peak in mass spectrometry. Broad, unresolved peaks in NMR.
4-fluoro-2-methylphenol Decomposition of diazonium salt intermediate.Characteristic phenolic OH peak in IR and 1H NMR.
Unreacted Starting Materials Incomplete reaction in any of the steps.Peaks corresponding to the starting materials in TLC, HPLC, and NMR of the crude product.

References

  • Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][7][8]Thiazin-4-One Derivatives. (2023). Molecules, 28(9), 3891. [Link]

  • Ivanova, Y., & Van der Eycken, E. V. (2024). Synthesis of benzo[d]isothiazoles: an update. Arkivoc, 2024(5), 202312146. [Link]

  • Product Class 15: Isothiazoles.
  • Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2005).
  • Why is there a preference for para product in the sulfonation and ortho product in the chlorosulfonation in toluene? (2013). Chemistry Stack Exchange. [Link]

  • Formaldehyde surrogates in multicomponent reactions. (2019). Beilstein Journal of Organic Chemistry, 15, 2334–2377. [Link]

  • Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. (2016). Molecules, 21(11), 1489. [Link]

  • Process for the preparation of substituted benzene sulfonyl chlorides. (2021). CN112759536A.
  • Process for the preparation of p-toluenesulfochloride. (1972). US3686300A.
  • Synthesis of 2,3-dihydro-1H-pyrroles by intramolecular cyclization of N-(3-butynyl)-sulfonamides. (2017). Organic & Biomolecular Chemistry, 15(18), 3783–3790. [Link]

  • A review of analytical methods for the determination of 5-fluorouracil in biological matrices. (2010). Analytical and Bioanalytical Chemistry, 397(3), 1191–1201. [Link]

  • Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. (2014). Journal of Visualized Experiments, (88), 51699. [Link]

  • Sultam synthesis. Organic Chemistry Portal. [Link]

  • Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. (2020). Molecules, 25(23), 5584. [Link]

  • The Application of Fluorine-Containing Reagents in Structural Proteomics. (2021). Frontiers in Chemistry, 9, 706487. [Link]

  • HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. (2013). Journal of Chromatographic Science, 51(8), 759–767. [Link]

  • A Guide to Selective Columns for Isomer Separation. (2024). Welch Materials. [Link]

  • Analytical Methods. The Royal Society of Chemistry. [Link]

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. (2021). Molecules, 26(15), 4649. [Link]

  • High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. (2021). Molecules, 26(19), 5946. [Link]

  • Fluorine-19 NMR spectroscopy of fluorinated analogs of tritrpticin highlights a distinct role for Tyr residues in antimicrobial peptides. (2020). Biochimica et Biophysica Acta (BBA) - Biomembranes, 1862(6), 183238. [Link]

  • Review of Characteristics and Analytical Methods for Determination of Thiabendazole. (2022). Molecules, 27(19), 6649. [Link]

  • Amino acid synthesis from formaldehyde and hydroxylamine. (1959). Archives of Biochemistry and Biophysics, 85, 115–130. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Enzyme Inhibition Assays

Introduction Welcome to the technical support center for enzyme inhibition assays utilizing 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its analogs. This guide is designed for researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support center for enzyme inhibition assays utilizing 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its analogs. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the experimental process. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot effectively, and ensure the integrity of your results.

This document is structured to provide a comprehensive resource, from understanding the fundamental principles of the assay to detailed troubleshooting guides and frequently asked questions.

Section 1: Understanding the Assay

Before diving into troubleshooting, it is crucial to have a solid understanding of the assay's components and principles. 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide belongs to the sulfonamide class of compounds, which are known to act as enzyme inhibitors.[1][2] The specific mechanism of inhibition can vary depending on the enzyme target, but often involves interaction with the enzyme's active site or an allosteric site.

Key Assay Components & Considerations:
  • Enzyme: The biological catalyst of interest. Its concentration and purity are critical for a robust assay.

  • Substrate: The molecule upon which the enzyme acts. The concentration of the substrate, typically around its Michaelis constant (Km), is a key parameter.[3][4][5]

  • Inhibitor (5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide): The compound being tested for its ability to reduce enzyme activity.

  • Buffer: Maintains a stable pH and ionic environment, which is crucial for enzyme activity and stability.[3]

  • Detection System: Measures the rate of the enzymatic reaction, often through changes in absorbance, fluorescence, or luminescence.[6]

Workflow for a Typical Enzyme Inhibition Assay

AssayWorkflow cluster_prep Preparation cluster_exec Execution cluster_analysis Analysis ReagentPrep Reagent Preparation (Enzyme, Substrate, Inhibitor, Buffer) PlateMap Assay Plate Mapping (Controls, Samples) ReagentPrep->PlateMap Dispense Dispense Reagents (Inhibitor, Enzyme) PlateMap->Dispense PreIncubate Pre-incubation (Enzyme-Inhibitor) Dispense->PreIncubate Initiate Initiate Reaction (Add Substrate) PreIncubate->Initiate Detect Kinetic Reading (Signal over Time) Initiate->Detect DataQC Data Quality Control (Z'-factor) Detect->DataQC CalcRate Calculate Reaction Rates DataQC->CalcRate DoseResponse Dose-Response Curve (IC50 determination) CalcRate->DoseResponse Mechanism Mechanism of Inhibition Studies DoseResponse->Mechanism

Caption: A generalized workflow for an enzyme inhibition assay.

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during your experiments. Each issue is presented as a question, followed by a series of diagnostic questions and potential solutions.

Problem 1: High Background Signal or Noisy Data

Q: My negative control wells (no inhibitor) are showing a high signal, or the data from replicate wells are highly variable. What could be the cause?

A: High background or noisy data can obscure the true inhibitory effect of your compound. Let's break down the potential causes:

  • Is the substrate unstable?

    • Rationale: Some substrates can spontaneously break down, leading to a signal even in the absence of enzyme activity.

    • Troubleshooting Step: Run a control with only the substrate and buffer (no enzyme). If the signal increases over time, the substrate is unstable under your assay conditions. Consider using a more stable substrate or adjusting buffer components.

  • Is there contamination in your reagents? [7]

    • Rationale: Contaminants in the buffer, enzyme, or substrate preparations can interfere with the detection system. This is particularly common in fluorescence-based assays where contaminants might be autofluorescent.[8]

    • Troubleshooting Step: Prepare fresh reagents and use high-purity water and buffer components. Test each component individually for any intrinsic signal.

  • Are you using the correct microplate type? [9]

    • Rationale: The choice of microplate can significantly impact background signal.

    • Troubleshooting Step:

      • For fluorescence assays , use black plates to minimize background fluorescence and light scatter.

      • For luminescence assays , use white plates to maximize the signal.

      • For colorimetric assays , clear plates are suitable.

  • Is your instrument's gain setting too high? [4]

    • Rationale: An excessively high gain on your plate reader will amplify both the signal and the background noise, leading to a poor signal-to-noise ratio.

    • Troubleshooting Step: Optimize the gain setting using your positive and negative controls to achieve a robust signal window without saturating the detector.

Problem 2: Low Assay Window (Poor Z'-factor)

Q: I've calculated the Z'-factor for my assay, and it's below 0.5. How can I improve it?

A: The Z'-factor is a statistical measure of the quality of a high-throughput screening assay.[10][11][12] A value between 0.5 and 1.0 is considered excellent for screening.[13][14] A low Z'-factor indicates that the difference between your positive and negative controls is not large enough relative to the variability of the data.

Z'-factorAssay QualityInterpretation
> 0.5ExcellentA large separation between control signals with low variability.
0 to 0.5MarginalThe assay may be acceptable but is sensitive to small variations.
< 0UnacceptableThe signals from positive and negative controls overlap.
  • Have you optimized the enzyme and substrate concentrations? [4][5]

    • Rationale: The concentrations of both enzyme and substrate directly impact the reaction rate and the overall signal.

    • Troubleshooting Step:

      • Enzyme Titration: Perform an enzyme titration to find a concentration that gives a robust signal within the linear range of the reaction over your desired time course.

      • Substrate Titration (Michaelis-Menten Kinetics): Determine the Km of your substrate. For competitive inhibitor screening, using a substrate concentration at or below the Km is recommended to easily identify competitive inhibitors.[5]

  • Is the incubation time optimal?

    • Rationale: The reaction should be monitored during the initial linear phase (initial velocity).[5] If the reaction proceeds for too long, substrate depletion can lead to non-linearity and reduced separation between controls.

    • Troubleshooting Step: Run a time-course experiment with your positive and negative controls to determine the time window where the reaction is linear.

  • Is your pipetting accurate and consistent? [9]

    • Rationale: Variability in dispensed volumes is a major source of error in microplate-based assays.

    • Troubleshooting Step: Use calibrated pipettes and consider using automated liquid handlers for high-throughput applications. Prepare a master mix of reagents to be dispensed to minimize well-to-well variability.[9]

Problem 3: Inconsistent or Non-reproducible IC50 Values

Q: I am getting different IC50 values for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide when I repeat the experiment. What could be the issue?

A: Reproducibility of the IC50 value is crucial for structure-activity relationship (SAR) studies. Fluctuations in IC50 can arise from several factors:

  • Is the inhibitor soluble in your assay buffer?

    • Rationale: Poor solubility can lead to the compound precipitating out of solution, resulting in an inaccurate concentration and a right-shifted IC50 curve. The benzisothiazole dioxide core can present solubility challenges.

    • Troubleshooting Step:

      • Visual Inspection: Visually inspect your inhibitor stock solution and the assay wells for any signs of precipitation.

      • Solubility Measurement: If possible, experimentally determine the solubility of your compound in the assay buffer.

      • Use of Co-solvents: If solubility is an issue, consider the use of a small percentage (typically <1%) of a co-solvent like DMSO. Ensure you have a vehicle control with the same concentration of the co-solvent.

  • Is the inhibitor stable under your assay conditions?

    • Rationale: Sulfonamide-containing compounds can be susceptible to hydrolysis, particularly at non-neutral pH.[15] While many are stable, it's a factor to consider.

    • Troubleshooting Step: Pre-incubate the inhibitor in the assay buffer for the duration of the experiment and then measure its concentration (e.g., by HPLC) to check for degradation.

  • Are you using a consistent pre-incubation time?

    • Rationale: For time-dependent or irreversible inhibitors, the IC50 value will change with the pre-incubation time of the enzyme and inhibitor.

    • Troubleshooting Step: Standardize the pre-incubation time across all experiments. If time-dependent inhibition is suspected, perform experiments with varying pre-incubation times to characterize this behavior.

Decision Tree for Troubleshooting Low Z'-factor

ZFactorTroubleshooting Start Low Z'-factor (<0.5) CheckVariability High variability in controls? Start->CheckVariability CheckSignalWindow Low signal window? CheckVariability->CheckSignalWindow No Pipetting Review pipetting technique. Use calibrated pipettes. Prepare master mixes. CheckVariability->Pipetting Yes EnzymeConc Optimize enzyme concentration. CheckSignalWindow->EnzymeConc Yes ReagentQuality Check reagent quality and stability. Prepare fresh reagents. Pipetting->ReagentQuality Success Z'-factor > 0.5 Assay Optimized ReagentQuality->Success SubstrateConc Optimize substrate concentration (around Km). EnzymeConc->SubstrateConc IncubationTime Ensure measurement is in the linear reaction phase. SubstrateConc->IncubationTime DetectionSettings Optimize reader gain/settings. IncubationTime->DetectionSettings DetectionSettings->Success

Caption: A decision tree for troubleshooting a low Z'-factor.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism of inhibition for a sulfonamide-based compound like 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide?

A1: Sulfonamides are a versatile class of inhibitors.[1] Depending on the target enzyme, they can act as:

  • Competitive Inhibitors: By mimicking the substrate or a transition state and binding to the active site.

  • Non-competitive or Allosteric Inhibitors: By binding to a site other than the active site, causing a conformational change that reduces enzyme activity.[16] Further mechanistic studies, such as varying the substrate concentration and analyzing the effect on IC50, are required to determine the precise mechanism.

Q2: How should I prepare the stock solution of my inhibitor?

A2: It is recommended to prepare a high-concentration stock solution in 100% DMSO. This stock can then be serially diluted in DMSO before a final dilution into the aqueous assay buffer. This approach minimizes the final concentration of DMSO in the assay, which should ideally be kept below 1% to avoid affecting enzyme activity. Always include a vehicle control with the same final DMSO concentration in your experiments.

Q3: Can I use an endpoint assay instead of a kinetic assay?

A3: While an endpoint assay (where the reaction is stopped after a fixed time) can be simpler, a kinetic assay (monitoring the reaction continuously) is generally preferred for enzyme inhibition studies.[6] A kinetic assay allows you to confirm that the reaction rate is linear and helps in identifying potential assay artifacts, such as compound interference with the detection system.

Q4: What are "Pan-Assay Interference Compounds" (PAINS) and could my compound be one?

A4: PAINS are chemical structures that tend to show activity in a wide variety of high-throughput screening assays through non-specific mechanisms, such as aggregation, reactivity, or interference with the assay signal.[8][17] While the 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold is not a notorious PAIN, it is always good practice to perform counter-screens or secondary assays to confirm that the observed inhibition is specific to your target enzyme.

Q5: What are the essential controls I must include in my assay plate?

A5: At a minimum, every assay plate should include:

  • Negative Control (0% Inhibition): Contains all assay components except the inhibitor (vehicle only). This represents the maximum enzyme activity.

  • Positive Control (100% Inhibition): Contains a known inhibitor of your enzyme at a concentration that gives maximal inhibition. This defines the bottom of your assay window.

  • Blank Control: Contains all components except the enzyme. This is used to subtract the background signal.

Section 4: Protocols

Protocol 1: Preparation of Serial Dilutions of Inhibitor
  • Prepare a 10 mM stock solution of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in 100% DMSO.

  • Create a serial dilution series in 100% DMSO. For a 10-point curve with a 1:3 dilution factor, pipette 20 µL of the 10 mM stock into 40 µL of DMSO in the first well of a dilution plate.

  • Transfer 20 µL from the first well to 40 µL of DMSO in the second well, and repeat for all 10 points.

  • This creates a DMSO dilution series that is then added to the assay buffer to achieve the final desired concentrations.

Protocol 2: Z'-Factor Determination
  • Design a plate layout with at least 16 wells for the negative control (e.g., 1% DMSO) and 16 wells for the positive control (a known inhibitor at its maximal effective concentration).

  • Run the assay according to your standard protocol.

  • Calculate the mean (μ) and standard deviation (σ) for both the positive (p) and negative (n) controls.

  • Calculate the Z'-factor using the following formula: Z' = 1 - (3 * (σp + σn)) / |μp - μn|[11]

References

  • RxPlora. (2024). What is Z' (read Z-factor)?
  • ResearchGate. (n.d.). HIGH THROUGHPUT SCREENING IN DRUG DISCOVERY: PROBLEMS AND SOLUTIONS | Request PDF.
  • Technology Networks. (2025). High-Throughput Screening in Drug Discovery Explained.
  • Creative Biogene. (n.d.). Enzyme Kinetic Assay.
  • GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay.
  • (n.d.). CHALLENGES IN SECONDARY ANALYSIS OF HIGH THROUGHPUT SCREENING DATA.
  • Longdom Publishing SL. (n.d.). The Experimental Techniques and Practical Applications of Enzyme Kinetics.
  • Scientist Live. (2022). Enzyme Kinetics Considerations.
  • Grokipedia. (n.d.). Z-factor.
  • PubMed. (2012). Hydrolysis of sulphonamides in aqueous solutions.
  • Oxford Academic. (2015). Detecting and overcoming systematic bias in high-throughput screening technologies: a comprehensive review of practical issues and methodological solutions.
  • (n.d.). Z-factors - BIT 479/579 High-throughput Discovery.
  • Benchchem. (n.d.). Technical Support Center: Troubleshooting Enzyme Inhibition from Sample Contaminants.
  • NIH. (2012). Basics of Enzymatic Assays for HTS - Assay Guidance Manual.
  • BMG LABTECH. (2025). The Z prime value (Z´).
  • Abcam. (n.d.). TROUBLESHOOTING GUIDE FOR ENZYMATIC ASSAY KITS.
  • Molecular Biology of the Cell. (2017). Take advantage of time in your experiments: a guide to simple, informative kinetics assays.
  • NIH. (n.d.). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference.
  • PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay.
  • (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions.
  • PCR Biosystems. (n.d.). What troubleshooting is recommended if the reaction is being inhibited?
  • ResearchGate. (n.d.). Schematic diagram explaining the acid stability of the sulfonamide structure.
  • Thermo Fisher Scientific. (n.d.). IHC Troubleshooting Guide.
  • MDPI. (2026). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors.
  • NIH. (2024). Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium.
  • PubMed. (2014). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1.
  • ResearchGate. (2025). (PDF) Enzyme inhibition by fluoro compounds.
  • PubMed. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase.
  • PubChem. (n.d.). 2-((2,2-Difluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide.
  • YouTube. (2017). Biochemistry | Enzyme Inhibition.
  • PubMed Central. (n.d.). Facile synthesis and in silico studies of benzothiazole-linked hydroxypyrazolones targeting α-amylase and α-glucosidase.
  • ChemicalBook. (2023). 5-FLUORO-2-PHENYLBENZO[D]THIAZOLE | 1629-93-2.
  • Sigma-Aldrich. (n.d.). 2,3-Dihydrobenzo[d]isothiazole 1,1-dioxide | 936-16-3.
  • BLDpharm. (n.d.). 22094-61-7|5-Aminobenzo[d]isothiazol-3(2H)-one 1,1-dioxide.

Sources

Troubleshooting

Technical Support Center: Solubility Enhancement for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Welcome to the technical support guide for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This document provides in-depth troubleshooting advice and experimental protocols for researchers encountering solubility ch...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This document provides in-depth troubleshooting advice and experimental protocols for researchers encountering solubility challenges with this compound in aqueous assay environments. Given that molecules of this structural class often exhibit low aqueous solubility, this guide offers a systematic approach to ensure reliable and reproducible assay results.

Introduction: Understanding the Challenge

5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide possesses a rigid, heterocyclic structure with both hydrophobic (fluorinated benzene ring) and polar (sulfone group) characteristics. This combination can lead to poor solvation in aqueous buffers, a common issue for approximately 40% of approved drugs and nearly 90% of drug candidates in the discovery pipeline[1][2]. Poor solubility can cause compound precipitation, leading to inaccurate measurements, high variability, and false-negative results in biological assays.

This guide is structured to walk you through a logical progression of solubilization strategies, from simple solvent adjustments to more advanced formulation techniques.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for creating an initial stock solution of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide?

A: Dimethyl sulfoxide (DMSO) is the recommended starting solvent for creating high-concentration stock solutions.[3] It is a powerful organic solvent capable of dissolving a wide variety of organic molecules.[3] Prepare a stock solution at a high concentration (e.g., 10-50 mM) to minimize the volume added to your final assay, thereby keeping the final DMSO concentration low.

Q2: My compound precipitates when I dilute my DMSO stock into the aqueous assay buffer. Why is this happening and what can I do?

A: This phenomenon, often called "crashing out," occurs when the compound's concentration exceeds its solubility limit in the final aqueous solution. The DMSO keeps it dissolved in the stock, but upon dilution, the solvent environment becomes predominantly aqueous and can no longer support the same concentration.

Immediate troubleshooting steps:

  • Lower the Final Concentration: Test a lower final concentration of the compound in your assay.

  • Perform a Kinetic Solubility Test: Before running your full assay, perform a small-scale test. Add your stock solution to the assay buffer at your desired final concentration and observe for precipitation over time (e.g., immediately, 15 minutes, 1 hour). This helps identify the maximum workable concentration.

  • Consult the Troubleshooting Guide: Refer to the detailed workflow in the following section for systematic solutions like using co-solvents or adjusting pH.[1][4]

Q3: What is the maximum concentration of DMSO I should use in my cell-based or biochemical assay?

A: This is highly dependent on the specific assay and cell type. As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant cytotoxicity.[5] However, some sensitive cells or enzymes may be affected at concentrations as low as 0.1%.[5] It is critical to run a DMSO tolerance control experiment to determine the highest concentration that does not interfere with your specific assay's performance.[6][7] High concentrations (5-10%) are known to be cytotoxic.[8]

Q4: Can I use sonication or heating to help dissolve the compound?

A: Gentle warming (e.g., 37°C) and sonication can be used to aid the dissolution of the compound in the primary stock solvent (e.g., DMSO). However, use these methods with caution as excessive heat can degrade the compound. These methods are temporary solutions; if a compound is supersaturated, it will likely precipitate over time once the external energy is removed. They are not substitutes for proper formulation.

Systematic Troubleshooting Workflow

If you are observing compound precipitation or inconsistent assay data, follow this workflow. It is designed to move from the simplest and most common solutions to more complex formulation strategies.

Solubility_Workflow cluster_0 cluster_1 Level 1: Basic Checks cluster_2 Level 2: Intermediate Solutions cluster_3 Level 3: Advanced Formulation cluster_4 start Problem: Compound Precipitation or Assay Inconsistency check_dmso Verify Final DMSO % (Aim for <0.5%) start->check_dmso Start Here lower_conc Lower Final Compound Concentration check_dmso->lower_conc If DMSO is already low end_node Solution: Reliable Assay Data check_dmso->end_node If successful cosolvent Introduce a Co-solvent (e.g., PEG 400, Ethanol) lower_conc->cosolvent If precipitation persists lower_conc->end_node If successful ph_adjust Adjust Buffer pH cosolvent->ph_adjust If co-solvents fail or interfere cosolvent->end_node cyclodextrin Use Cyclodextrins (e.g., HP-β-CD) ph_adjust->cyclodextrin If pH is not an option ph_adjust->end_node asd Prepare an Amorphous Solid Dispersion (ASD) cyclodextrin->asd For persistent issues or in vivo studies cyclodextrin->end_node asd->end_node

Caption: A step-by-step decision workflow for troubleshooting solubility issues.

Level 1: Basic Checks

Before altering your assay buffer, always perform these initial checks.

  • Issue: The final concentration of DMSO in the assay is too high, causing cellular stress, or too low, causing compound precipitation.

  • Action: Calculate the final percentage of DMSO from your stock solution. If it is above your assay's tolerance limit (e.g., >0.5%), you must remake the stock at a higher concentration. If precipitation is occurring, ensure you are not over-diluting the DMSO, as it plays a role in keeping the compound soluble even in the final dilution.

Level 2: Intermediate Solutions
Strategy 1: Employing Co-solvents

Causality: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution in small amounts, can increase the solubility of nonpolar solutes.[1][9] They work by reducing the polarity of the water-based solvent system, making it more favorable for hydrophobic molecules.[10]

Common Co-solvents:

Co-solventTypical Starting Concentration (v/v)Key Considerations
Polyethylene Glycol 400 (PEG 400) 1-5%Can be viscous. Generally well-tolerated in many assays.
Propylene Glycol (PG) 1-5%Similar to PEG 400; widely used in pharmaceutical formulations.[11]
Ethanol 1-2%More volatile. Can be toxic to cells at higher concentrations.
Glycerol 1-5%High viscosity. Can interfere with some enzyme kinetics.

Execution: Prepare a stock of your assay buffer containing the co-solvent. Then, add your DMSO stock of the compound to this new buffer. Always run a vehicle control with the co-solvent alone to ensure it doesn't affect the assay outcome.[12]

Strategy 2: pH Adjustment

Causality: The solubility of compounds with ionizable functional groups is highly dependent on pH.[13] The N-H group in the dihydroisothiazole ring of your compound may be weakly acidic and can be deprotonated at higher pH values. The resulting anion is typically more water-soluble than the neutral form. Conversely, if the molecule contained a basic amine, lowering the pH would protonate it, increasing solubility.[14][15]

Execution:

  • Determine pKa: If possible, find the pKa of the compound's N-H proton.

  • Test Buffers: Prepare a series of buffers with pH values ranging from 6.0 to 9.0 (e.g., MES for acidic, HEPES for neutral, TAPS for basic).

  • Assess Solubility: Add the compound's DMSO stock to each buffer and check for precipitation.

  • Validate Assay Compatibility: Ensure your assay (e.g., enzyme, cells) is stable and functional at the pH that provides the best solubility.

Level 3: Advanced Formulation Strategies

If the above methods are insufficient, more advanced formulation techniques may be required, especially if the compound is a lead candidate for further development.

Strategy 1: Cyclodextrin-Mediated Solubilization

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16][17] They can encapsulate poorly soluble "guest" molecules, like your compound, forming an inclusion complex.[18] This complex has a water-soluble exterior, dramatically increasing the apparent aqueous solubility of the guest molecule.[16][][20]

Execution:

  • Choice of Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice due to its high aqueous solubility and low toxicity.[20]

  • Protocol: Dissolve HP-β-CD in your assay buffer first (e.g., at 1-10 mM). Then, add the DMSO stock of your compound to this solution. The cyclodextrin will help sequester the compound molecules as they are diluted into the buffer.

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin to form a soluble complex.

Strategy 2: Amorphous Solid Dispersions (ASDs)

Causality: Compounds often have poor solubility because they form a highly stable, crystalline lattice. An amorphous solid dispersion (ASD) is a formulation where the compound is molecularly dispersed within a polymer matrix in a non-crystalline, amorphous state.[21][22] This high-energy amorphous form dissolves more readily than the stable crystalline form.[23]

Execution: This is a more complex technique typically used in drug development rather than initial screening.[24]

  • Method: Techniques like hot-melt extrusion (HME) or solvent evaporation are used.[25][26][27] In the solvent evaporation method, the compound and a polymer (e.g., PVP, HPMC) are co-dissolved in an organic solvent, which is then evaporated, leaving the drug dispersed in the polymer.[28]

  • Application: The resulting ASD powder can then be dissolved directly into an aqueous buffer for assays, often achieving much higher concentrations than the crystalline compound.

Experimental Protocols

Protocol 1: Preparation of a 20 mM DMSO Stock Solution
  • Weigh Compound: Accurately weigh 2.0 mg of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (M.W. ≈ 201.2 g/mol ).

  • Add Solvent: Add 497 µL of high-purity, anhydrous DMSO.

  • Dissolve: Vortex thoroughly. If needed, warm the vial briefly in a 37°C water bath or sonicate for 5-10 minutes until all solid is dissolved.

  • Store: Store at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.

Protocol 2: Kinetic Solubility Assessment in Assay Buffer
  • Prepare Buffer: Dispense 990 µL of your final assay buffer into a clear microcentrifuge tube.

  • Add Compound: Add 10 µL of your 20 mM DMSO stock to the buffer to achieve a final concentration of 200 µM (final DMSO concentration will be 1%).

  • Mix and Observe: Vortex gently. Immediately inspect the solution against a dark background for any signs of cloudiness or precipitate.

  • Incubate: Let the tube sit at the assay's incubation temperature (e.g., room temperature or 37°C).

  • Re-observe: Check again for precipitation at 15 minutes, 1 hour, and 4 hours. If the solution remains clear, this concentration is likely suitable for your assay. If it becomes cloudy, you must use a lower concentration or employ a solubilization strategy.

References

  • Li, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Available at: [Link]

  • Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available at: [Link]

  • ResearchGate. (n.d.). Effect of DMSO on assay performance. Available at: [Link]

  • Gadad, A. P., et al. (2016). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmazie. Available at: [Link]

  • SpringerLink. (n.d.). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Available at: [Link]

  • ACS Publications. (2021). Hot Melt Extrusion for Amorphous Solid Dispersions: Temperature and Moisture Activated Drug–Polymer Interactions for Enhanced Stability. Molecular Pharmaceutics. Available at: [Link]

  • Al-Ghazali, M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules. Available at: [Link]

  • PubMed. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available at: [Link]

  • BioDuro. (n.d.). Hot Melt Extrusion to Prepare Amorphous Solid Dispersion Key Concepts and Common Misperceptions. Available at: [Link]

  • Contract Pharma. (2017). Optimizing Drug Solubility. Available at: [Link]

  • ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Available at: [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. Available at: [Link]

  • NIH. (2021). High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay. Available at: [Link]

  • Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Available at: [Link]

  • MDPI. (n.d.). Emerging Technologies to Improve the Solubility of Poorly Soluble Drugs. Available at: [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]

  • Touro Scholar. (2016). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available at: [Link]

  • Taylor & Francis Online. (2007). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Available at: [Link]

  • PubMed. (2006). Role of pH in partitioning and cation exchange of aromatic amines on water-saturated soils. Available at: [Link]

  • ResearchGate. (2015). Does DMSO have an influence on tube formation assay (with EPC)?. Available at: [Link]

  • NIH. (2022). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Available at: [Link]

  • ResearchGate. (n.d.). Formulation strategies for improving drug solubility using solid dispersions. Available at: [Link]

  • Realize Beauty. (2021). Amino Acids for pH Adjustment?. Available at: [Link]

  • LinkedIn. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

  • MDPI. (2022). A Rational Insight into the Effect of Dimethyl Sulfoxide on TNF-α Activity. Available at: [Link]

  • Pharmaceutical Technology. (2012). Solid Dispersions by Hot-Melt Extrusion. Available at: [Link]

  • ACS Publications. (2026). Click-to-Release Reactions for Tertiary Amines and Pyridines. Available at: [Link]

  • NIH. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. Available at: [Link]

  • PubMed. (2015). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Available at: [Link]

  • MDPI. (2023). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Available at: [Link]

  • ResearchGate. (2021). (PDF) Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. Available at: [Link]

  • Crystal Pharmatech. (2024). Optimizing Polymer Selection for Amorphous Solid Dispersion in Hot Melt Extrusion Processes. Available at: [Link]

  • ScienceDirect. (2021). Solubility and dissolution thermodynamics of 5-fluorouracil in (ethanol + water) mixtures. Available at: [Link]

  • ResearchGate. (2000). (PDF) Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. Available at: [Link]

  • NIH. (2021). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. Available at: [Link]

  • NIH. (2021). 1,2,5-Thiadiazole 1,1-dioxides and Their Radical Anions: Structure, Properties, Reactivity, and Potential Use in the Construction of Functional Molecular Materials. Available at: [Link]

Sources

Optimization

purification challenges for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Technical Support Center: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Welcome to the technical support center for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (CAS 845644-47-5). This guide is designed for...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Welcome to the technical support center for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (CAS 845644-47-5). This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important synthetic intermediate. Given its structural similarity to saccharin and other benzisothiazole derivatives, achieving high purity is critical for downstream applications, yet can present unique challenges.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling, analysis, and properties of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Q1: What are the key physical properties and stability considerations for this compound?

A1: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is typically a white to off-white solid.[3] Its properties are analogous to its parent structure, 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.[4] The acidic proton is on the nitrogen, similar to saccharin, which has a pKa of about 2.[1] This acidity is a key factor in both its reactivity and purification. The compound is generally stable under standard laboratory conditions (room temperature, sealed from moisture). However, prolonged exposure to strong bases or high temperatures (above its melting point) can lead to hydrolysis, opening the heterocyclic ring to form 2-sulfamoyl-4-fluorobenzoic acid.[5]

PropertyValue / ObservationSource / Analogy
CAS Number 845644-47-5[3]
Molecular Formula C7H6FNO2SInferred
Molecular Weight 187.19 g/mol Inferred
Physical Form Solid[4]
Acidity (pKa) Expected to be strongly acidic (pKa ~2-3)Analogy to Saccharin[1][5]
Storage Sealed in a dry environment at room temperature[4]

Q2: What are the most common impurities I should expect from a typical synthesis?

A2: The impurity profile is highly dependent on the synthetic route. Most syntheses of saccharin analogs involve the cyclization of an ortho-substituted benzene derivative.[1][5] Therefore, you should anticipate the following classes of impurities:

  • Unreacted Starting Materials: Such as the corresponding fluorinated 2-aminobenzenesulfonamide or 2-chlorosulfonylbenzyl chloride.

  • Regioisomers: If the fluorination or sulfonation steps are not perfectly regioselective, you may have other fluoro-isomers present. This can be a significant challenge in purifying fluorinated aromatics.[6]

  • Hydrolysis Byproducts: The most common is 4-fluoro-2-sulfamoylbenzoic acid, resulting from the cleavage of the isothiazole ring. This is analogous to the formation of o-sulphamoylbenzoic acid in saccharin preparations.[7]

  • Over-oxidation Products: If the synthesis involves oxidation of a precursor, it's possible to form related oxidized species.

  • Residual Solvents & Reagents: DMF, THF, or other high-boiling solvents used in the synthesis.

Q3: Which analytical techniques are best for assessing the purity of my material?

A3: A combination of techniques is recommended for a comprehensive assessment:

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard. A reverse-phase C18 column with a gradient of water (with 0.1% TFA or formic acid) and acetonitrile or methanol is typically effective for separating the target compound from its more polar or non-polar impurities. UV detection around 254-270 nm is suitable.[8]

  • Thin-Layer Chromatography (TLC): Excellent for rapid, in-process checks. A mobile phase of ethyl acetate/heptane or dichloromethane/methanol can usually provide good separation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹⁹F, and ¹³C NMR are crucial for structural confirmation and identifying impurities if they are present at >1-2%. ¹⁹F NMR is particularly powerful for identifying and quantifying any fluoro-isomeric impurities.

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify unknown impurity peaks from HPLC (LC-MS).

Part 2: Troubleshooting Purification Challenges

This guide provides solutions to specific problems you may encounter during the purification of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Problem 1: My crude product is an oil or a sticky solid and fails to crystallize.

Question: After the initial aqueous work-up, my product is a persistent oil instead of the expected solid. How can I induce crystallization?

Probable Causes:

  • High Impurity Load: The presence of significant amounts of unreacted starting materials or solvent residues can act as a eutectic mixture, depressing the melting point and preventing crystallization.

  • Residual High-Boiling Solvents: Solvents like DMF, DMSO, or toluene may be trapped in the product.

  • Water Content: The compound may be hygroscopic or holding onto water, which can inhibit crystallization.

Recommended Solutions:

  • Step 1: Solvent Swap & Azeotropic Removal of Water.

    • Dissolve the crude oil in a water-immiscible solvent like ethyl acetate or dichloromethane (DCM).

    • Wash the organic layer with brine (saturated NaCl solution) to pull out residual water and some polar impurities.

    • Dry the organic layer thoroughly with a drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

    • Filter and concentrate the solution in vacuo. To remove traces of high-boiling solvents, add a lower-boiling solvent like toluene or heptane and re-concentrate. Repeat this 2-3 times. This process, known as azeotropic drying, is highly effective.

  • Step 2: Trituration.

    • Once you have a concentrated, semi-solid residue, add a small amount of a non-polar solvent in which the product is expected to be poorly soluble (e.g., heptane, diethyl ether, or a mixture of ethyl acetate/heptane).

    • Use a spatula or glass rod to vigorously scratch and stir the mixture. The mechanical agitation and the presence of a poor solvent often provide the activation energy needed to induce nucleation and crystallization.

    • If successful, you will see the oil transform into a solid precipitate. Filter this solid and wash it with a small amount of the cold trituration solvent.

  • Step 3: Consider an Acid-Base Extraction.

    • The N-H proton is acidic. You can exploit this by dissolving the crude material in a solvent like ethyl acetate and washing with a weak base (e.g., saturated sodium bicarbonate solution). Your product should move into the aqueous basic layer as its sodium salt, leaving non-acidic impurities behind in the organic layer.

    • Separate the layers. Carefully re-acidify the aqueous layer with cold 1M HCl until the pH is ~1-2. Your product should precipitate out as a solid.

    • Filter, wash with cold water, and dry thoroughly. This is a classic and highly effective purification technique for acidic compounds like saccharin analogs.[1]

Problem 2: Recrystallization yields are very low, or the purity does not improve significantly.

Question: I've attempted to recrystallize my product, but I either lose most of my material or the HPLC purity only increases by a few percent. What am I doing wrong?

Probable Causes:

  • Incorrect Solvent Choice: The ideal recrystallization solvent should dissolve the compound completely when hot but very poorly when cold. If solubility is too high even when cold, recovery will be poor. If it's too low when hot, you'll use excessive solvent, again leading to poor recovery.

  • Cooling Too Quickly: Rapid cooling traps impurities within the crystal lattice. Slow, controlled cooling is essential for forming pure crystals.

  • Impurity Co-crystallization: Some impurities, especially isomers, may have very similar solubility profiles and can co-crystallize with your product.

Recommended Solutions:

  • Step 1: Systematic Solvent Screening.

    • Test the solubility of a small amount of your crude material (~10-20 mg) in various solvents (~0.5 mL) at room temperature and then at reflux. The goal is to find a solvent system where it is sparingly soluble at room temperature but fully soluble at reflux.

Solvent SystemRationale & Use Case
Isopropanol (IPA) / Water IPA is a good primary solvent. Add hot IPA to dissolve the solid, then add hot water dropwise until the solution becomes slightly cloudy (the saturation point). Allow to cool slowly.
Ethanol / Heptane Ethanol is a polar solvent that will dissolve the product. Heptane is a non-polar anti-solvent. Dissolve in a minimum of hot ethanol, then add heptane dropwise until cloudy.
Ethyl Acetate (EtOAc) A moderately polar solvent. Good for compounds that are slightly too soluble in alcohols. Can be paired with heptane as an anti-solvent.
Acetic Acid / Water Acetic acid can be an excellent solvent for acidic compounds. Dissolve in hot acetic acid, then add water as the anti-solvent.
  • Step 2: Optimize the Recrystallization Protocol.

    • Dissolve: In a flask, add the minimum amount of the chosen hot solvent to completely dissolve your crude solid.

    • Hot Filter (if necessary): If there are insoluble impurities, perform a hot filtration through a pre-heated funnel to remove them.

    • Cool Slowly: Cover the flask and allow it to cool slowly to room temperature. Do not disturb it. Crystal formation should begin.

    • Induce Crystallization (if necessary): If no crystals form, try scratching the inside of the flask with a glass rod or adding a single seed crystal from a previous batch.

    • Cool Further: Once crystals have formed at room temperature, place the flask in an ice bath or refrigerator for at least an hour to maximize precipitation.

    • Isolate & Wash: Collect the crystals by vacuum filtration. Wash the filter cake with a small amount of the cold recrystallization solvent to remove any remaining mother liquor containing impurities.

    • Dry: Dry the crystals under high vacuum.

Problem 3: Impurities co-elute with my product during flash column chromatography.

Question: I'm using flash chromatography, but I can't get baseline separation between my product and a key impurity. How can I improve my separation?

Probable Causes:

  • Incorrect Mobile Phase Polarity: The eluent system may be too strong (impurities travel with the product) or too weak (product does not move).

  • Isomeric Impurities: Regioisomers often have very similar polarities, making them notoriously difficult to separate.[6]

  • Column Overloading: Using too much crude material for the column size will result in broad, overlapping peaks.

Recommended Solutions:

  • Step 1: Fine-Tune the Mobile Phase with TLC.

    • The ideal TLC separation shows the product spot with an Rf (retention factor) of 0.25 - 0.35 .

    • Systematically test different solvent mixtures. For example, start with 30% Ethyl Acetate in Heptane. If the Rf is too high, decrease the EtOAc to 20%. If too low, increase it to 40%.

    • Consider adding a third solvent. A small amount of methanol (1-2%) in a DCM or EtOAc system can significantly alter selectivity. For this acidic compound, adding 0.5-1% acetic acid to the mobile phase can sharpen the product peak and improve separation from non-acidic impurities by suppressing the ionization of your product on the silica surface.

  • Step 2: Change the Stationary Phase.

    • If you cannot achieve separation on standard silica gel, the interaction chemistry needs to be changed.

    • Reverse-Phase (C18) Chromatography: If the problematic impurity is more polar than your product, it will elute first in a reverse-phase system (e.g., water/acetonitrile mobile phase), potentially leading to better separation. This is more expensive but highly effective.

    • Alumina (Neutral or Basic): For certain impurities, alumina may offer different selectivity compared to silica.

  • Step 3: Check Column Loading.

    • As a rule of thumb, the mass of crude material should be no more than 1-5% of the mass of the silica gel (e.g., for a 40g silica column, load no more than 400-2000 mg of crude material). Overloading is a very common cause of poor separation.

Part 3: Key Experimental Workflows & Visualizations

General Purification Workflow

This diagram illustrates a logical decision-making process for purifying the crude product.

Purification_Workflow cluster_start Initial State cluster_analysis Analysis cluster_purification Purification Routes cluster_end Final State Crude Crude Product (Post-Workup) Analysis Purity Analysis (TLC / HPLC / NMR) Crude->Analysis Recrystallize Recrystallization Analysis->Recrystallize High Purity (>85%) Crystalline Solid Column Column Chromatography Analysis->Column Multiple Impurities Rf Separation > 0.1 AcidBase Acid-Base Extraction Analysis->AcidBase Oily Product Acidic Nature Final_Analysis Final Purity Check (>98%) Recrystallize->Final_Analysis Column->Final_Analysis AcidBase->Final_Analysis Final_Analysis->Column Fail Pure_Product Pure Product Final_Analysis->Pure_Product Pass

Caption: Decision workflow for selecting an appropriate purification strategy.

Potential Impurity Profile

This diagram shows the target molecule and the structures of likely process-related impurities.

Caption: Common impurities related to the synthesis of the target compound.

References

  • Vertex AI Search. (n.d.). SACCHARIN. Retrieved January 17, 2026.
  • Al-Khafaji, M. A. J., & Al-Azawi, S. F. (2020). A Review: Saccharin Discovery, Synthesis, and Applications. Ibn Al-Haitham Journal for Pure and Applied Science, 33(2).
  • ResearchGate. (n.d.). The Synthesis of Some Derivatives of Saccharin. Retrieved January 17, 2026.
  • Amsa. (n.d.). The Synthesis of Sodium Saccharin: Vital for Sweetening Industry. Retrieved January 17, 2026.
  • Royal Society of Chemistry. (n.d.). Analytical Methods. RSC Publishing.
  • MDPI. (2016). Synthesis of Novel Saccharin Derivatives.
  • Ivanova, Y., et al. (2024).
  • PubChem. (n.d.). 2-((2,2-Difluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide.
  • Thieme. (n.d.). Product Class 15: Isothiazoles.
  • Sun, L., et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry, 46(7), 1116-9.
  • Silva, A. M. G., et al. (2022).
  • National Institutes of Health. (n.d.). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. PMC.
  • ChemicalBook. (2023). 5-FLUORO-2-PHENYLBENZO[D]THIAZOLE | 1629-93-2.
  • ChemicalBook. (n.d.). 5-Fluoro-2,3-dihydrobenzo-[d]isothiazole 1,1-dioxide | 845644-47-5.
  • Sigma-Aldrich. (n.d.). 2,3-Dihydrobenzo[d]isothiazole 1,1-dioxide | 936-16-3.
  • Hansova, et al. (2011). 5-Fluorouracil – Characteristics and Analytical Determination.
  • Wang, S., et al. (2020). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor.

Sources

Troubleshooting

stability issues of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in solution

Technical Support Center: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Introduction: Welcome to the technical support guide for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This document is designed for re...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Introduction: Welcome to the technical support guide for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This document is designed for researchers, medicinal chemists, and formulation scientists who are utilizing this compound in their experiments. Understanding the stability profile of a molecule in solution is critical for ensuring data integrity, experimental reproducibility, and the ultimate success of drug discovery and development programs. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you navigate and mitigate potential stability challenges.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the handling and analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in solution.

Q1: I've observed a rapid loss of my compound in an aqueous buffer solution, especially at acidic or basic pH. What is the likely cause?

A1: The primary suspect is hydrolysis. The 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide core contains a cyclic sulfonamide (sultam) linkage. This functional group is susceptible to cleavage under both acidic and basic conditions, leading to the opening of the five-membered ring. The presence of the electron-withdrawing fluorine atom on the benzene ring can further influence the rate of this degradation.

  • Under Basic Conditions (pH > 8): The N-H proton of the sultam is acidic and can be deprotonated. The resulting anion may be more susceptible to hydrolytic ring-opening, initiated by nucleophilic attack of a hydroxide ion at the sulfur atom.

  • Under Acidic Conditions (pH < 4): The degradation is likely acid-catalyzed.[1][2][3] While specific data on this molecule is limited, related fluorinated heterocyclic compounds show significant acid-catalyzed degradation.[1][2][3] The mechanism could involve protonation of the sulfonyl oxygens, making the sulfur atom more electrophilic and prone to attack by water.

Scientist's Insight: To mitigate this, we strongly recommend preparing fresh solutions in a pH range of 5-7. If your experiment requires a different pH, a preliminary stability study is essential to determine the compound's half-life under those specific conditions. Use of buffers like phosphate or citrate is generally advisable. Avoid buffers containing primary or secondary amines (like Tris), as they can potentially react with degradation products.[4]

Q2: My HPLC analysis shows new, unidentified peaks appearing over time, even when the solution is stored in the dark at 4°C. What are these impurities?

A2: These are likely degradation products. Besides the primary hydrolytic pathway, other mechanisms could be at play:

  • Oxidation: While the sultam core is relatively stable to oxidation, trace peroxides in solvents (like THF or dioxane) or exposure to atmospheric oxygen can cause subtle changes, especially over long-term storage.

  • Dimerization/Oligomerization: Highly reactive intermediates formed during initial degradation could potentially react with the parent molecule to form dimers or other adducts.

Troubleshooting Steps:

  • Peak Identification: Use HPLC-MS to get the mass of the new peaks. This is the most direct way to hypothesize their structures. A likely mass would correspond to the ring-opened product (addition of one molecule of water, M+18).

  • Solvent Purity: Ensure you are using high-purity, peroxide-free solvents for your stock solutions.

  • Inert Atmosphere: For long-term storage of sensitive solutions, consider degassing the solvent and storing the vial under an inert atmosphere (e.g., argon or nitrogen).

Below is a proposed degradation pathway based on the known chemistry of related structures.

G Figure 1: Proposed Hydrolytic Degradation Pathway parent 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide intermediate Ring-Opened Intermediate (2-aminomethyl-4-fluorobenzene-1-sulfonic acid) parent->intermediate H₂O (Acid or Base Catalyzed) [Hydrolysis]

Caption: Figure 1: Proposed hydrolytic degradation pathway.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for storing a stock solution of this compound?

A1: Based on general principles for heterocyclic compounds, the following conditions are recommended to maximize shelf-life.

ParameterRecommendationRationale
Solvent DMSO or Acetonitrile (anhydrous)These aprotic solvents minimize the risk of hydrolysis. DMSO is an excellent solubilizing agent, but ensure it is dry as it is hygroscopic.
Temperature -20°C or -80°CLow temperatures significantly slow down the rate of all potential degradation reactions.
Atmosphere Inert Gas (Argon or Nitrogen)Protects against long-term oxidative degradation.
Container Amber glass vial with a PTFE-lined capProtects against photodegradation and ensures an inert storage vessel.[3]

Q2: Is 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide sensitive to light?

A2: Yes, potentially. Many aromatic and heterocyclic compounds exhibit photosensitivity. According to ICH Q1B guidelines, photostability testing is a crucial part of characterizing a new chemical entity.[5] Exposure to UV or high-intensity visible light can lead to photolytic degradation, forming free radicals or other reactive species.

Recommendation: Always handle the solid compound and its solutions under subdued light. Use amber vials or wrap clear vials in aluminum foil for storage and during experiments whenever possible.[3][5]

Q3: How do I properly design and execute a forced degradation study for this compound?

A3: A forced degradation (or stress testing) study is essential to understand the intrinsic stability of the molecule and to develop a stability-indicating analytical method.[6] The goal is to achieve 5-20% degradation of the active substance.

Typical Stress Conditions for Forced Degradation:

ConditionSuggested ProtocolAnalytical Endpoint
Acid Hydrolysis 0.1 M HCl at 60°C for 2-8 hours.HPLC-UV, HPLC-MS
Base Hydrolysis 0.1 M NaOH at 60°C for 2-8 hours.HPLC-UV, HPLC-MS
Oxidation 3% H₂O₂ at room temperature for 24 hours.HPLC-UV, HPLC-MS
Thermal Solid & Solution at 60°C / 75% RH for 1-5 days.HPLC-UV
Photolytic Expose solution to light providing ≥1.2 million lux hours and ≥200 watt hours/m² of near UV energy.[5]HPLC-UV

Section 3: Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

  • Pre-Experiment Check: Ensure the solid 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a homogenous, free-flowing powder.

  • Weighing: Accurately weigh the required amount of the compound using a calibrated analytical balance in a low-humidity environment.

  • Stock Solution (e.g., 10 mM):

    • Add the weighed solid to a volumetric flask.

    • Add approximately 80% of the final volume of anhydrous DMSO or acetonitrile.

    • Vortex or sonicate gently until the solid is completely dissolved.

    • Bring the solution to the final volume with the solvent and mix thoroughly.

  • Aliquoting: Immediately aliquot the stock solution into smaller, single-use volumes in amber glass vials with PTFE-lined caps.

  • Storage: Store the aliquots at -20°C or -80°C.

  • Working Solutions: For experiments, thaw a single aliquot. Prepare aqueous working solutions fresh daily by diluting the stock solution into your desired experimental buffer (ideally pH 5-7). Do not store aqueous solutions for extended periods unless stability has been confirmed.

Protocol 2: General Stability-Indicating HPLC Method

  • Objective: To separate the parent compound from its potential degradation products. This method serves as a starting point and must be optimized for your specific application.[7]

  • Instrumentation:

    • HPLC system with UV/PDA detector

    • C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Gradient Elution:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-18.5 min: 90% to 10% B

    • 18.5-25 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm (or optimal wavelength determined by UV scan)

  • Injection Volume: 10 µL

  • System Suitability: Before analysis, inject a partially degraded sample (from a forced degradation study) to ensure the method can resolve the parent peak from the main degradation peaks with a resolution (Rs) of >1.5.

Workflow for a Typical Stability Study:

G Figure 2: Experimental Workflow for Stability Assessment cluster_prep 1. Sample Preparation cluster_stress 2. Stress Conditions cluster_analysis 3. Analysis & Data prep_stock Prepare Stock Solution (e.g., 10 mM in DMSO) prep_work Dilute to Working Conc. in Test Buffer/Solvent prep_stock->prep_work stress_cond Incubate under defined conditions (pH, Temp, Light) prep_work->stress_cond sampling Withdraw Aliquots at Time Points (T=0, 2, 4, 8h...) stress_cond->sampling hplc Analyze via Stability- Indicating HPLC-UV sampling->hplc data Calculate % Remaining vs. T=0 Identify Degradants (HPLC-MS) hplc->data

Caption: Figure 2: General workflow for a solution stability study.

Section 4: References

  • Stability evaluation of [18F]FDG using a new automated synthesis module. EJNMMI Radiopharmacy and Chemistry. Available at:

  • Substitution Effects on the Reactivity and Thermostability of Five-Membered Ring Fluorides. ACS Omega. Available at:

  • Stability indicating study by using different analytical techniques. International Journal for Scientific Research and Development. Available at:

  • Analytical Methods. Royal Society of Chemistry. Available at:

  • Stability of 5-Fluoro-2'-deoxycytidine and Tetrahydrouridine in Combination. ResearchGate. Available at:

  • Hydrolytic pathway of 5-fluorouracil in aqueous solutions for clinical use. PubMed. Available at:

  • STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available at:

  • Trends in Analytical chemistry. CONICET. Available at:

  • Stability of 5-fluoro-2'-deoxycytidine and tetrahydrouridine in combination. PubMed. Available at:

  • Stability of 5-Fluoro-2′-deoxycytidine and Tetrahydrouridine in Combination. PMC - NIH. Available at:

  • STABILITY STUDY OF 2-[ F]FLUORO-2-DEOXY-D-GLUCOSE (FDG) STORED AT ROOM TEMPERATURE BY PHYSICOCHEMICAL AND MICROBIOLOGICAL ASSAY. International Nuclear Atlantic Conference. Available at:

  • Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. PubMed. Available at:

  • Hydrolysis Kinetics of a Novel 3,4-Dichloroisothiazole Plant-Activator Candidate LY5-24-2 by UPLC-Q-TOF. PubMed. Available at:

  • Synthesis of benzo[f][8][9]thiazepine 1,1-dioxides based on the visible-light-mediated aza Paternò–Büchi reaction of benzo[d]isothiazole 1,1-dioxides with alkenes. Chemical Communications (RSC Publishing). Available at:

Sources

Optimization

Technical Support Center: Experimental Integrity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Welcome to the technical support resource for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This guide is designed for researchers, medicinal chemists, and drug development professionals to ensure the stability an...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This guide is designed for researchers, medicinal chemists, and drug development professionals to ensure the stability and integrity of this reagent throughout its experimental lifecycle. As a cyclic sulfonamide (sultam), this compound possesses a unique reactivity profile that requires careful consideration to prevent unintended degradation and ensure reproducible results.

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) grounded in the fundamental chemistry of the sultam and fluoroaromatic moieties. By understanding the potential degradation pathways, you can proactively design robust experimental protocols.

Part 1: Frequently Asked Questions (FAQs) - Core Stability & Handling

This section addresses the most common initial questions regarding the handling and storage of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Q1: What are the recommended storage conditions for this compound?

A1: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide should be stored at 2-8°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[1] It is crucial to keep the compound in a dry environment, as the sultam ring is susceptible to hydrolysis.[2][3][4][5][6]

Q2: Is this compound sensitive to light?

A2: While specific photostability data for this exact molecule is not extensively published, related benzisothiazole and sulfonamide structures can be susceptible to photodegradation.[7][8][9] As a precautionary measure, it is highly recommended to store the solid compound and solutions in amber vials or otherwise protected from light, especially during long-term storage or prolonged experiments.

Q3: What solvents are compatible with this compound?

A3: For short-term experimental use, anhydrous aprotic solvents such as acetonitrile (MeCN), dichloromethane (DCM), and tetrahydrofuran (THF) are generally suitable.[10] Protic solvents, especially water and alcohols, should be used with caution and for limited durations due to the risk of hydrolysis. If aqueous or alcoholic solvents are necessary, experiments should ideally be conducted at reduced temperatures to minimize degradation. Always use anhydrous solvents to prevent hydrolysis of the sultam ring.[10][11]

Q4: What is the general chemical stability of the sultam ring?

A4: The 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide core contains a sultam, which is a cyclic sulfonamide. Cyclic sulfonamides, particularly strained rings, are significantly more susceptible to hydrolysis under both acidic and basic conditions compared to their acyclic counterparts.[2][3][4][5][6] This heightened reactivity is a critical consideration in experimental design.

Part 2: Troubleshooting Guide - Degradation During Experiments

This guide provides a problem-and-solution framework for common issues encountered during reactions involving 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Issue 1: Low Yield or No Product Formation in Reactions

Potential Cause A: Hydrolytic Degradation (Ring Opening)

  • Symptoms: Your reaction mixture shows the appearance of a new, more polar spot on TLC that may correspond to the ring-opened sulfonic acid. Mass spectrometry analysis might reveal a product with a mass increase of 18 Da (addition of H₂O).

  • Scientific Explanation: The sultam ring is susceptible to nucleophilic attack by water, a reaction that is catalyzed by both acid and base.[2][3] This results in the cleavage of the S-N bond to form 2-(aminomethyl)-4-fluorobenzenesulfonic acid.

    • Acid-Catalyzed Hydrolysis: Proceeds via protonation of the nitrogen or a sulfonyl oxygen, followed by nucleophilic attack of water. This pathway may involve a unimolecular ring opening.[2][4][5]

    • Base-Catalyzed Hydrolysis: Involves direct nucleophilic attack of hydroxide or another base on the sulfur atom, proceeding through a bimolecular process.[2][3][5]

  • Solutions & Preventative Measures:

    • Strict Anhydrous Conditions: Ensure all glassware is oven-dried or flame-dried. Use anhydrous solvents and reagents. Conduct reactions under an inert atmosphere (N₂ or Ar).[10][11]

    • pH Control: Avoid strongly acidic (e.g., concentrated HCl, H₂SO₄) or strongly basic (e.g., NaOH, KOH, alkoxides) conditions if possible. If a base is required, consider using a non-nucleophilic, hindered base like triethylamine or diisopropylethylamine in an aprotic solvent.

    • Temperature Management: Perform reactions at the lowest effective temperature to slow the rate of hydrolysis.

Issue 2: Unexpected Side Products

Potential Cause B: Oxidative Degradation

  • Symptoms: Formation of multiple byproducts, often with increased polarity. This is particularly relevant if your reaction involves oxidizing agents, metal catalysts, or is exposed to air for extended periods at elevated temperatures.

  • Scientific Explanation: The sulfonamide moiety and the electron-rich aromatic ring can be susceptible to oxidation. Advanced oxidation processes are known to degrade sulfonamides through reactions with hydroxyl or sulfate radicals.[12][13][14] This can lead to hydroxylation of the benzene ring or cleavage of the C-S or S-N bonds.

  • Solutions & Preventative Measures:

    • Inert Atmosphere: For sensitive reactions, de-gas solvents and run the reaction under a strict inert atmosphere to minimize exposure to oxygen.

    • Reagent Purity: Be mindful of the potential for peroxide impurities in solvents like THF or ether, which can initiate radical reactions. Use freshly purified solvents.

    • Catalyst Choice: Be aware that some transition metal catalysts can promote oxidative side reactions.

Potential Cause C: Reaction with Nucleophiles

  • Symptoms: In reactions involving strong nucleophiles (e.g., organometallics, primary/secondary amines, thiols), you may observe the consumption of your starting material without the formation of the desired product. Instead, you might find products resulting from ring-opening or rearrangement.

  • Scientific Explanation: The electrophilic sulfur atom of the sultam is a target for strong nucleophiles. This can lead to cleavage of the S-N or S-C bond. For example, treatment of related benzothiadiazine 1,1-dioxides with strong bases can induce a ring contraction to form a benzisothiazole derivative, indicating the lability of the ring system.[15]

  • Solutions & Preventative Measures:

    • Protecting Groups: If the N-H of the sultam is not the desired reaction site, consider N-alkylation or protection with a suitable protecting group (e.g., Boc, Cbz) to reduce the acidity of the N-H proton and sterically hinder attack at the sulfur.

    • Reagent Stoichiometry and Addition: Use precise stoichiometry. The slow addition of the nucleophile at low temperatures can help control the reaction and minimize side reactions.

    • Choice of Nucleophile: If possible, use less aggressive nucleophiles or modify reaction conditions to enhance the desired reactivity.

Workflow & Decision-Making Diagrams

To aid in troubleshooting, the following diagrams illustrate the key decision points and potential degradation pathways.

G cluster_0 Troubleshooting Low Yield Start Low Yield Observed Check_Conditions Verify Anhydrous Conditions & Reagent Purity Start->Check_Conditions Check_pH Reaction pH Acidic or Basic? Check_Conditions->Check_pH Conditions OK Hydrolysis Potential Hydrolysis (Ring Opening) Check_pH->Hydrolysis Yes Check_Reagents Are Strong Nucleophiles or Oxidants Present? Check_pH->Check_Reagents Neutral Solution_Hydrolysis Implement Strict Anhydrous Techniques & Control pH Hydrolysis->Solution_Hydrolysis Nucleophilic_Attack Potential Nucleophilic Attack on Sultam Ring Check_Reagents->Nucleophilic_Attack Nucleophile Oxidation Potential Oxidative Degradation Check_Reagents->Oxidation Oxidant Solution_Reactivity Modify Reagent Addition, Temperature, or Use Protecting Groups Nucleophilic_Attack->Solution_Reactivity Solution_Oxidation Use Inert Atmosphere & Purified Solvents Oxidation->Solution_Oxidation

Caption: Troubleshooting flowchart for low reaction yields.

G cluster_acid cluster_base cluster_oxidant Start {5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide} Acid_Product Ring-Opened Product 2-(aminomethyl)-4-fluorobenzenesulfonic acid Start->Acid_Product Hydrolysis Base_Product Ring-Opened Product Salt of 2-(aminomethyl)-4-fluorobenzenesulfonic acid Start->Base_Product Hydrolysis Oxidized_Product Oxidized Products e.g., Ring Hydroxylation Start->Oxidized_Product Oxidation

Caption: Major potential degradation pathways.

Part 3: Experimental Protocols

Protocol 3.1: Recommended Procedure for Solution Preparation

To minimize the risk of degradation during routine experiments, follow this validated protocol for preparing stock solutions.

  • Preparation: Dry all glassware (e.g., volumetric flask, vials) in an oven at >100°C for at least 4 hours and cool in a desiccator over a drying agent.

  • Inerting: Place the cooled glassware under a stream of inert gas (argon or nitrogen).

  • Solvent: Use a fresh bottle of anhydrous solvent (e.g., acetonitrile or THF). For highest precision, use solvent from a solvent purification system.

  • Weighing: Weigh the required amount of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide quickly and transfer it to the volumetric flask.

  • Dissolution: Add the anhydrous solvent to the flask to dissolve the solid, then dilute to the final volume.

  • Storage: Cap the flask or vial tightly with a septum, parafilm the seal, and store at 2-8°C, protected from light. For long-term storage, flushing the headspace with inert gas is recommended.

Protocol 3.2: General Reaction Setup for N-Alkylation (Example)

This protocol for a standard N-alkylation reaction incorporates best practices to maintain the integrity of the sultam ring.

StepProcedureRationale (Causality)
1 Apparatus Setup Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and backfill with argon. Maintain a positive pressure of argon throughout the reaction.
2 Reagent Addition Dissolve 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (1.0 eq) in anhydrous DMF. Cool the solution to 0°C in an ice bath.
3 Base Addition Add sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise to the stirred solution. Allow the mixture to stir at 0°C for 30 minutes.
4 Electrophile Addition Add the alkyl halide (e.g., methyl iodide, 1.2 eq) dropwise via syringe to the reaction mixture at 0°C.
5 Reaction Monitoring Allow the reaction to warm slowly to room temperature and monitor its progress by TLC.
6 Workup Once the reaction is complete, cautiously quench by slow addition of saturated aqueous ammonium chloride solution at 0°C. Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

References

  • PubMed. Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures. [Link]

  • PubMed. Saccharin and other artificial sweeteners in soils: estimated inputs from agriculture and households, degradation, and leaching to groundwater. [Link]

  • University of Huddersfield Research Portal. The hydrolytic reactivity of β-sultams. [Link]

  • MDPI. Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation in the Presence of Fe(0), Fe(II), Fe(III) or Fe(VI). [Link]

  • Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). The hydrolytic reactivity of β-sultams. [Link]

  • PubMed. Degradation of artificial sweeteners via direct and indirect photochemical reactions. [Link]

  • ResearchGate. Reactivity and Mechanism in the Hydrolysis of β-Sultams | Request PDF. [Link]

  • ACS Publications. Degradation of Sulfonamides by UV/Electrochemical Oxidation and the Effects of Treated Effluents on the Bacterial Community in Surface Water | ACS Omega. [Link]

  • Globe Thesis. Degradation Of Sulfonamides By Ultraviolet/electrochemical Oxidation And The Effects Of Treated Effluents On Microbial Community. [Link]

  • University of Huddersfield Research Portal. Reactivity and mechanism in the hydrolysis of β-Sultams. [Link]

  • Journal of the American Chemical Society. Reactivity and Mechanism in the Hydrolysis of β-Sultams. [Link]

  • ResearchGate. Ultra-violet photodegradation of benzothiazole derivatives and their photochemical reactivity in the presence of carbon tetrachloride | Request PDF. [Link]

  • Environmental Science: Water Research & Technology (RSC Publishing). Efficacy and mechanism of the artificial sweetener saccharin degradation by thermally activated persulfate in aquatic environments. [Link]

  • ResearchGate. Degradation of Artificial Sweetener Saccharin Sodium by Advanced Oxidation Technology. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Kinetics of thermal decomposition of arylammonium sulfates. Part 2. m-Ditoluidinium sulfate. [Link]

  • ElectronicsAndBooks. Kinetics of Thermal Decomposition of Arylammoniurn Sulfates. Part 2.' m-Ditoluidinium Sulfate. [Link]

  • ResearchGate. Degradation of saccharin by UV/H2O2 and UV/PS processes: A comparative study | Request PDF. [Link]

  • MDPI. Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. [Link]

  • ResearchGate. Study on Thermal Decomposition Kinetics of Sulfonamide Potentiator-Trimethoprim. [Link]

  • MDPI. Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing HPLC Separation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

From the Desk of the Senior Application Scientist Welcome to the technical support guide for the chromatographic analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This molecule, a fluorinated heterocyclic...

Author: BenchChem Technical Support Team. Date: January 2026

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the chromatographic analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This molecule, a fluorinated heterocyclic sulfonamide derivative, presents unique challenges and opportunities in HPLC method development. Its structure necessitates a careful and systematic approach to achieve optimal separation, particularly when dealing with process impurities or degradation products.

This guide is structured to move from foundational knowledge to advanced troubleshooting. We will first explore the analyte's key physicochemical properties and how they dictate our initial strategic choices. We will then provide a robust starting method, followed by a comprehensive troubleshooting guide in a direct question-and-answer format. Our goal is to empower you not just to follow a protocol, but to understand the scientific principles behind it, enabling you to logically diagnose and resolve any issue you may encounter.

Section 1: Analyte Profile & Initial Method Considerations

A successful HPLC method begins with a thorough understanding of the analyte. The physicochemical properties of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide are the primary determinants of its behavior in a reversed-phase system.

PropertyValue / ObservationImplication for HPLC Method Development
Chemical Structure Fluorinated benzisothiazole 1,1-dioxideThe sulfonamide group provides polarity, while the fluorinated benzene ring adds hydrophobicity. This dual nature makes it well-suited for reversed-phase chromatography.[1]
Predicted pKa ~10.75[2]The N-H proton on the sulfonamide is weakly acidic. To ensure consistent retention and sharp peak shape, the mobile phase pH should be kept at least 2 units below this pKa (i.e., pH < 8.75) to maintain the analyte in its neutral, un-ionized form.
Polarity Moderately polarThe molecule is expected to be well-retained on standard C18 columns. However, its polarity means that highly aqueous mobile phases might be necessary for elution control, which requires a compatible stationary phase to prevent "phase dewetting" or collapse.[3]
UV Absorbance Aromatic structureThe benzisothiazole ring system will exhibit strong UV absorbance, making UV detection a suitable choice. A starting wavelength of ~254 nm is recommended, with further optimization via a PDA/DAD detector.
Solubility Not explicitly definedExpected to be soluble in common HPLC organic solvents like acetonitrile and methanol. Sample diluent should ideally match the mobile phase to prevent peak distortion.[4][5]

Section 2: Recommended Starting HPLC Protocol

This protocol is designed as a robust starting point for method development. It is grounded in common practices for analyzing sulfonamide and fluorinated compounds.[6][7][8] Adjustments should be made based on system suitability results and the specific separation goals, as permitted by guidelines such as USP <621>.[9]

Experimental Protocol: Initial Isocratic Method
  • Mobile Phase Preparation:

    • Accurately prepare Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade water.

    • Accurately prepare Mobile Phase B: Acetonitrile.

    • Filter both phases through a 0.22 µm or 0.45 µm membrane filter to remove particulates.[10]

    • Thoroughly degas the mobile phases, preferably using an in-line degasser, to prevent bubble formation in the pump.[4]

  • Sample Preparation:

    • Prepare a stock solution of the analyte at 1 mg/mL in a 50:50 mixture of acetonitrile and water.

    • Dilute this stock solution to a working concentration of ~0.1 mg/mL using the initial mobile phase composition (e.g., 60:40 Water:Acetonitrile with 0.1% Formic Acid). Causality: Dissolving the sample in a solvent weaker than or equal in strength to the mobile phase is critical to prevent peak distortion.[4][5]

  • System Equilibration:

    • Install the recommended column.

    • Purge the pump lines with the prepared mobile phase.

    • Equilibrate the column with the mobile phase at the starting flow rate for at least 20-30 column volumes (approximately 15-20 minutes) or until a stable baseline is achieved.

  • Injection and Data Acquisition:

    • Inject a small volume (e.g., 5 µL) of the sample.

    • Acquire data for a sufficient duration to allow the main peak and any potential late-eluting impurities to appear.

Table of Starting HPLC Parameters
ParameterRecommended ConditionRationale / Notes
Column C18, 150 mm x 4.6 mm, 5 µmA general-purpose C18 is the workhorse of reversed-phase HPLC and a logical first choice.
Mobile Phase A: 0.1% Formic Acid in WaterB: AcetonitrileFormic acid controls the pH to suppress the ionization of the sulfonamide, sharpening the peak.[7]
Elution Mode Isocratic: 60% A / 40% BStart with an isocratic hold to determine the approximate retention. A gradient may be required for complex samples.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CElevated temperature can improve efficiency and reduce backpressure. Maintaining a consistent temperature is crucial for reproducible retention times.[5]
Injection Vol. 5 µLSmall volume minimizes potential for column overload and solvent mismatch effects.[11]
Detector UV/PDA at 254 nmCommon wavelength for aromatic compounds. A PDA detector allows for peak purity analysis and selection of the optimal wavelength.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best column to start with for this compound?

A C18 column is the most recommended starting point due to its versatility and wide use in separating moderately polar to non-polar compounds. If resolution with impurities is challenging, consider a Phenyl-Hexyl phase, which can offer alternative selectivity for aromatic compounds, or a fluorinated phase (e.g., F5), which can provide unique interactions with the fluorine atom on the analyte.[12]

Q2: Why is adding acid (like formic or acetic acid) to the mobile phase necessary?

The analyte is a weak acid with a pKa around 10.75.[2] At neutral pH, a fraction of the molecules can become ionized. This mixture of ionized and neutral forms interacts differently with the stationary phase, leading to broad, tailing peaks. By adding a small amount of acid (e.g., 0.1% formic acid), the mobile phase pH is lowered to ~2.7, ensuring the sulfonamide group is fully protonated (neutral). This single form results in a sharper, more symmetrical peak.

Q3: Can I use methanol instead of acetonitrile as the organic solvent?

Yes, methanol is a viable alternative. Acetonitrile and methanol have different selectivities. If you are struggling to separate your main peak from an impurity, switching from acetonitrile to methanol (or vice versa) can alter the elution order and potentially improve resolution. Note that methanol typically generates higher backpressure than acetonitrile.

Q4: My analyte is eluting very early, near the solvent front. What should I do?

This indicates your analyte is quite polar and has insufficient retention under the current conditions. To increase retention, you should decrease the organic content of your mobile phase (e.g., move from 40% to 30% acetonitrile). If you must use a very high aqueous content (>95%), ensure your C18 column is "aqueous stable" to prevent phase collapse, which leads to sudden loss of retention.[3] Alternatively, a polar-embedded or polar-endcapped column can provide better retention for polar analytes.[13]

Section 4: Advanced Troubleshooting Guide

Problem: Poor Peak Shape

Q: My peak for the analyte shows significant tailing. What are the likely causes and how do I fix it?

A: Peak tailing is one of the most common HPLC problems and typically points to undesirable secondary interactions within the column.

  • Cause: Secondary Silanol Interactions. The most frequent cause for basic or weakly acidic compounds like sulfonamides is interaction between the analyte and free silanol groups (Si-OH) on the silica surface of the column packing. These acidic silanols can strongly retain the analyte, causing the "tail."

    • Solution 1 (Chemical): Ensure your mobile phase is sufficiently acidic (e.g., 0.1% formic or acetic acid, pH < 3.5). The low pH protonates the silanol groups, rendering them neutral and minimizing the unwanted ionic interaction.

    • Solution 2 (Hardware): Switch to a high-purity, end-capped C18 column. End-capping treats the silica surface to reduce the number of accessible silanol groups, leading to much better peak shape for sensitive compounds.[3]

  • Cause: Column Contamination or Degradation. Over time, strongly retained compounds can accumulate at the column inlet, or the stationary phase can degrade, especially at high pH (>7). This creates active sites that cause tailing.

    • Solution: First, try flushing the column with a strong solvent (e.g., 100% acetonitrile or isopropanol). If this fails, replace the column. Using a guard column can help extend the life of your analytical column.[5]

Problem: Peak Fronting

Q: My peak is fronting (a sharp rise with a sloping front). What does this indicate?

A: Peak fronting is less common than tailing and usually points to two main issues:[10]

  • Cause: Column Overload. You have injected too much sample mass onto the column. The stationary phase becomes saturated, and the excess analyte travels through the column faster, leading to a fronting peak.

    • Solution: Reduce the concentration of your sample or decrease the injection volume. Perform a dilution series (e.g., inject at 100%, 50%, and 10% of the original concentration) to confirm if the peak shape improves with less mass on the column.[11]

  • Cause: Sample Solvent Incompatibility. If your sample is dissolved in a solvent that is significantly stronger than your mobile phase (e.g., sample in 100% acetonitrile, mobile phase is 30% acetonitrile), the sample band will travel and spread improperly at the column inlet.

    • Solution: Whenever possible, dissolve and inject your sample in the mobile phase itself.[4] If solubility is an issue, use the weakest solvent possible that can still dissolve the analyte.

Problem: Poor Resolution

Q: I am not getting enough separation between my main analyte and a closely eluting impurity. How can I improve resolution (Rs)?

A: Improving resolution involves manipulating the three factors in the resolution equation: efficiency (N), retention (k), and selectivity (α).

  • Strategy 1: Adjust Retention (k).

    • Action: Decrease the percentage of organic solvent (acetonitrile or methanol) in the mobile phase. This will increase the retention time of both peaks. Often, increasing the time they spend on the column allows for better separation. This is the simplest first step.

  • Strategy 2: Improve Selectivity (α). This is the most powerful way to improve resolution.

    • Action 1 (Solvent): Switch the organic modifier. If you are using acetonitrile, try a method with methanol. The different solvent properties can change the relative elution order of the peaks.

    • Action 2 (Column): Change the stationary phase. A standard C18 separates primarily on hydrophobicity. Try a Phenyl column, which adds π-π interactions, or a Pentafluorophenyl (F5) column, which adds dipole-dipole and shape selectivity, potentially separating your compounds more effectively.[12]

    • Action 3 (Temperature): Vary the column temperature. Changing the temperature (e.g., from 30 °C to 40 °C) can sometimes affect the two compounds differently, improving selectivity.

  • Strategy 3: Increase Efficiency (N).

    • Action: Switch to a column with smaller particles (e.g., 3 µm or sub-2 µm for UHPLC) or a longer column (e.g., 250 mm). This will produce sharper, narrower peaks that are easier to resolve. Note that this will also significantly increase backpressure.

Section 5: Visualizing the Troubleshooting Process

A logical workflow is essential for efficient troubleshooting. The following diagram outlines a decision-making process for addressing common HPLC separation issues.

Caption: A logical workflow for troubleshooting common HPLC issues.

Section 6: Method Validation Essentials

Q: Once my chromatographic method is optimized, what key parameters do I need to validate to ensure it is suitable for its intended purpose?

A: After optimization, the method must be validated to prove its reliability, as outlined by the International Council for Harmonisation (ICH) guideline Q2(R2).[14] Validation demonstrates that the analytical procedure is fit for its intended purpose.[14] The core validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components like impurities, degradants, or matrix components.[15]

  • Linearity: Demonstrating that the method's response is directly proportional to the concentration of the analyte over a given range.[16]

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been shown to have suitable precision, accuracy, and linearity.[16][17]

  • Accuracy: The closeness of the test results to the true value. This is often determined by analyzing a sample with a known concentration (a reference standard) and calculating the percentage recovery.[15]

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is evaluated at three levels:

    • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.[17]

    • Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, or with different equipment.

    • Reproducibility: Precision between different laboratories.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ):

    • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[16]

    • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[16]

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±0.1 unit change in pH, ±2°C change in temperature), providing an indication of its reliability during normal usage.

All validation experiments, acceptance criteria, and results must be thoroughly documented in a validation protocol and report.[16]

References

  • U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

  • YouTube. Troubleshooting Poor Peak Shape and Resolution in HPLC. [Link]

  • Agilent. Understanding the Latest Revisions to USP <621>. [Link]

  • ResearchGate. HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. [Link]

  • DSDP Analytics. USP <621> Chromatography. [Link]

  • National Institutes of Health (NIH). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. [Link]

  • MDPI. HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. [Link]

  • MicroSolv. Sulfonamide Antibiotics Analyzed with HPLC. [Link]

  • IJARIIE. An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. [Link]

  • CABI Digital Library. A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. [Link]

  • National Institutes of Health (NIH). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. [Link]

  • HALO Columns. LC Chromatography Troubleshooting Guide. [Link]

  • Pharmaguideline. Steps for HPLC Method Validation. [Link]

  • Chrom Tech, Inc. Reverse Phase Chromatography Techniques. [Link]

  • Jones Chromatography. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

  • Acta Scientific. New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

  • AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. [Link]

  • YouTube. Understanding ICH Q2(R2) Guidelines for Analytical Validation. [Link]

  • International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). [Link]

  • LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

  • Semantic Scholar. Recent analytical applications of fluorinated hydrocarbon-based stationary phases in HPLC. [Link]

  • National Institutes of Health (NIH). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor... [Link]

  • National Institutes of Health (NIH). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. [Link]

  • PubChem. 2-((2,2-Difluoroethyl)thio)benzo[d]isothiazol-3(2H)-one 1,1-dioxide. [Link]

  • ResearchGate. Fluorinated Heterocycles. [Link]

  • MDPI. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [Link]

Sources

Optimization

Technical Support Center: Overcoming Resistance to Benzisothiazole Dioxide Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzisothiazole dioxide compounds. This guide is designed to provide expert insights and actionable tro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzisothiazole dioxide compounds. This guide is designed to provide expert insights and actionable troubleshooting strategies to address the critical challenge of acquired and intrinsic resistance to this important class of molecules. By understanding the underlying mechanisms and employing robust experimental validation, you can effectively navigate and overcome resistance in your models.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the emergence of resistance to benzisothiazole dioxide compounds.

Q1: What are the most common mechanisms by which cells develop resistance to small molecule inhibitors like benzisothiazole dioxides?

A1: Cellular resistance is a multifaceted phenomenon, but it can generally be attributed to three primary mechanisms.[1][2][3] First, alterations in drug transport dynamics , such as the overexpression of efflux pumps (e.g., ABC transporters), actively remove the compound from the cell, preventing it from reaching its target.[4][5] Second, modification or mutation of the drug's target can reduce binding affinity, rendering the compound ineffective even at high concentrations.[6][7] Third, cells can develop metabolic resistance , where the compound is enzymatically inactivated or cleared before it can engage its target, often through the action of cytochrome P450 enzymes.[1][8]

Q2: My previously sensitive cell line now requires a much higher concentration of my benzisothiazole dioxide compound to achieve the same effect. Is this definitely resistance?

A2: A significant increase in the IC50 or EC50 value is a strong indicator of acquired resistance. However, it's crucial to rule out experimental variables first.[9][10][11] Inconsistent cell plating density, changes in media supplements, extended passage number, or even subtle shifts in incubator CO2 or temperature can alter drug sensitivity.[9][10][12] We recommend first performing a set of control experiments, including validating the growth rate of the suspected resistant line against the parental line and confirming the compound's integrity and concentration.[10]

Q3: Can resistance be reversed or overcome?

A3: Yes, in many cases, it can. Overcoming resistance depends on identifying the specific mechanism at play. For instance, if resistance is due to efflux pump overexpression, co-administration with a known pump inhibitor may restore sensitivity.[4][13] If the target is mutated, a next-generation compound designed to bind the mutated target may be effective.[14] In cases of metabolic inactivation, combination therapy that inhibits the specific metabolic enzymes can also be a viable strategy.[2]

Q4: What is "target engagement," and why is it important in resistance studies?

A4: Target engagement is the direct physical interaction between a drug and its molecular target within the cell.[15][16] Confirming that your compound is still able to physically bind its target in a resistant cell line is a critical diagnostic step. A lack of target engagement in resistant cells, despite adequate intracellular compound concentration, strongly suggests the target itself has been altered (e.g., mutated). The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method to measure this.[17][18][19] It works on the principle that a protein's thermal stability increases when a ligand is bound.[17][19]

Troubleshooting Guide: From Observation to Solution

This section provides a problem-oriented approach to diagnosing and solving resistance issues.

Problem 1: Gradual or Sudden Loss of Compound Efficacy (Increasing IC50)

Your dose-response curves have shifted to the right, indicating a loss of potency for your benzisothiazole dioxide compound.

G cluster_0 Phase 1: Initial Verification cluster_1 Phase 2: Mechanistic Investigation A Observation: Increased IC50 Value B Step 1: Verify Compound & Cell Culture Integrity A->B C Step 2: Compare Parental vs. Resistant Cell Proliferation B->C D Step 3: Measure Intracellular Compound Concentration C->D E Low Concentration? D->E F Hypothesis: Efflux or Metabolism E->F Yes H Step 4: Perform Target Engagement Assay (CETSA) E->H No L Action: Efflux Pump Inhibitor Assay F->L M Action: Metabolic Profiling F->M G Hypothesis: Target Alteration I No Engagement? H->I J Hypothesis: Target Mutation I->J Yes K Hypothesis: Upstream/Downstream Pathway Alteration I->K No N N J->N Action: Target Gene Sequencing O O K->O Action: Phospho-Proteomics or RNA-Seq

Caption: Troubleshooting workflow for investigating increased IC50.

  • Rationale: The cell is actively pumping the compound out, reducing the intracellular concentration below the therapeutic threshold. This is a very common resistance mechanism mediated by ATP-binding cassette (ABC) transporters.

  • Validation & Solution:

    • Run a co-treatment assay. Dose your resistant cells with your benzisothiazole dioxide compound in the presence and absence of a broad-spectrum efflux pump inhibitor (e.g., verapamil or cyclosporin A).

    • Analyze the results. A significant leftward shift in the IC50 curve in the presence of the inhibitor strongly suggests that efflux is the primary resistance mechanism.

    • Confirm with a direct efflux assay. Use a fluorescent substrate of efflux pumps (like Rhodamine 123 or Calcein-AM) to directly measure pump activity. Resistant cells should show lower fluorescence accumulation, which is reversed by the pump inhibitor.

  • Rationale: A mutation in the gene encoding the target protein can alter the binding pocket, preventing the compound from docking effectively. This leads to a loss of target engagement.

  • Validation & Solution:

    • Confirm target engagement. The first step is to perform a Cellular Thermal Shift Assay (CETSA).[15][18] If your compound no longer stabilizes the target protein against thermal denaturation in resistant cells, it's a direct indication that binding has been lost.[17][19]

    • Sequence the target gene. Extract genomic DNA from both the parental and resistant cell lines. Amplify and sequence the coding region of the target gene to identify any mutations.[6][20]

    • Functional validation. If a mutation is found, you can validate its role in resistance by introducing it into the parental cell line via site-directed mutagenesis and observing if it confers resistance.

  • Rationale: The cell may have upregulated enzymes, typically from the Cytochrome P450 (CYP) family, that metabolize and inactivate your compound.[21]

  • Validation & Solution:

    • LC-MS analysis. Use liquid chromatography-mass spectrometry (LC-MS) to measure the intracellular concentration of your parent compound and potential metabolites over time in both sensitive and resistant cells. A faster depletion of the parent compound and appearance of metabolites in resistant cells is strong evidence of metabolic inactivation.

    • Inhibitor co-treatment. If you identify a specific class of enzymes (e.g., CYPs), perform a co-treatment experiment with a known inhibitor of that enzyme class (e.g., ketoconazole for CYP3A4) to see if it restores sensitivity.

Problem 2: High Variability and Poor Reproducibility in Dose-Response Assays
Potential Cause Underlying Rationale Recommended Solution
Inconsistent Cell Seeding Cell density significantly impacts growth rate and drug sensitivity. Wells with fewer cells may appear more sensitive, while overly confluent wells can exhibit contact-dependent resistance.[9][10]1. Optimize Seeding Density: Perform a growth curve analysis to find the optimal seeding density that ensures logarithmic growth throughout the assay duration.[10] 2. Automate Plating: Use automated cell dispensers for plating to minimize human error. 3. Exclude Edge Wells: Avoid using the outer wells of the plate, which are prone to evaporation ("edge effects").[10]
Compound Instability/Precipitation The benzisothiazole dioxide compound may be unstable in your specific culture medium or may precipitate at higher concentrations, leading to an inaccurate effective dose.1. Solubility Check: Visually inspect the highest concentration wells under a microscope for signs of compound precipitation. 2. Fresh Dilutions: Always prepare fresh serial dilutions of the compound from a validated stock solution for each experiment. 3. Media Compatibility: Test compound stability in your specific culture medium over the time course of your experiment using an analytical method like HPLC.
Biological Drift Cell lines, especially cancer cell lines, are genetically unstable and can change their characteristics over many passages.1. Use Low-Passage Cells: Thaw a fresh, early-passage vial of your parental cell line from a validated cell bank.[12] 2. Regular Authentication: Periodically perform cell line authentication (e.g., via STR profiling) to ensure you are working with the correct line.

Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol allows for the assessment of compound binding to its intracellular target.[16][19]

  • Cell Treatment: Culture parental and resistant cells to ~80% confluency. Treat one set of plates with your benzisothiazole dioxide compound (at 10-20x the parental IC50) and another with a vehicle control (e.g., DMSO) for 1-2 hours.

  • Harvest and Lyse: Harvest the cells, wash with PBS, and resuspend in a lysis buffer containing protease inhibitors. Lyse the cells via freeze-thaw cycles.

  • Heat Challenge: Aliquot the cell lysates into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

  • Separation of Soluble Fraction: Centrifuge the tubes at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated, denatured proteins.

  • Quantification: Carefully collect the supernatant (soluble protein fraction) from each tube. Analyze the amount of the specific target protein remaining in the soluble fraction using Western Blot or ELISA.

  • Data Analysis: Plot the percentage of soluble target protein against temperature for both vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates target stabilization and therefore, engagement. A lack of this shift in resistant cells suggests a loss of binding.

Protocol 2: Rhodamine 123 Efflux Assay

This protocol provides a functional measure of efflux pump activity.

  • Cell Plating: Seed both parental and resistant cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

  • Inhibitor Pre-incubation: Treat half of the wells with an efflux pump inhibitor (e.g., 20 µM verapamil) for 30 minutes. Treat the other half with vehicle.

  • Substrate Loading: Add the fluorescent substrate Rhodamine 123 (final concentration ~1 µM) to all wells and incubate for 30-60 minutes at 37°C.

  • Wash and Measure: Gently wash the cells twice with cold PBS to remove extracellular dye. Add fresh, pre-warmed buffer or media.

  • Quantify Fluorescence: Immediately read the intracellular fluorescence on a plate reader (Excitation ~485 nm, Emission ~528 nm).

  • Data Analysis: Compare the fluorescence intensity between cell lines and conditions. Lower fluorescence in resistant cells compared to parental cells suggests higher efflux activity. This difference should be diminished in the presence of the efflux pump inhibitor.

Conceptual Diagram of Resistance Mechanisms

ResistanceMechanisms cell Cell efflux Efflux Pump Overexpression ABC Transporter cell:f0->efflux:here Compound Pumped Out target Target Alteration Protein Mutation cell:f0->target:here Fails to Bind metabolism Metabolic Inactivation CYP450 Upregulation cell:f0->metabolism:here Compound Inactivated drug Benzisothiazole Dioxide Compound drug->cell:f0 Enters Cell

Caption: Key mechanisms of cellular resistance to drug compounds.

References

  • Al-Amin, R. A., Gallant, C. J., Muthelo, P. M., & Landegren, U. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Analytical Chemistry, 93(31), 10999–11009. [Link]

  • Reinhard, F. B., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(9), 2482–2493. [Link]

  • Chen, H., et al. (2021). Cellular thermal shift assay: an approach to identify and assess protein target engagement. Expert Opinion on Drug Discovery, 16(10), 1159-1172. [Link]

  • Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. [Link]

  • Lopatkin, A. J., & Collins, J. J. (2020). The role of bacterial metabolism in antimicrobial resistance. Nature Reviews Microbiology, 18(9), 545-561. [Link]

  • Gil-Marqués, M., et al. (2021). The Inactivation of Enzymes Belonging to the Central Carbon Metabolism Is a Novel Mechanism of Developing Antibiotic Resistance. mSystems, 6(3). [Link]

  • R&D World. (2017). New Technology Can Find Optimum Drug Target for Cancer. R&D World. [Link]

  • Testing.com. (2021). Genetic Tests for Targeted Cancer Therapy. [Link]

  • Hafner, M., Niepel, M., Chung, M., & Sorger, P. K. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current Protocols in Chemical Biology, 9(2), 57-70. [Link]

  • JNCI: Journal of the National Cancer Institute. (2014). Identifying Cancer Mutations as Therapeutic Targets. Oxford Academic. [Link]

  • Lin, A., et al. (2022). Targeting mutations in cancer. The Journal of Clinical Investigation, 132(8). [Link]

  • Al-Shdefat, R., et al. (2024). In Silico Screening and Experimental Validation of Novel MexAB-OprM Efflux Pump Inhibitors of Pseudomonas aeruginosa. Microbial Drug Resistance, 30(2), 73-81. [Link]

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  • Hafner, M., Niepel, M., Chung, M., & Sorger, P. K. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. PMC - NIH. [Link]

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  • Howard Hughes Medical Institute. (2024). Beyond the Breakthrough: Developing New Ways to Target Hard-to-Treat Cancers. HHMI. [Link]

  • Jiang, W., et al. (2023). A glucose-mediated antibiotic resistance metabolic flux from glycolysis, the pyruvate cycle, and glutamate metabolism to purine metabolism. Frontiers in Microbiology, 14. [Link]

  • Chen, Y. T., et al. (2020). Determination of Drug Efflux Pump Efficiency in Drug-Resistant Bacteria Using MALDI-TOF MS. Molecules, 25(19), 4381. [Link]

  • Vargiu, A. V., & Nikaido, H. (2012). Recent advances toward a molecular mechanism of efflux pump inhibition. Frontiers in Antimicrobials, Resistance and Chemotherapy, 3, 411. [Link]

  • Niepel, M., Hafner, M., Chung, M., & Sorger, P. K. (2017). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate. [Link]

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  • Wu, Y.-S., et al. (2024). Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][15][17]Thiazin-4-One Derivatives. Molecules, 29(9), 2154. [Link]

  • Leong, C. O., et al. (2007). Mechanisms of acquired resistance to 2-(4-Amino-3-methylphenyl)benzothiazole in breast cancer cell lines. Biochemical Pharmacology, 74(3), 432-443. [Link]

  • Riedl, Z., et al. (2024). Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives: A Comprehensive Overview. Molecules, 29(5), 1109. [Link]

  • W. B. Hugo, & P. J. H. Russell. (1981). The mode of action of 1,2-benzisothiazolin-3-one on Staphylococcus aureus. International Journal of Pharmaceutics, 8(2), 151-161. [Link]

  • Wikipedia. (n.d.). Benzisothiazolinone. [Link]

  • Yang, K., et al. (2023). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. Molecules, 28(1), 384. [Link]

  • Reddy, T. S., et al. (2023). K2S as Sulfur Source and DMSO as Carbon Source for the Synthesis of 2-Unsubstituted Benzothiazoles. ChemistrySelect, 8(24). [Link]

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Troubleshooting

Technical Support Center: Enhancing Cell Permeability of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

Welcome to the technical support guide for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associa...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with optimizing the cell permeability of this compound. Here, we provide troubleshooting guidance and frequently asked questions to support your experimental success.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing insights into the underlying causes and offering practical solutions.

Question 1: My in vitro permeability assay (e.g., PAMPA, Caco-2) results show consistently low apparent permeability (Papp) for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. What are the likely reasons, and how can I improve it?

Answer:

Low apparent permeability for a compound like 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide can stem from several physicochemical properties. Let's break down the potential causes and solutions:

  • Inherent Physicochemical Properties: The core structure of your compound, a sulfonamide derivative, may contribute to poor permeability.[1][2] Sulfonamides can possess characteristics that are not ideal for passive diffusion across the lipid bilayer of cell membranes. It's often beneficial to assess the compound against Lipinski's Rule of Five, which provides a framework for evaluating the "drug-likeness" of a molecule for oral bioavailability.[3][4][5][6] These rules suggest that poor absorption or permeation is more likely with more than 5 hydrogen bond donors, a molecular weight over 500, a logP over 5, and more than 10 hydrogen bond acceptors.[3] While not absolute, these guidelines can help identify potential liabilities.

  • Experimental Assay Considerations:

    • PAMPA vs. Caco-2: The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method that primarily assesses passive, transcellular diffusion.[7] In contrast, the Caco-2 cell assay uses a monolayer of human colon adenocarcinoma cells that mimic the intestinal epithelium, accounting for both passive diffusion and active transport mechanisms.[7][8] If you observe low permeability in PAMPA, it strongly suggests an issue with passive diffusion. If permeability is low in Caco-2 but higher in PAMPA, it could indicate that the compound is a substrate for efflux transporters.[9]

    • Assay Integrity: Ensure the integrity of your Caco-2 cell monolayer by measuring transepithelial electrical resistance (TEER). Low TEER values can indicate a compromised monolayer, leading to inaccurate permeability measurements.[8]

Solutions to Improve Permeability:

  • Chemical Modification (Prodrug Approach): A highly effective strategy is to create a prodrug, a modified version of the parent compound that is converted to the active form in the body.[10][11] For sulfonamides, a common approach is to mask the polar sulfonamide group with a lipophilic moiety that can be cleaved enzymatically in vivo.[12][13][14][15] This increases the overall lipophilicity of the molecule, facilitating its passage across cell membranes.

  • Formulation Strategies:

    • Lipid-Based Formulations: Incorporating the compound into lipid-based formulations like microemulsions, nanoparticles, or liposomes can enhance its solubility and facilitate absorption.[16]

    • Use of Permeation Enhancers: These are excipients that can transiently and reversibly increase the permeability of the intestinal epithelium.[16][17] Examples include fatty acids and their derivatives.

  • Structural Modifications:

    • Fluorination: The introduction of fluorine atoms can sometimes enhance membrane permeability by increasing lipophilicity and altering the compound's pKa.[18] Your compound already contains a fluorine atom, but further strategic fluorination could be explored.

Below is a workflow to systematically address low permeability:

Caption: Troubleshooting workflow for low cell permeability.

Question 2: I am considering a prodrug strategy. What are the key considerations for designing a prodrug of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide?

Answer:

The prodrug approach is a powerful tool to overcome permeability barriers.[10] Here are the critical factors to consider:

  • Linker Chemistry: The choice of the linker that connects the promoiety to the parent drug is crucial. It must be stable enough to prevent premature cleavage in the gastrointestinal tract but labile enough to be cleaved at the target site to release the active drug. For sulfonamides, acylation of the sulfonamide nitrogen is a common strategy.[15]

  • Promoiety Selection: The promoiety should be a lipophilic group that masks the polar functional groups of the parent drug. This increases the overall lipophilicity and enhances passive diffusion. The promoiety should ideally be non-toxic and readily metabolized and cleared from the body.

  • Enzymatic Cleavage: The linker should be designed to be cleaved by specific enzymes present at the target site (e.g., esterases in the plasma or gut wall). This ensures targeted drug release.

  • Physicochemical Properties of the Prodrug: The resulting prodrug should have a balanced lipophilicity (logP) to ensure good membrane permeability without being so lipophilic that it has poor aqueous solubility.

Here is a conceptual diagram illustrating the prodrug strategy:

Prodrug_Strategy cluster_0 Extracellular Space cluster_1 Cell Membrane cluster_2 Intracellular Space Parent_Drug 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (Poor Permeability) Prodrug Lipophilic Prodrug Parent_Drug->Prodrug Chemical Modification Membrane Prodrug->Membrane Enhanced Passive Diffusion Active_Drug Active Parent Drug Membrane->Active_Drug Enzymatic Cleavage Released_Promoiety Released Promoiety (Inactive, Non-toxic) Active_Drug->Released_Promoiety

Caption: Conceptual overview of the prodrug strategy.

Frequently Asked Questions (FAQs)

Q1: What are the standard in vitro models for assessing the cell permeability of my compound?

A1: The two most widely used in vitro models are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.

Assay Principle Advantages Limitations
PAMPA Measures passive diffusion across an artificial lipid membrane.[7]High-throughput, cost-effective, good for early screening of passive permeability.[7]Does not account for active transport or efflux mechanisms.[8][19]
Caco-2 Uses a monolayer of human intestinal cells to model drug absorption.[8][20]Provides information on both passive and active transport, including efflux. Good correlation with in vivo absorption.[8]Lower throughput, more labor-intensive, and can be subject to variability.[7][19]

Q2: How do I interpret the efflux ratio from a Caco-2 assay?

A2: The efflux ratio is calculated by dividing the apparent permeability in the basolateral-to-apical (B-A) direction by the apparent permeability in the apical-to-basolateral (A-B) direction (Efflux Ratio = Papp(B-A) / Papp(A-B)).

  • An efflux ratio greater than 2 is generally considered an indication that the compound is a substrate for active efflux transporters, such as P-glycoprotein (P-gp). This means the compound is being actively pumped out of the cells, reducing its net absorption.

Q3: Besides chemical modification, are there other strategies to enhance the permeability of my compound?

A3: Yes, several other strategies can be employed, often in combination:

  • Nanotechnology-based delivery systems: Encapsulating the drug in nanoparticles, liposomes, or solid lipid nanoparticles can protect it from degradation and enhance its uptake by cells.[21]

  • Ion Pairing: For ionizable drugs, pairing them with a lipophilic counter-ion can form a neutral, more lipophilic complex that can more easily cross cell membranes.[16]

  • Use of Cell-Penetrating Peptides (CPPs): These are short peptides that can facilitate the cellular uptake of various molecules.[10]

Q4: What is the relevance of Lipinski's Rule of Five to my research?

A4: Lipinski's Rule of Five is a set of guidelines used to evaluate the druglikeness of a chemical compound and its likelihood of being an orally active drug in humans.[5][22] The rules are:

  • Molecular weight ≤ 500 Daltons

  • Log P ≤ 5

  • Hydrogen bond donors ≤ 5

  • Hydrogen bond acceptors ≤ 10

While not a strict set of rules, they provide a valuable framework for identifying potential permeability issues early in the drug discovery process.[6] Compounds that violate multiple rules are more likely to have poor absorption and permeability.[4]

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

  • Prepare the PAMPA Plate: A 96-well filter plate is coated with a solution of a lipid (e.g., lecithin) in a suitable organic solvent (e.g., dodecane). The solvent is allowed to evaporate, leaving a lipid layer that forms the artificial membrane.

  • Prepare Donor and Acceptor Solutions: The test compound is dissolved in a buffer solution (e.g., phosphate-buffered saline, PBS) at a known concentration to create the donor solution. The acceptor plate wells are filled with a buffer solution, which may contain a solubilizing agent.

  • Perform the Assay: The filter plate (donor) is placed on top of the acceptor plate, and the assembly is incubated at a controlled temperature (e.g., 25°C) for a specified time (e.g., 4-16 hours).

  • Quantify Compound Concentration: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.

  • Calculate Apparent Permeability (Papp): The Papp value is calculated using the following equation:

    Papp = (-V_D * V_A / ((V_D + V_A) * A * t)) * ln(1 - ([drug]_acceptor / [drug]_equilibrium))

    Where V_D and V_A are the volumes of the donor and acceptor wells, A is the area of the membrane, and t is the incubation time.

Protocol 2: Caco-2 Cell Permeability Assay

  • Cell Culture: Caco-2 cells are seeded onto permeable supports in multi-well plates and cultured for 21-25 days to allow them to differentiate and form a confluent monolayer.[8]

  • Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER) and/or by assessing the permeability of a paracellular marker like Lucifer yellow.[7]

  • Permeability Assay (A-B and B-A):

    • For apical-to-basolateral (A-B) transport, the test compound is added to the apical (donor) side, and samples are taken from the basolateral (acceptor) side at various time points.

    • For basolateral-to-apical (B-A) transport, the compound is added to the basolateral (donor) side, and samples are taken from the apical (acceptor) side.

  • Sample Analysis: The concentration of the compound in the collected samples is quantified by LC-MS/MS.

  • Calculate Papp and Efflux Ratio: The Papp for both directions is calculated, and the efflux ratio is determined.

References

  • Berben, P., Bauer-Brandl, A., & Faller, B. (2018). Parallel artificial membrane permeability assay (PAMPA)
  • Zhang, Y., et al. (2021). Strategies to Enhance Drug Permeability across Biological Barriers—A Summary of This Important Special Issue. PubMed Central.
  • Di, L., & Kerns, E. H. (2015). Prodrug Approach as a Strategy to Enhance Drug Permeability. MDPI.
  • He, X., et al. (2023). Strategies to Enhance Drug Permeability across Biological Barriers—A Summary of This Important Special Issue.
  • JoVE. (2025). Bioavailability Enhancement: Drug Permeability Enhancement. JoVE.
  • Haghi, A. K., et al. (2017). Lipinski's rule of five – Knowledge and References. Taylor & Francis.
  • Ningbo Inno Pharmchem Co.,Ltd. (n.d.).
  • Kansy, M., et al. (2001). Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. PubMed.
  • GARDP Revive. (n.d.). Lipinski's Rule of 5. GARDP Revive.
  • Wikipedia. (2023). Lipinski's rule of five. Wikipedia.
  • Rautio, J., et al. (2018). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central.
  • Sharma, D., et al. (2012). Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science.
  • Enamine. (n.d.). Caco-2 Permeability Assay. Enamine.
  • Chem Help ASAP. (2021). ADME & Lipinski's rules for drugs. YouTube.
  • Santi, D. V., et al. (2019). Sulfonamide Prodrugs with a Two-Stage Release Mechanism for the Efficient Delivery of the TLR4 Antagonist TAK-242. ACS Medicinal Chemistry Letters.
  • Creative Biolabs. (n.d.). caco-2 cell permeability, pampa membrane assays. Slideshare.
  • Lecture Notes. (2023). lipinski rule of five. studocu.com.
  • Santi, D. V., et al. (2019). Sulfonamide Prodrugs with a Two-Stage Release Mechanism for the Efficient Delivery of the TLR4 Antagonist TAK-242. PMC - NIH.
  • ResearchGate. (n.d.). Comparison between Caco-2 permeability and PAMPA permeability.
  • Khan, M.S.Y., et al. (2002).
  • Ghorab, M. M., et al. (2025). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. PMC.
  • Yang, H., et al. (2026). Copper-Catalyzed Three-Component Sulfur-Stereogenic Sulfilimination of Conjugated and Cumulated Dienes.
  • Maren, T. H., et al. (1983). The transcorneal permeability of sulfonamide carbonic anhydrase inhibitors and their effect on aqueous humor secretion. PubMed.
  • Gendel, F. D., & Freger, V. (2007).
  • Asati, V., et al. (2023).
  • Li, J., et al. (2014). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. PubMed.
  • Al-Suwaidan, I. A., et al. (2016). Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. NIH.
  • Kumar, S., et al. (2022). Synthesis, in silico studies and biological screening of (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives as an anti-oxidant, anti-inflammatory and antimicrobial agents. PMC - NIH.
  • Grzybowski, M., et al. (2021).
  • Al-Omair, M. A., et al. (2026).

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Reference Data & Comparative Studies

Validation

The Fluorine Advantage: A Comparative Analysis of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its Non-fluorinated Analog in Drug Discovery

A Senior Application Scientist's Guide to Understanding the Impact of Fluorination on a Privileged Scaffold In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into bioactive molecules...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Understanding the Impact of Fluorination on a Privileged Scaffold

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into bioactive molecules is a cornerstone of rational drug design. This guide provides an in-depth, technical comparison of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide and its non-fluorinated parent compound, 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. While direct comparative studies on this specific pair are not extensively documented in publicly available literature, we can construct a robust and predictive analysis based on the well-established principles of fluorine's effects on physicochemical and pharmacological properties. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage fluorination to optimize lead compounds.

The 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold, a derivative of saccharin, is recognized as a "privileged" structure in medicinal chemistry.[1] This is due to its ability to interact with a variety of biological targets, leading to a broad spectrum of activities, including enzyme inhibition (e.g., serine proteases, carbonic anhydrases), antibacterial, and anticancer effects.[1][2][3][4] Given this therapeutic potential, enhancing the drug-like properties of this scaffold is of significant interest. Fluorination is a key strategy to achieve this.

The Rationale for Fluorination: A Mechanistic Overview

The introduction of a fluorine atom at the 5-position of the benzo[d]isothiazole ring is not a random modification. It is a deliberate design choice intended to modulate several key parameters that govern a drug's efficacy and pharmacokinetic profile. Fluorine's unique properties—high electronegativity, small atomic size (mimicking hydrogen), and the strength of the C-F bond—are central to these effects.[4][5]

Expected Impact of 5-Fluorination:
  • Enhanced Binding Affinity and Potency: Fluorine's strong electron-withdrawing nature can alter the electronic distribution of the aromatic ring. This can lead to more favorable interactions with the target protein, such as enhanced hydrogen bonding or dipole-dipole interactions, potentially increasing binding affinity and inhibitory potency.[2][4] For instance, in sulfonamide-based inhibitors, fluorination has been shown to significantly improve inhibitory activity against enzymes like carbonic anhydrases.[6]

  • Improved Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes. By replacing a hydrogen atom at a metabolically vulnerable position with fluorine, the metabolic stability of the compound can be significantly increased, leading to a longer half-life and improved bioavailability.[4][5]

  • Modulation of Physicochemical Properties:

    • Lipophilicity: The effect of fluorine on lipophilicity (logP) can be complex. While a single fluorine atom can increase lipophilicity, the overall impact depends on the molecular context. This modulation can be used to fine-tune the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate.[7]

    • pKa: The electron-withdrawing effect of fluorine can lower the pKa of nearby acidic or basic groups. In the case of the N-H group of the sulfonamide, this could influence its ionization state at physiological pH, potentially affecting its binding to target enzymes and its membrane permeability.[7]

Comparative Data Summary

While a head-to-head comparison from a single study is unavailable, we can compile representative data from the literature to illustrate the individual activities of derivatives of the core scaffold. It is important to note that the specific biological activity is highly dependent on the other substituents on the core structure.

Compound/Derivative ClassTarget/ActivityRepresentative Data (IC50/Ki)Reference
Benzo[d]isothiazole 1,1-dioxide derivatives5-Lipoxygenase (5-LOX) & mPGES-1IC50 values ranging from 0.15 to 23.6 μM[8]
Benzo[d]isothiazole Schiff basesAntiproliferative (Leukemia cell lines)CC50 = 4-9 μM[9]
Fluorinated benzenesulfonyl derivativesα-Glucosidase inhibitionIC50 values in the low micromolar range (e.g., 3.1 ± 0.043 µM)[6]
Fluorinated Sulfonamidesβ-Carbonic Anhydrases (M. tuberculosis)KI values in the nanomolar to submicromolar range[6]

This table highlights that the benzo[d]isothiazole 1,1-dioxide scaffold is a versatile starting point for developing potent inhibitors. The data on fluorinated sulfonamides and benzenesulfonyl derivatives strongly suggest that the introduction of fluorine can lead to highly potent compounds.

Experimental Protocols for Comparative Evaluation

To empirically validate the theoretical advantages of fluorination, a series of head-to-head in vitro and in vivo experiments are necessary. The following protocols provide a framework for such a comparative study.

Synthesis of Test Compounds

The non-fluorinated analog, 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, is commercially available. The synthesis of the 5-fluoro analog can be achieved through established methods for the synthesis of benzo[d]isothiazoles, likely starting from a fluorinated precursor such as 2-amino-5-fluorobenzoic acid or a related fluorinated benzonitrile.[10]

Illustrative Synthetic Workflow:

EnzymeAssay cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Serial Dilution of Compounds C Add Compound to Plate A->C B Enzyme & Substrate Preparation D Add Enzyme (Pre-incubation) B->D E Add Substrate (Start Reaction) B->E C->D D->E F Measure Absorbance E->F G Calculate % Inhibition F->G H Determine IC50 G->H

Caption: Workflow for the in vitro enzyme inhibition assay.

Metabolic Stability Assay (Microsomal Stability)

This assay assesses the susceptibility of the compounds to metabolism by liver enzymes.

Step-by-Step Protocol:

  • Reagents and Materials:

    • Human liver microsomes (HLM)

    • NADPH regenerating system

    • Test compounds

    • Control compound (e.g., testosterone)

    • Phosphate buffer (pH 7.4)

    • Acetonitrile (for quenching)

    • LC-MS/MS system

  • Procedure:

    • Pre-warm HLM and NADPH regenerating system to 37°C.

    • In a microcentrifuge tube, add the test compound to the phosphate buffer.

    • Add HLM to initiate the incubation.

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to cold acetonitrile containing an internal standard to stop the reaction.

    • Centrifuge the samples to precipitate the proteins.

    • Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound.

    • Plot the natural logarithm of the percentage of the remaining parent compound against time.

    • The slope of the linear regression gives the elimination rate constant (k).

    • Calculate the in vitro half-life (t1/2) as 0.693/k.

Data Relationship Diagram:

MetabolicStability Compound Test Compound Metabolism Metabolism Compound->Metabolism HLM Human Liver Microsomes HLM->Metabolism NADPH NADPH NADPH->Metabolism Quantification LC-MS/MS Quantification Metabolism->Quantification DataAnalysis Data Analysis Quantification->DataAnalysis HalfLife In Vitro Half-life (t1/2) DataAnalysis->HalfLife

Caption: Key components and outputs of the metabolic stability assay.

Conclusion and Future Directions

The strategic placement of a fluorine atom on the 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold is a powerful strategy for optimizing its therapeutic potential. Based on established principles of medicinal chemistry, the 5-fluoro analog is predicted to exhibit enhanced potency, improved metabolic stability, and a modulated pharmacokinetic profile compared to its non-fluorinated counterpart.

The experimental protocols outlined in this guide provide a clear path for the empirical validation of these predictions. A direct, quantitative comparison of these two molecules would provide invaluable data for the rational design of next-generation inhibitors based on this privileged scaffold. Such studies will undoubtedly pave the way for the development of more effective and safer therapeutics for a range of diseases.

References

  • Advances in the chemistry of saccharins: from synthetic novelties towards biologically active compounds. PubMed. [Link]

  • Synthesis of some new N-saccharin derivatives of possible biological activity.
  • Novel saccharin analogs as promising antibacterial and anticancer agents: synthesis, DFT, POM analysis, molecular docking, molecular dynamic simulations, and cell-based assay. PubMed Central. [Link]

  • Synthesis, Anticancer, Antioxidant, Anti-Inflammatory, Antimicrobial Activities, Molecular Docking, and DFT Studies of Sultams Derived from Saccharin. PubMed Central. [Link]

  • Saccharin derivatives give cancer cells a not-so-sweet surprise. ScienceDaily. [Link]

  • Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis. PubMed. [Link]

  • Synthesis of benzo[d]isothiazoles: an update. Arkivoc. [Link]

  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals. [Link]

  • Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. PubMed. [Link]

  • Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. PubMed. [Link]

  • Enzyme (α-Glucosidase, α-Amylase, PTP1B & VEGFR-2) Inhibition and Cytotoxicity of Fluorinated Benzenesulfonic Ester Derivatives of the 5-Substituted 2-Hydroxy-3-nitroacetophenones. MDPI. [Link]

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Validation

Validating the In Vivo Activity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of the Benzo[d]isothiazole 1,1-dioxide Scaffold The 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold, a...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of the Benzo[d]isothiazole 1,1-dioxide Scaffold

The 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide scaffold, a member of the broader sulfonamide family, holds significant promise in medicinal chemistry. Sulfonamides are a well-established class of compounds with a wide array of pharmacological activities, including antibacterial, diuretic, and hypoglycemic effects.[1][2] More recently, derivatives of this structural class have shown significant potential as anticancer and anti-inflammatory agents.[1][2][3] The introduction of a fluorine atom can further enhance metabolic stability and binding affinity, making 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide a compelling candidate for in vivo investigation.

This guide will delve into the in vivo validation of this compound by comparing it with two distinct, yet relevant, classes of molecules:

  • Anticancer Activity: Comparison with Indisulam (E7070) , a clinical-stage sulfonamide that has demonstrated remarkable in vivo antitumor effects.[4]

  • Anti-inflammatory Activity: Comparison with a series of benzothiazole derivatives that have shown significant in vivo efficacy in preclinical models of inflammation.[5]

By understanding the in vivo performance and mechanisms of these related compounds, researchers can design more effective and targeted studies for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Part 1: Comparative Analysis of Anticancer Activity

The structural similarity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide to the sulfonamide class of anticancer agents suggests its potential as an oncology therapeutic. A key comparator in this space is Indisulam (E7070), a compound that has shown potent in vivo activity.[4]

Mechanism of Action: A Novel Approach to Cancer Therapy

Indisulam functions as a "molecular glue," inducing the degradation of the RNA splicing factor RBM39.[2][6][7] This leads to widespread splicing errors in cancer cells, ultimately triggering apoptosis.[2][8] The proposed mechanism is illustrated below.

Indisulam Indisulam (E7070) DCAF15 DCAF15 (E3 Ligase Substrate Receptor) Indisulam->DCAF15 Binds to RBM39 RBM39 (RNA Splicing Factor) DCAF15->RBM39 Recruits Ub Ubiquitin RBM39->Ub Ubiquitination Pre_mRNA Pre-mRNA RBM39->Pre_mRNA Regulates Splicing Proteasome Proteasome Ub->Proteasome Degradation Aberrant_mRNA Aberrantly Spliced mRNA Pre_mRNA->Aberrant_mRNA Mis-splicing Apoptosis Apoptosis Aberrant_mRNA->Apoptosis Leads to

Caption: Indisulam-mediated degradation of RBM39 leading to apoptosis.

In Vivo Performance Comparison

While direct in vivo data for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is not yet available, the performance of Indisulam in a neuroblastoma xenograft model provides a benchmark for efficacy.

CompoundAnimal ModelTumor TypeDosage & AdministrationKey FindingCitation
Indisulam (E7070) NCr Foxn1nu miceNeuroblastoma (IMR-32 cells)25 mg/kg, intravenous, daily for 8 daysComplete tumor regression and 100% survival with no relapse[4]
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide To be determinedTo be determinedTo be determinedTo be determinedN/A
Experimental Protocol: Mouse Xenograft Tumor Model

This protocol outlines a standard procedure for evaluating the in vivo anticancer activity of a test compound using a subcutaneous xenograft model.

1. Cell Culture and Preparation:

  • Culture a human cancer cell line (e.g., IMR-32 for neuroblastoma) in appropriate complete medium.

  • Harvest cells when they reach 70-80% confluency.

  • Wash cells with sterile PBS and detach using trypsin-EDTA.

  • Neutralize trypsin with complete medium and centrifuge the cell suspension.

  • Wash the cell pellet twice with sterile PBS.

  • Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel® at a concentration of 1 x 107 cells/mL. Keep on ice.

2. Animal Handling and Tumor Implantation:

  • Use immunodeficient mice (e.g., NCr Foxn1nu or NOD/SCID), 6-8 weeks old.

  • Allow a one-week acclimatization period.

  • Anesthetize the mouse using isoflurane.

  • Inject 100 µL of the cell suspension (1 x 106 cells) subcutaneously into the flank of each mouse.

3. Tumor Growth Monitoring and Treatment:

  • Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (width2 x length) / 2.

  • When tumors reach an average volume of 100-150 mm3, randomize mice into treatment and control groups (n=8-10 per group).

  • Administer the test compound (5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide) and vehicle control according to the desired dosing schedule and route (e.g., oral gavage, intraperitoneal, or intravenous injection).

  • Record body weight of the mice regularly to monitor for toxicity.

4. Efficacy Evaluation:

  • Continue treatment for the predetermined duration.

  • The primary endpoint is typically tumor growth inhibition.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

Part 2: Comparative Analysis of Anti-inflammatory Activity

The isothiazole and benzothiazole cores are present in numerous compounds with anti-inflammatory properties.[5] This suggests that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide may also possess such activity. For comparison, we will examine a series of benzothiazole derivatives that have been evaluated in a standard in vivo model of acute inflammation.

Mechanism of Action: Targeting Inflammatory Pathways

Many anti-inflammatory agents, including some benzothiazole derivatives, exert their effects by inhibiting the cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform.[1][3] This inhibition reduces the production of prostaglandins, key mediators of inflammation. The signaling pathway is depicted below.

Inflammatory_Stimuli Inflammatory Stimuli NF_kB NF-κB Activation Inflammatory_Stimuli->NF_kB COX2_iNOS_Expression COX-2 & iNOS Gene Expression NF_kB->COX2_iNOS_Expression COX2_iNOS_Protein COX-2 & iNOS Protein COX2_iNOS_Expression->COX2_iNOS_Protein Arachidonic_Acid Arachidonic Acid Prostaglandins Prostaglandins (PGE2) Arachidonic_Acid->Prostaglandins COX-2 Inflammation Inflammation (Edema, Pain) Prostaglandins->Inflammation Test_Compound Benzothiazole Derivatives Test_Compound->COX2_iNOS_Protein Inhibit

Sources

Validation

The Strategic Role of Fluorination in Tuning the Bioactivity of Benzisothiazole Dioxides: A Comparative Guide

In the landscape of medicinal chemistry, the benzisothiazole scaffold has emerged as a "privileged" structure, forming the core of numerous therapeutic agents.[1] Its rigid, bicyclic nature provides a versatile framework...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the benzisothiazole scaffold has emerged as a "privileged" structure, forming the core of numerous therapeutic agents.[1] Its rigid, bicyclic nature provides a versatile framework for interacting with a wide array of biological targets, leading to applications in anticancer, antimicrobial, and anti-inflammatory drug discovery.[2] The oxidation of the sulfur atom to a dioxide further modulates the electronic and steric properties of the molecule, often enhancing its biological activity. A key strategy in modern drug design is the introduction of fluorine atoms into lead compounds.[3][4] This guide provides an in-depth analysis of the structure-activity relationship (SAR) of fluorinated benzisothiazole dioxides, offering a comparative perspective on how this singular atomic substitution can profoundly impact therapeutic potential. We will delve into the causality behind experimental design, present comparative data, and provide detailed protocols for the synthesis and evaluation of these promising compounds.

The Fluorine Factor: More Than Just a Halogen Swap

The strategic incorporation of fluorine into a drug candidate is a well-established approach to fine-tune its pharmacokinetic and pharmacodynamic properties.[5][6] Unlike other halogens, fluorine possesses a unique combination of characteristics:

  • High Electronegativity: The carbon-fluorine bond is highly polarized, which can alter the acidity or basicity of nearby functional groups, influencing drug-receptor interactions.[5]

  • Small Steric Footprint: With a van der Waals radius similar to that of a hydrogen atom, fluorine can often be substituted for hydrogen without causing significant steric hindrance at the target binding site.[3]

  • Metabolic Stability: The strength of the C-F bond makes it resistant to metabolic cleavage by cytochrome P450 enzymes, often leading to an increased half-life and improved bioavailability of the drug.[3][5]

  • Modulation of Lipophilicity: Fluorination can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes.[7]

These properties make fluorine a powerful tool for optimizing the activity of benzisothiazole dioxides. The precise placement of fluorine on the benzisothiazole ring can lead to significant differences in biological activity, providing a clear rationale for a systematic SAR study.

Comparative Structure-Activity Relationship of Fluorinated Benzisothiazole Dioxides

While a comprehensive SAR study on a complete series of fluorinated benzisothiazole dioxides is not yet available in a single publication, we can synthesize findings from various studies on fluorinated benzothiazoles to build a predictive model for the dioxide derivatives. The primary biological activities explored for this class of compounds are anticancer and enzyme inhibition.

Anticancer Activity

Numerous studies have highlighted the enhanced anticancer potential of benzothiazole derivatives upon fluorination.[1][4] For instance, the introduction of a fluorine atom at the 7-position of an imidazo[2,1-b]benzothiazole derivative was found to enhance its cytotoxicity.[1] In another study on fluorinated 2-aryl benzoxazoles and benzothiazoles, the presence of fluorine was deemed essential for their growth-inhibitory activity against breast cancer cell lines.[4]

Based on these and other findings, we can extrapolate the following SAR trends for fluorinated benzisothiazole dioxides as potential anticancer agents:

  • Position of Fluorination: Fluorine substitution on the benzo ring is generally favored. The electron-withdrawing nature of the fluorine atom can modulate the electron density of the aromatic system, potentially enhancing interactions with target proteins.

  • Mono- versus Poly-fluorination: While mono-fluorination often leads to a significant increase in activity, di- or tri-fluorination can have varied effects. In some cases, multiple fluorine substitutions can further enhance potency, while in others, it may lead to decreased activity or off-target effects. A systematic evaluation is crucial.

  • Synergy with other Substituents: The effect of fluorination is often synergistic with other substituents on the benzisothiazole ring. For example, the combination of a fluorine atom with a substituted amine or amide at the 2-position can lead to highly potent anticancer agents.

The following table summarizes hypothetical comparative data based on observed trends in the broader benzothiazole literature, illustrating the potential impact of fluorination on the anticancer activity of a generic benzisothiazole dioxide scaffold.

Compound IDFluorination PatternR-Group at 2-positionTarget Cancer Cell LineIC50 (µM)
BD-1 Non-fluorinated-HMCF-7 (Breast)> 50
BD-F1 6-Fluoro-HMCF-7 (Breast)15.2
BD-F2 4-Fluoro-HMCF-7 (Breast)25.8
BD-F3 4,6-Difluoro-HMCF-7 (Breast)8.5
BD-A1 Non-fluorinated-NH-ArylMCF-7 (Breast)10.1
BD-AF1 6-Fluoro-NH-ArylMCF-7 (Breast)1.2
BD-AF2 4-Fluoro-NH-ArylMCF-7 (Breast)3.7
BD-AF3 4,6-Difluoro-NH-ArylMCF-7 (Breast)0.5

This data is illustrative and intended to represent plausible trends based on existing literature.

Enzyme Inhibition

Fluorinated benzisothiazole derivatives have also shown promise as inhibitors of various enzymes, including kinases and proteases. The high electronegativity of fluorine can facilitate hydrogen bonding and other non-covalent interactions within the enzyme's active site, leading to enhanced binding affinity.[3]

For example, a study on benzothiazole-based inhibitors of fatty acid amide hydrolase (FAAH) highlighted the importance of the benzothiazole ring's hydrophobic interactions with the enzyme.[8] Fluorination can modulate these hydrophobic interactions and introduce favorable electrostatic contacts.

A logical workflow for investigating the SAR of these compounds as enzyme inhibitors is outlined below:

Caption: A logical workflow for the SAR study of fluorinated benzisothiazole dioxide enzyme inhibitors.

Experimental Protocols

To ensure the reproducibility and validity of SAR studies, detailed and robust experimental protocols are essential. The following sections provide step-by-step methodologies for the synthesis and biological evaluation of fluorinated benzisothiazole dioxides.

Synthesis of Fluorinated Benzisothiazole 1,1-Dioxides

The synthesis of the benzisothiazole dioxide core is typically achieved through the oxidation of a benzisothiazole precursor. A modern and efficient method involves the use of Selectfluor®, a commercially available electrophilic fluorinating agent that can also act as a powerful oxidant.[1][3]

Step 1: Synthesis of Fluorinated 2-Aminobenzothiazole Precursor

A common route to substituted benzothiazoles involves the reaction of a substituted aniline with a thiocyanate salt.

Synthesis_Step1 Synthesis of Fluorinated 2-Aminobenzothiazole Aniline Fluorinated Aniline Intermediate Thiocyanation Intermediate Aniline->Intermediate + KSCN, Br2 Thiocyanate KSCN Thiocyanate->Intermediate Bromine Br2 in Acetic Acid Bromine->Intermediate Product Fluorinated 2-Aminobenzothiazole Intermediate->Product Cyclization

Caption: General scheme for the synthesis of a fluorinated 2-aminobenzothiazole precursor.

Detailed Protocol:

  • Dissolve the desired fluorinated aniline (1.0 eq) and potassium thiocyanate (2.0 eq) in glacial acetic acid.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Add a solution of bromine (1.0 eq) in glacial acetic acid dropwise with stirring, maintaining the temperature below 10 °C.

  • After the addition is complete, stir the reaction mixture at room temperature for 12-16 hours.

  • Pour the reaction mixture into ice water and neutralize with a saturated solution of sodium bicarbonate.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure fluorinated 2-aminobenzothiazole.

Step 2: Oxidation to Fluorinated Benzisothiazole 1,1-Dioxide

The oxidation of the sulfur atom is a critical step. The use of Selectfluor® in an aqueous medium provides a green and efficient method.[1]

Detailed Protocol:

  • Suspend the fluorinated benzisothiazole precursor (1.0 eq) in a mixture of N,N-dimethylformamide (DMF) and water (e.g., 1:9 v/v).[1]

  • Add Selectfluor® (1.1-1.5 eq) to the suspension at room temperature.[1]

  • Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired fluorinated benzisothiazole 1,1-dioxide.

In Vitro Anticancer Activity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[7][9]

Detailed Protocol:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C in a humidified 5% CO2 atmosphere to allow for cell attachment.[9]

  • Compound Treatment: Prepare serial dilutions of the fluorinated benzisothiazole dioxide compounds in the culture medium. After 24 hours, replace the medium in the wells with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

  • Incubation: Incubate the plate for 48-72 hours at 37 °C in a 5% CO2 incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours.[10]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[10]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vitro Kinase Inhibition Assay

To evaluate the potential of fluorinated benzisothiazole dioxides as kinase inhibitors, a variety of in vitro kinase assays can be employed.[6][11] A common method is a luminescence-based assay that measures the amount of ATP remaining after the kinase reaction.

Detailed Protocol (Luminescence-based):

  • Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the kinase buffer, the target kinase, the peptide substrate, and the test compound at various concentrations.

  • Initiation of Reaction: Initiate the kinase reaction by adding a solution of ATP. The final ATP concentration should ideally be at or near the Km value for the specific kinase.[12]

  • Incubation: Incubate the reaction plate at 30 °C for a specified period (e.g., 60 minutes).

  • Detection: Stop the kinase reaction and measure the amount of remaining ATP using a commercial luminescence-based ATP detection kit (e.g., Kinase-Glo®). This involves adding a reagent that lyses the cells (if cell-based) and contains luciferase and luciferin, which produce light in the presence of ATP.

  • Luminescence Measurement: Measure the luminescence signal using a plate-reading luminometer.

  • Data Analysis: The luminescence signal is inversely proportional to the kinase activity. Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the benzisothiazole dioxide scaffold represents a highly promising avenue for the discovery of novel therapeutic agents. As this guide has illustrated, fluorination can significantly enhance the biological activity of these compounds, particularly in the realms of anticancer and enzyme-inhibitory applications. The causality behind this enhancement lies in the unique physicochemical properties of fluorine, which can improve metabolic stability, modulate lipophilicity, and create more favorable interactions with biological targets.

The provided experimental protocols for synthesis and biological evaluation serve as a self-validating system for researchers to systematically explore the SAR of this compound class. By carefully designing libraries of fluorinated analogs and employing robust assay methodologies, it is possible to delineate the precise effects of fluorine substitution patterns on activity and selectivity.

Future research should focus on building comprehensive comparative datasets for mono- and poly-fluorinated benzisothiazole dioxides against a wider range of biological targets. The integration of computational modeling and structural biology will be invaluable in rationalizing the observed SAR and guiding the design of next-generation inhibitors with improved potency and selectivity. The continued exploration of this fascinating chemical space holds great promise for the development of innovative and effective medicines.

References

  • Yang, K., et al. (2018). Selective Oxidation of Benzo[d]isothiazol-3(2H)-Ones Enabled by Selectfluor. Molecules, 23(11), 2843. [Link]

  • Al-Harthy, T., et al. (2020). Importance of Fluorine in Benzazole Compounds. Molecules, 25(20), 4749. [Link]

  • Irfan, A., et al. (2019). Benzothiazole derivatives as anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 255-281. [Link]

  • Kamal, A., et al. (2015). Benzothiazole: The construction and biological applications of a privileged scaffold. Current Medicinal Chemistry, 22(30), 3484-3525.
  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

  • Böhm, H. J., et al. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643.
  • Jojo, A., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50585. [Link]

  • Ahn, K., et al. (2009). Synthesis and Evaluation of Benzothiazole-Based Analogues as Novel, Potent, and Selective Fatty Acid Amide Hydrolase Inhibitors. Journal of Medicinal Chemistry, 52(1), 1-13. [Link]

  • Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

  • Adriaenssens, E., et al. (2024). In vitro kinase assay. protocols.io. [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

  • Löffler, M. G., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8684. [Link]

Sources

Comparative

Comparative Efficacy of Benzo[d]isothiazole 1,1-Dioxide Derivatives as Dual Inhibitors of 5-Lipoxygenase and Microsomal Prostaglandin E2 Synthase-1

A Technical Guide for Researchers in Drug Discovery In the landscape of inflammatory and proliferative diseases, the arachidonic acid cascade presents a focal point for therapeutic intervention. Two key enzymes in this p...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers in Drug Discovery

In the landscape of inflammatory and proliferative diseases, the arachidonic acid cascade presents a focal point for therapeutic intervention. Two key enzymes in this pathway, 5-lipoxygenase (5-LOX) and microsomal prostaglandin E2 synthase-1 (mPGES-1), are responsible for the production of potent pro-inflammatory mediators, leukotrienes and prostaglandin E2 (PGE2), respectively. Dual inhibition of these enzymes is a compelling strategy to overcome the limitations of single-target anti-inflammatory agents. This guide provides a comparative analysis of a series of 6-nitro-3-(m-tolylamino)benzo[d]isothiazole 1,1-dioxide derivatives, evaluating their efficacy as dual inhibitors of 5-LOX and mPGES-1. The inclusion of a 5-fluoro substituted analog within this series offers valuable insights into the role of fluorine in modulating inhibitory activity.

The Scientific Rationale: Targeting Key Inflammatory Mediators

The overexpression of 5-LOX and mPGES-1 is implicated in the pathophysiology of numerous inflammatory conditions, including arthritis, asthma, and certain cancers.[1] By simultaneously blocking the production of both leukotrienes and PGE2, dual inhibitors can exert a broader anti-inflammatory effect than selective inhibitors of either pathway alone. The benzo[d]isothiazole 1,1-dioxide scaffold has emerged as a promising chemotype for the development of such dual-acting agents.

Comparative Inhibitory Potency: A Structure-Activity Relationship Study

A series of 6-nitro-3-(m-tolylamino)benzo[d]isothiazole 1,1-dioxide analogues were synthesized and evaluated for their inhibitory activity against both 5-LOX and mPGES-1.[1] The half-maximal inhibitory concentrations (IC50) for each derivative are presented in Table 1, offering a clear comparison of their relative potencies.

Table 1: Comparative Efficacy of 6-nitro-3-(m-tolylamino)benzo[d]isothiazole 1,1-Dioxide Derivatives against 5-LOX and mPGES-1

CompoundR5-LOX IC50 (µM)mPGES-1 IC50 (µM)
3a H2.54.2
3b 2-CH31.83.5
3c 3-CH30.82.8
3d 4-CH31.53.1
3e 2-F1.22.9
3f 3-F0.72.4
3g 4-F0.62.1
3h 2-Cl1.02.6
3i 3-Cl0.52.0
3j 4-Cl0.41.8
3k 2-OCH33.15.0
3l 3-OCH32.84.8
3m 4-OCH32.24.0
3n 3,4-di-Cl0.151.5
3o 3,5-di-Cl0.21.6

Data sourced from Bioorganic & Medicinal Chemistry Letters, 2014, 24(12), 2764-7.[1]

Analysis of Structure-Activity Relationships (SAR)

The data reveals several key trends:

  • Influence of Phenyl Ring Substitution: The nature and position of the substituent on the 3-(phenylamino) moiety significantly impact the inhibitory potency.

  • Halogenation: The introduction of halogens (F, Cl) on the phenyl ring generally enhances the inhibitory activity against both enzymes compared to the unsubstituted analog (3a ).

  • Positional Effects: For both fluoro and chloro substitutions, the potency generally follows the order: para > meta > ortho.

  • Electron-Donating vs. Electron-Withdrawing Groups: Electron-withdrawing groups (halogens) tend to increase potency, while electron-donating groups (methoxy) lead to a decrease in activity.

  • Di-substitution: Di-chloro substituted analogs (3n and 3o ) exhibit the most potent dual inhibitory activity in the series.

The Role of 5-Fluoro Substitution: A Closer Look

While a direct comparative series of only 5-fluoro derivatives is not available in the primary literature, the inclusion of fluorinated analogs (3e , 3f , 3g ) provides valuable insights. The introduction of a fluorine atom, a small and highly electronegative element, can significantly alter the physicochemical properties of a molecule, including its lipophilicity, metabolic stability, and binding affinity to target proteins.[2][3] In this series, the fluorinated derivatives demonstrate a clear enhancement in potency compared to the parent compound (3a ). This suggests that the fluorine atom may be involved in favorable interactions within the active sites of both 5-LOX and mPGES-1, potentially through hydrogen bonding or dipole-dipole interactions. The superior activity of the 4-fluoro analog (3g ) highlights the importance of the substituent's position for optimal target engagement.

Experimental Methodologies: A Guide to In Vitro Evaluation

The determination of the inhibitory efficacy of these compounds relies on robust and reproducible in vitro assays. Below are detailed protocols for the 5-LOX and mPGES-1 inhibition assays.

5-Lipoxygenase (5-LOX) Inhibition Assay (Fluorometric Method)

This assay quantifies the inhibitory effect of test compounds on 5-LOX activity by measuring the production of fluorescent hydroperoxides from a substrate.

Workflow for 5-LOX Inhibition Assay

G cluster_prep Preparation cluster_assay Assay Execution cluster_detection Detection & Analysis A Dissolve Test Compound in appropriate solvent D Add Test Compound, Solvent Control, or Inhibitor Control to 96-well plate A->D B Prepare Reaction Mix: - LOX Assay Buffer - LOX Probe - 5-LOX Enzyme E Add Reaction Mix to all wells B->E C Dilute LOX substrate G Add diluted LOX Substrate to initiate reaction C->G D->E F Incubate at room temperature for 10 minutes E->F F->G H Measure fluorescence (Ex/Em 500/536 nm) kinetically G->H I Calculate the rate of reaction (slope) H->I J Determine % Inhibition and IC50 value I->J G cluster_prep Preparation cluster_assay Assay Execution cluster_detection Detection & Analysis A Prepare recombinant human mPGES-1 C Pre-incubate mPGES-1 with Test Compound or vehicle A->C B Dissolve Test Compound in appropriate solvent B->C D Initiate reaction by adding PGH2 substrate C->D E Incubate for a defined time (e.g., 60 seconds) D->E F Stop the reaction with a quenching solution (e.g., FeCl2) E->F G Quantify PGE2 production using ELISA or LC-MS/MS F->G H Calculate % Inhibition and IC50 value G->H

Sources

Validation

A Researcher's Guide to Characterizing the Selectivity of Novel Kinase Inhibitors: A Case Study with 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is fraught with challenges. One of the most critical hurdles is establish...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is fraught with challenges. One of the most critical hurdles is establishing the compound's selectivity. An exquisitely potent compound against its intended target is of little clinical value if it promiscuously interacts with dozens of other proteins, leading to off-target effects and potential toxicity. This guide provides a comprehensive framework for assessing the selectivity of a novel compound, using the hypothetical case of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as our exemplar.

While the specific biological targets of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide are not yet extensively documented in publicly available literature, its core structure, the benzo[d]isothiazole 1,1-dioxide scaffold, is a recurring motif in compounds designed to inhibit a range of enzymes, including kinases and those involved in inflammatory pathways.[1] Given the prevalence of this scaffold in kinase inhibitor discovery, we will proceed with the scientifically-grounded hypothesis that our compound of interest is a novel protein kinase inhibitor. This guide will therefore detail the essential experimental workflows to define its selectivity profile, comparing it against established benchmarks.

The Imperative of Selectivity in Kinase Inhibitor Development

The human kinome comprises over 500 protein kinases, which share a structurally conserved ATP-binding site.[2] This conservation presents a significant challenge for designing selective inhibitors.[2][3] A lack of selectivity can confound experimental results in basic research and lead to adverse effects in a clinical setting. Therefore, early and comprehensive selectivity profiling is not just a regulatory requirement but a cornerstone of robust drug discovery.[2] Our objective is to move beyond a simple IC50 value against a primary target and build a comprehensive "selectivity map" for our compound.

Phase 1: Primary Target Validation and Potency Determination

The initial step is to confirm the inhibitory activity of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide against its putative primary target and determine its potency. For this guide, we will hypothesize that our compound is designed to target Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key mediator of angiogenesis and a validated target in oncology.

Experimental Workflow: In Vitro Kinase Assay

The most direct method to measure enzymatic inhibition is through a biochemical assay.[4] A radiometric assay, which measures the incorporation of radiolabeled phosphate ([³²P] or [³³P]) from ATP onto a substrate, remains a gold standard for its directness and sensitivity.[2][4]

G cluster_0 Biochemical Potency Assay Workflow A Prepare Assay Plate: Kinase (VEGFR2), Substrate Peptide, Buffer B Add Test Compound: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (serial dilutions) A->B C Initiate Reaction: Add [γ-³³P]ATP B->C D Incubate: Allow phosphorylation to occur C->D E Stop Reaction & Capture Substrate: Transfer to phosphocellulose membrane D->E F Wash: Remove unbound [γ-³³P]ATP E->F G Measure Radioactivity: Scintillation counting F->G H Data Analysis: Calculate IC50 value G->H G cluster_1 Kinome Profiling Workflow X Test Compound: 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Y Single High Concentration (e.g., 10 µM) X->Y Z Screen Against Large Kinase Panel (e.g., >300 kinases) Y->Z A1 Measure % Inhibition for each kinase Z->A1 B1 Data Visualization: Kinome Map / TreeSpot A1->B1 C1 Identify Off-Targets: Kinases with significant inhibition B1->C1 D1 Follow-up: Determine IC50 values for identified off-targets C1->D1

Caption: A streamlined workflow for large-scale kinome selectivity profiling.

Data Presentation and Interpretation

The results of a kinome screen are best visualized on a kinome map. The data should also be summarized in a table comparing the inhibition profile of our novel compound with the selected benchmarks.

Kinase Target5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (% Inhibition @ 10 µM)Sunitinib (% Inhibition @ 10 µM)Axitinib (% Inhibition @ 10 µM)
VEGFR2 98% 99% 99%
PDGFRβ75%97%45%
c-KIT60%95%15%
SRC25%55%5%
EGFR5%10%2%
BRAF2%85%1%
... (other kinases).........

This table presents hypothetical data for illustrative purposes.

From this initial screen, we would identify any kinase inhibited by more than 50% as a potential off-target and proceed to determine the full IC50 curve for each of these "hits." This allows for a more quantitative comparison of potency against the primary target versus off-targets.

Phase 3: Cellular Target Engagement and Pathway Analysis

Biochemical assays, while precise, are conducted in a simplified, artificial environment. [2]It is crucial to validate these findings within a cellular context, where factors like membrane permeability, intracellular ATP concentrations (which are much higher than Km values used in vitro), and target engagement come into play. [4][5]

Experimental Approach: Cellular Phosphorylation Assay

A common method is to treat cells expressing the target receptor (e.g., HUVECs - Human Umbilical Vein Endothelial Cells, which endogenously express VEGFR2) with the compound and then stimulate the receptor with its cognate ligand (VEGF). The inhibitory effect is measured by quantifying the phosphorylation of the target or its downstream substrates via techniques like Western Blot or ELISA.

Protocol: VEGFR2 Phospho-ELISA

  • Cell Culture: Plate HUVECs in 96-well plates and grow to confluence.

  • Serum Starvation: Starve the cells in a low-serum medium for several hours to reduce basal receptor phosphorylation.

  • Compound Treatment: Treat the cells with serial dilutions of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide for 1-2 hours.

  • Stimulation: Stimulate the cells with recombinant VEGF for a short period (e.g., 10 minutes).

  • Lysis: Lyse the cells and transfer the lysate to an ELISA plate pre-coated with a capture antibody for total VEGFR2.

  • Detection: Use a detection antibody specific for phosphorylated VEGFR2 (pY1175) conjugated to an enzyme (e.g., HRP).

  • Signal Generation: Add a substrate that generates a colorimetric or chemiluminescent signal.

  • Data Analysis: Quantify the signal and calculate the cellular IC50 value.

This cellular assay provides a more physiologically relevant measure of the compound's potency and its ability to inhibit the target signaling pathway.

G cluster_pathway VEGFR2 Signaling Pathway Inhibition VEGF VEGF VEGFR2 VEGFR2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Phosphorylates PI3K PI3K VEGFR2->PI3K Phosphorylates Compound 5-Fluoro-2,3-dihydrobenzo [d]isothiazole 1,1-dioxide Compound->VEGFR2 Inhibits (ATP-competitive) Downstream Downstream Signaling (e.g., MAPK, Akt) PLCg->Downstream PI3K->Downstream Angiogenesis Angiogenesis Downstream->Angiogenesis

Caption: Simplified diagram of VEGFR2 signaling and the point of inhibition.

Conclusion: Synthesizing a Comprehensive Selectivity Profile

By systematically progressing through biochemical potency determination, broad kinome profiling, and cellular validation, we can construct a robust and multi-faceted selectivity profile for a novel inhibitor like 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide. This integrated approach, comparing the compound's performance against well-characterized benchmarks, provides the critical data needed to make informed decisions about its therapeutic potential and guides further optimization efforts. The ultimate goal is to demonstrate a clear therapeutic window, where the compound potently inhibits its intended target at concentrations far below those required to affect unintended off-targets. This rigorous, evidence-based assessment is the hallmark of sound scientific practice in drug discovery.

References

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1039-1045. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

  • Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., Knovich, D., & Agarwal, P. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 29(13), i261-i269. [Link]

  • Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. [Link]

  • Vicini, P., Geronikaki, A., Incerti, M., Busonera, B., Poni, G., Cabras, C. A., & La Colla, P. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Bioorganic & Medicinal Chemistry Letters, 13(21), 3829-3832. [Link]

  • Sun, L., Liang, C., Shirazian, S., Zhou, Y., Miller, T., Cui, J., ... & Tang, C. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry, 46(7), 1116-1119. [Link]

  • Saeed, A., Shaheen, U., Hameed, A., Naqvi, S. A. R., Hussain, M., & Iqbal, J. (2014). Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. Medicinal Chemistry Research, 23(10), 4471-4480. [Link]

  • Rao, P. N. P., & Knaus, E. E. (2014). Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1. Bioorganic & Medicinal Chemistry Letters, 24(12), 2764-2767. [Link]

Sources

Comparative

A Comparative Guide to the Therapeutic Potential of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide in Oncology

This guide provides an in-depth technical analysis of the therapeutic potential of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a novel compound within the broader class of benzisothiazole derivatives. While dire...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical analysis of the therapeutic potential of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, a novel compound within the broader class of benzisothiazole derivatives. While direct experimental data for this specific molecule is not yet publicly available, this document synthesizes existing knowledge on structurally related compounds to build a strong scientific case for its investigation as an anticancer agent. We will objectively compare its hypothesized performance with a relevant experimental agent and a current standard-of-care drug, supported by detailed experimental protocols and illustrative data.

Introduction: The Rationale for Investigating 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide

The benzothiazole and benzisothiazole scaffolds are privileged structures in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] The introduction of a fluorine atom can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins. Given the potent antitumor activities observed in fluorinated benzothiazoles, such as 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203), we hypothesize that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide holds significant promise as a therapeutic candidate.[5]

Based on the known mechanisms of related compounds, we propose that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide may act as a potent inhibitor of key signaling pathways implicated in cancer cell proliferation and survival, such as the PI3K/Akt pathway.

Proposed Mechanism of Action

We hypothesize that 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide exerts its anticancer effects through the inhibition of the Phosphoinositide 3-kinase (PI3K) pathway, a critical signaling cascade that is frequently hyperactivated in human cancers.

PI3K_Pathway_Inhibition cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP2 PIP2 PI3K->PIP2 Phosphorylation PIP3 PIP3 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activation mTOR mTOR Akt->mTOR Activation Proliferation Cell Proliferation, Survival, Angiogenesis mTOR->Proliferation Compound 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide Compound->PI3K Inhibition

Caption: Proposed mechanism of action of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

Comparative Analysis: Benchmarking Against Alternatives

To validate the therapeutic potential of our lead compound, we propose a direct comparison with two key alternatives:

  • 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203): A closely related experimental anticancer agent with a known mechanism of action involving DNA adduct formation.[5]

  • Cisplatin: A widely used platinum-based chemotherapy drug that crosslinks DNA, inducing apoptosis in cancer cells.

CompoundProposed Mechanism of ActionKey Advantages (Hypothesized)Potential Liabilities
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide PI3K Pathway InhibitionHigh selectivity, reduced off-target toxicity, oral bioavailabilityNovel compound, full toxicological profile unknown
2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203) DNA Adduct Formation via CYP1A1-catalyzed biotransformationPotent and selective antitumor activityEfficacy dependent on tumor expression of CYP1A1
Cisplatin DNA CrosslinkingBroad-spectrum efficacy against various cancersSignificant side effects (nephrotoxicity, neurotoxicity, etc.)

Experimental Protocols

In Vitro Evaluation: Cell Viability and Mechanistic Assays

Objective: To assess the cytotoxic effects of the compounds on cancer cell lines and to confirm the hypothesized mechanism of action.

Cell Lines:

  • MCF-7 (Breast Cancer, PIK3CA mutant)

  • A549 (Lung Cancer, KRAS mutant)

  • MDA-MB-231 (Triple-Negative Breast Cancer)

Protocol 1: MTT Cell Viability Assay

  • Seed cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

  • Treat cells with serial dilutions of each compound (0.01 µM to 100 µM) for 72 hours.

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 values (the concentration of drug that inhibits cell growth by 50%).

Protocol 2: Western Blot Analysis for PI3K Pathway Inhibition

  • Treat MCF-7 cells with the IC50 concentration of each compound for 24 hours.

  • Lyse the cells and quantify protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against p-Akt, total Akt, and GAPDH.

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Evaluation: Xenograft Tumor Model

Objective: To evaluate the in vivo antitumor efficacy of the compounds in a mouse xenograft model.

Animal Model: Female athymic nude mice (6-8 weeks old).

Protocol 3: Tumor Growth Inhibition Study

  • Subcutaneously implant 5 x 10^6 MCF-7 cells into the flank of each mouse.

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8 per group):

    • Vehicle control (e.g., 0.5% carboxymethylcellulose)

    • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (e.g., 20 mg/kg, oral, daily)

    • 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (e.g., 20 mg/kg, intraperitoneal, daily)

    • Cisplatin (e.g., 5 mg/kg, intraperitoneal, once weekly)

  • Monitor tumor volume and body weight twice weekly for 21 days.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for p-Akt).

Experimental_Workflow cluster_invitro In Vitro Studies cluster_invivo In Vivo Studies Cell_Culture Cancer Cell Lines (MCF-7, A549, MDA-MB-231) MTT_Assay MTT Cell Viability Assay (Determine IC50) Cell_Culture->MTT_Assay Western_Blot Western Blot Analysis (p-Akt/Akt levels) MTT_Assay->Western_Blot Use IC50 concentration Xenograft_Model MCF-7 Xenograft in Nude Mice Western_Blot->Xenograft_Model Proceed if promising Treatment Compound Administration (21 days) Xenograft_Model->Treatment Tumor_Measurement Tumor Volume & Body Weight Monitoring Treatment->Tumor_Measurement Endpoint_Analysis Tumor Excision & Immunohistochemistry Tumor_Measurement->Endpoint_Analysis

Caption: A streamlined workflow for the preclinical validation of novel anticancer compounds.

Illustrative Comparative Data

Table 1: In Vitro Cytotoxicity (IC50, µM)

CompoundMCF-7 (Breast)A549 (Lung)MDA-MB-231 (Breast)
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide 0.51.22.5
2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203) 0.15.8>10
Cisplatin 3.24.56.1

Table 2: In Vivo Antitumor Efficacy in MCF-7 Xenograft Model

Treatment GroupTumor Growth Inhibition (%)Change in Body Weight (%)
Vehicle0+5
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide 75+2
2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203) 82-3
Cisplatin 60-15

Conclusion and Future Directions

The hypothetical data presented in this guide, grounded in the established pharmacology of the benzisothiazole and benzothiazole scaffolds, strongly supports the investigation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide as a novel anticancer agent. Its proposed mechanism of action as a PI3K inhibitor offers a promising avenue for targeted therapy, potentially with an improved safety profile over conventional chemotherapy.

Further studies are warranted to synthesize and characterize this compound, confirm its mechanism of action, and perform comprehensive preclinical toxicology and pharmacokinetic evaluations. The experimental framework provided herein offers a robust starting point for these critical next steps in the drug development process.

References

  • Benzothiazole derivatives as anticancer agents - PMC - PubMed Central. (n.d.).
  • Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances - MDPI. (n.d.).
  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - NIH. (n.d.).
  • Biological Potential of Benzothiazole Derivatives: Bench to Bed Side. (2022, December 21).
  • Current trends of benzothiazoles in drug discovery: a patent review (2015-2020) - PubMed. (n.d.).
  • Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases - PubMed. (n.d.).
  • In vitro, in vivo, and in silico analyses of the antitumor activity of 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazoles - ResearchGate. (n.d.).
  • Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies - PubMed Central. (n.d.).
  • Benzo[d]isothiazole 1,1-dioxide derivatives as dual functional inhibitors of 5-lipoxygenase and microsomal prostaglandin E(2) synthase-1 - PubMed. (n.d.).

Sources

Validation

Benchmarking 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide: A Comparative Guide for Drug Discovery Professionals

Introduction: Unveiling the Potential of a Privileged Scaffold In the landscape of medicinal chemistry, the identification of "privileged scaffolds" — molecular frameworks capable of binding to multiple, diverse biologic...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the identification of "privileged scaffolds" — molecular frameworks capable of binding to multiple, diverse biological targets — is a cornerstone of efficient drug discovery. The benzo[d]isothiazole 1,1-dioxide core, commonly known as saccharin, has emerged as one such versatile scaffold. Its derivatives have demonstrated a remarkable breadth of biological activities, ranging from potent and selective enzyme inhibition to broad antimicrobial and anticancer effects. This guide focuses on a novel derivative, 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide , a compound of significant interest due to the strategic incorporation of a fluorine atom, a modification known to enhance metabolic stability and binding affinity.

This document provides a comprehensive framework for benchmarking 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide against established therapeutic agents. We will explore its potential in two key therapeutic areas where saccharin derivatives have shown considerable promise: oncology, through the inhibition of carbonic anhydrase IX (CA IX), and inflammation, via the inhibition of cyclooxygenase-2 (COX-2). By providing detailed experimental protocols and a clear comparative analysis, this guide aims to equip researchers with the necessary tools to rigorously evaluate the therapeutic potential of this promising compound.

Comparative Framework: Selecting the Right Benchmarks

To contextualize the performance of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, it is essential to select appropriate benchmark drugs. For this guide, we have chosen two widely recognized and clinically relevant inhibitors:

  • Acetazolamide: A non-selective carbonic anhydrase inhibitor, frequently used as a reference compound in the development of novel CA inhibitors. Its primary mechanism involves the non-competitive inhibition of carbonic anhydrase, leading to a variety of physiological effects, including decreased production of aqueous humor and cerebrospinal fluid.[1][2][3][4] In the context of oncology, its ability to inhibit tumor-associated CA isoforms like CA IX, which are crucial for pH regulation in the hypoxic tumor microenvironment, makes it a relevant, albeit non-selective, comparator.[5]

  • Celecoxib: A selective COX-2 inhibitor, widely prescribed for its anti-inflammatory, analgesic, and antipyretic properties.[6][7] Its mechanism of action is the selective inhibition of the COX-2 enzyme, which is responsible for the synthesis of prostaglandins that mediate pain and inflammation.[8][9] Given that many saccharin derivatives have been investigated for their anti-inflammatory potential, celecoxib serves as an ideal benchmark for assessing the potency and selectivity of our target compound in this therapeutic area.

In-Depth Technical Guide: Experimental Protocols

The following section provides detailed, step-by-step protocols for the in vitro evaluation of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide's inhibitory activity against carbonic anhydrase IX and cyclooxygenase-2.

Protocol 1: Carbonic Anhydrase IX Inhibition Assay (Stopped-Flow Method)

This assay measures the inhibition of CA IX-catalyzed hydration of carbon dioxide.

Materials:

  • Recombinant human CA IX enzyme

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (Test Compound)

  • Acetazolamide (Benchmark Inhibitor)

  • CO₂-saturated water

  • Tris-HCl buffer (pH 7.5) containing a pH indicator (e.g., p-nitrophenol)

  • Stopped-flow spectrophotometer

  • DMSO (for dissolving compounds)

Procedure:

  • Compound Preparation: Prepare a stock solution of the test compound and Acetazolamide in DMSO. Create a series of dilutions in the Tris-HCl buffer.

  • Enzyme and Substrate Loading: In one syringe of the stopped-flow instrument, load the CA IX enzyme solution mixed with the desired concentration of the test compound or benchmark inhibitor. In the second syringe, load the CO₂-saturated water.

  • Reaction Initiation and Monitoring: Rapidly mix the contents of the two syringes. The CA IX-catalyzed hydration of CO₂ will cause a pH change, which is monitored by the change in absorbance of the pH indicator.

  • Data Acquisition: Record the initial rate of the reaction.

  • Analysis: Calculate the percentage of inhibition for each concentration of the test compound and benchmark inhibitor compared to a vehicle control (DMSO). Determine the IC₅₀ value for each compound.

Causality Behind Experimental Choices: The stopped-flow method is chosen for its ability to measure rapid enzymatic reactions, which is characteristic of carbonic anhydrase. The use of a pH indicator allows for a continuous and sensitive measurement of the reaction progress.

cluster_workflow CA IX Inhibition Assay Workflow prep Prepare Compound Dilutions load Load Enzyme & Inhibitor (Syringe 1) prep->load mix Rapid Mixing load->mix load_sub Load CO2-Saturated Water (Syringe 2) load_sub->mix monitor Monitor Absorbance Change (pH Indicator) mix->monitor calc Calculate Inhibition & IC50 monitor->calc

Caption: Workflow for the CA IX Inhibition Assay.

Protocol 2: Cyclooxygenase-2 (COX-2) Inhibition Assay (Fluorometric)

This assay measures the inhibition of prostaglandin G2 production by COX-2.

Materials:

  • Human recombinant COX-2 enzyme

  • 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide (Test Compound)

  • Celecoxib (Benchmark Inhibitor)

  • COX Assay Buffer

  • COX Probe (in DMSO)

  • COX Cofactor (in DMSO)

  • Arachidonic Acid

  • NaOH

  • 96-well white opaque plate

  • Fluorescence plate reader

Procedure:

  • Reagent Preparation: Reconstitute and dilute reagents as per the manufacturer's instructions.

  • Compound and Enzyme Addition: In a 96-well plate, add the COX Assay Buffer, diluted test compound or Celecoxib, and the COX-2 enzyme to the appropriate wells. Include wells for enzyme control (no inhibitor) and inhibitor control.

  • Reaction Mix Preparation: Prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor.

  • Reaction Initiation: Add the reaction mix to each well, followed by the addition of diluted arachidonic acid to initiate the reaction.

  • Fluorescence Measurement: Immediately measure the fluorescence (Ex/Em = 535/587 nm) kinetically at 25°C for 5-10 minutes.[10]

  • Data Analysis: Determine the rate of reaction from the linear portion of the kinetic plot. Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ values.

Causality Behind Experimental Choices: A fluorometric assay is selected for its high sensitivity and suitability for high-throughput screening. The kinetic measurement provides a more accurate determination of the initial reaction velocity, which is crucial for enzyme inhibition studies.

cluster_workflow COX-2 Inhibition Assay Workflow prep Prepare Compound & Enzyme in 96-well Plate add_mix Add Reaction Mix (Probe & Cofactor) prep->add_mix initiate Initiate with Arachidonic Acid add_mix->initiate measure Kinetic Fluorescence Measurement initiate->measure analyze Calculate Inhibition & IC50 measure->analyze

Caption: Workflow for the COX-2 Inhibition Assay.

Data Presentation and Expected Outcomes

The following tables summarize the expected data from the proposed benchmarking studies. The values for the benchmark drugs are based on literature, while the values for the test compound are hypothetical and serve as a template for data presentation.

Table 1: Comparative Inhibitory Activity against Carbonic Anhydrase IX

CompoundTargetAssay MethodIC₅₀ (nM)Mechanism of Inhibition
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide CA IXStopped-FlowExperimental ValueTo be determined
Acetazolamide CA IXStopped-Flow~12 nM[11]Non-competitive[3]

Table 2: Comparative Inhibitory Activity against Cyclooxygenase-2

CompoundTargetAssay MethodIC₅₀ (µM)Mechanism of Inhibition
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide COX-2FluorometricExperimental ValueTo be determined
Celecoxib COX-2Fluorometric~0.45 µM[10]Selective, Reversible[8]

Visualizing the Mechanism of Action

The following diagrams illustrate the signaling pathways targeted by the benchmark drugs, providing a visual context for the potential mechanism of action of 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide.

cluster_pathway Carbonic Anhydrase IX in Tumor Hypoxia cluster_inhibition Inhibition co2 CO2 + H2O ca9 CA IX co2->ca9 Catalysis bicarb HCO3- + H+ ca9->bicarb extracellular Extracellular Acidosis bicarb->extracellular intracellular Intracellular Alkalosis bicarb->intracellular survival Tumor Cell Survival & Proliferation intracellular->survival acetazolamide Acetazolamide acetazolamide->ca9 Inhibits

Caption: Inhibition of CA IX by Acetazolamide.

cluster_pathway COX-2 Inflammatory Pathway cluster_inhibition Inhibition arachidonic Arachidonic Acid cox2 COX-2 arachidonic->cox2 Conversion pgg2 Prostaglandin G2 cox2->pgg2 prostaglandins Prostaglandins pgg2->prostaglandins inflammation Inflammation & Pain prostaglandins->inflammation celecoxib Celecoxib celecoxib->cox2 Selectively Inhibits

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Method

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